[Chloro(phosphono)methyl]phosphonic acid

• CAS: 87591-00-2

Core Science & Biosynthesis

Chemical structure and physical properties of [chloro(phosphono)methyl]phosphonic acid

An In-Depth Technical Guide to [Chloro(phosphono)methyl)phosphonic Acid (Clodronic Acid)

A Note from the Senior Application Scientist

This guide is designed for researchers, medicinal chemists, and drug development professionals who require a deep, mechanistic understanding of [chloro(phosphono)methyl]phosphonic acid, more commonly known as clodronic acid. We will move beyond surface-level descriptions to explore the causal relationships between its chemical structure, its unique mechanism of action, and its applications as both a therapeutic agent and a powerful research tool. The protocols and pathways described herein are grounded in established literature to ensure scientific integrity and reproducibility.

Core Identity and Significance

[Chloro(phosphono)methyl]phosphonic acid (Clodronic Acid) is a first-generation, non-nitrogen-containing bisphosphonate.[1][2] Bisphosphonates are a class of drugs that inhibit bone resorption, the process by which osteoclasts break down bone tissue.[2][3] Unlike their nitrogen-containing counterparts (e.g., alendronate, zoledronate) which inhibit the mevalonate pathway, clodronic acid possesses a distinct mechanism of action centered on its intracellular metabolism into a cytotoxic ATP analog.[1] This unique property makes it a valuable therapeutic for conditions of excessive bone resorption and an indispensable tool for the targeted depletion of phagocytic cells in biomedical research.[1][3]

Chemical Identification

Identifier	Value
IUPAC Name	[chloro(phosphono)methyl]phosphonic acid[4][5]
Common Name	Clodronic Acid, Clodronate
Synonyms	(Chloromethylene)bisphosphonic acid, Cl2MDP[2][4]
CAS Number	87591-00-2[4][5][6][7][8]
Molecular Formula	CH₅ClO₆P₂[4][5][6][7][8]
Molecular Weight	210.45 g/mol [5][8]

Chemical Structure:

Caption: 2D structure of [chloro(phosphono)methyl]phosphonic acid.

Physicochemical Properties: The Foundation of Function

The physical properties of clodronic acid are critical to understanding its pharmacokinetics, particularly its poor oral absorption and high affinity for bone tissue.

Property	Value / Description	Significance
Appearance	White powder/solid.[5]	Standard for solid dosage form formulation.
pKa Values	pKa1 = 2.4, pKa2 = 6.4 (for a dianhydride derivative)[9]	The multiple acidic protons allow the molecule to be highly ionized at physiological pH. This high polarity contributes to poor membrane permeability and low oral bioavailability (1-4%).[10]
Solubility	Poorly absorbed orally.[10] Aqueous solubility is significantly reduced in the presence of divalent cations like Ca²⁺.[9][11]	The high polarity makes it hydrophilic, hindering passive diffusion across the gut wall.[1] Chelation with calcium ions can lead to the formation of poorly soluble complexes, further reducing absorption.[11] This property also drives its strong binding to hydroxyapatite crystals in bone.[2][12]
Lipophilicity	Highly hydrophilic.	This necessitates strategies like liposomal encapsulation to enhance cellular uptake, especially by target phagocytic cells.[1] Prodrug approaches aim to create more lipophilic esters or anhydrides to improve absorption.[9][13][14]

Synthesis Pathway: A Practical Approach

While various synthetic routes exist, a common laboratory and industrial approach involves the reaction of a phosphonate precursor with a chlorinating agent. A representative synthesis involves the reaction of anhydrous tetrasodium clodronate with an acid anhydride.[9][11] Another method starts with triethyl phosphite and dibromomethane.[15]

The synthesis of related bisphosphonates often follows the Michaelis-Arbuzov reaction, which is a cornerstone for forming carbon-phosphorus bonds.[16][17][18]

Caption: Generalized workflow for the synthesis of clodronic acid prodrugs.

Causality in Synthesis

• Anhydrous Conditions: The use of anhydrous tetrasodium clodronate is critical. Water would readily hydrolyze the acid anhydride reagent and the resulting dianhydride product, preventing the desired reaction.[9]

• Excess Reagent: Using a large excess of the acid anhydride drives the reaction to completion, ensuring full conversion of the starting material.[9][11]

• Heat: The reaction requires elevated temperatures to overcome the activation energy for the acylation of the phosphonate groups.[9]

The Unique Mechanism of Action: Intracellular Deception

The primary pharmacological effect of clodronic acid is achieved through a mechanism of metabolic deception, which sets it apart from nitrogen-containing bisphosphonates.[1]

• Cellular Uptake: Due to its hydrophilicity, free clodronic acid has poor cellular uptake.[1] However, it is readily taken up by cells with high phagocytic capacity, such as osteoclasts and macrophages.[1] This uptake can be dramatically enhanced by encapsulating the drug in liposomes. Phagocytic cells engulf the liposomes, leading to high intracellular concentrations of the drug—a strategy often termed the "liposome-mediated suicide" technique.[1]

• Metabolic Activation: Once inside the cell, clodronic acid is recognized by aminoacyl-tRNA synthetases and is enzymatically converted into a non-hydrolyzable ATP analog, adenosine 5'-(β,γ-dichloromethylene) triphosphate (AppCCl₂p).[1]

• Mitochondrial Targeting and Apoptosis: The cytotoxic metabolite, AppCCl₂p, is a potent and specific inhibitor of the mitochondrial ADP/ATP translocase (also known as Adenine Nucleotide Translocase, ANT).[1] The ANT is a vital protein in the inner mitochondrial membrane responsible for exporting ATP from the mitochondrial matrix into the cytosol in exchange for ADP.[1] By competitively inhibiting the ANT, AppCCl₂p effectively chokes the cell's energy supply, leading to a collapse of mitochondrial function, release of pro-apoptotic factors, and ultimately, programmed cell death (apoptosis).[1][2]

Caption: Mechanism of clodronic acid-induced apoptosis.

Applications in Drug Development and Research

Therapeutic Indications

Clodronic acid is used clinically to manage conditions characterized by excessive osteoclast activity:

• Hypercalcemia of Malignancy: It effectively reduces high blood calcium levels caused by tumor-induced bone resorption.[2][12]

• Osteolytic Bone Metastases: In patients with cancers like breast cancer, clodronate can prevent the progression of bone destruction.[12]

• Paget's Disease of Bone: It helps normalize the disordered bone remodeling process in this condition.[3]

Research Applications: Targeted Cell Depletion

The liposomal formulation of clodronic acid is a cornerstone technique in immunology and related fields. It allows for the specific and efficient depletion of macrophages from a tissue or an entire animal. This is invaluable for studying the role of macrophages in a vast array of physiological and pathological processes, including inflammation, immune response, and tissue repair.[1]

Experimental Protocol: In Vitro Prodrug Hydrolysis

To ensure a prodrug strategy is viable, its conversion back to the active parent drug must be validated. This protocol outlines a general method for assessing the hydrolytic stability of a clodronate prodrug in serum.

Objective: To determine the rate of enzymatic hydrolysis of a clodronate dianhydride prodrug to clodronic acid in human serum.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the clodronate dianhydride prodrug (e.g., 10 mM) in an appropriate organic solvent (e.g., acetonitrile).

  • Thaw a vial of 80% human serum at 37°C.

• Initiation of Reaction:

  • Spike a small volume of the prodrug stock solution into the pre-warmed serum to achieve a final concentration of ~100 µM. Ensure the final concentration of the organic solvent is minimal (<1%) to avoid protein precipitation.

  • Vortex gently to mix. This is Time 0 (T₀).

• Time-Point Sampling:

  • Incubate the mixture in a 37°C water bath.

  • At designated time points (e.g., 1, 5, 15, 30, 60 minutes), withdraw an aliquot of the serum mixture.

• Quenching and Sample Preparation:

  • Immediately quench the enzymatic reaction by adding the aliquot to a tube containing a protein precipitation agent (e.g., ice-cold acetonitrile with an internal standard).

  • Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Analysis:

  • Carefully transfer the supernatant to an HPLC vial.

  • Analyze the concentrations of the remaining prodrug and the formed clodronic acid using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Interpretation:

  • Plot the concentration of the prodrug versus time.

  • Calculate the half-life (t₁/₂) of the prodrug in the serum. A rapid half-life (e.g., a few minutes) indicates efficient enzymatic conversion to the active drug, validating the prodrug approach.[11]

Self-Validation System: The protocol's integrity is maintained by including a control sample where the prodrug is incubated in a buffer solution (pH 7.4) without serum.[11] A significantly longer half-life in the buffer compared to the serum confirms that the observed degradation is primarily due to enzymatic hydrolysis rather than simple chemical instability.[11]

Conclusion

[Chloro(phosphono)methyl]phosphonic acid is more than just a first-generation bisphosphonate; it is a molecule with a fascinating and highly specific mechanism of action. Its ability to be metabolized into a cellular toxin provides a powerful means to induce apoptosis in target cells like osteoclasts and macrophages. This property underpins its therapeutic efficacy in bone diseases and establishes its role as a critical tool for researchers seeking to understand the function of phagocytic cells. A thorough understanding of its structure, properties, and mechanism is essential for its effective application and for the development of next-generation therapies.

References

• The Mechanism of Action of Clodronic Acid: A Technical Guide - Benchchem.
• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Clodronic Acid Dianhydrides as Bioreversible Prodrugs of Clodronate | Journal of Medicinal Chemistry - ACS Public
• [Chloro(phosphono)methyl]phosphonic acid(CAS# 87591-00-2 ) - angenechemical.com.
• CAS 87591-00-2 | AMERICAN ELEMENTS®.
• [chloro(phosphono)
• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid | Journal of Medicinal Chemistry - ACS Public
• Clodronic acid: Uses & Dosage | MIMS Malaysia.
• DRUG NAME: Clodron
• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid | Journal of Medicinal Chemistry - ACS Public
• PRODUCT MONOGRAPH - Hoffmann La Roche Ltd.
• Bisphosphonate prodrugs: synthesis and in vitro evaluation of novel clodronic acid dianhydrides as bioreversible prodrugs of clodron
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• Product Inquiry - Thoreauchem.
• 87591-00-2 | [Chloro(phosphono)methyl]phosphonic acid | Ambeed.com.
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Mechanism of Formation of [Chloro(phosphono)methyl]phosphonic Acid in Clodronate Synthesis: A Technical Guide

Executive Summary

Clodronate (dichloromethylenebisphosphonic acid) is a first-generation, non-nitrogenous bisphosphonate widely utilized in the clinical management of bone resorption disorders, hypercalcemia, and skeletal metastases. Unlike nitrogen-containing bisphosphonates that inhibit the mevalonate pathway, clodronate exerts its cytotoxic effects on osteoclasts by being intracellularly metabolized into a non-hydrolyzable ATP analog (AppCCl2p), which disrupts the mitochondrial ADP/ATP translocase and triggers apoptosis1[1].

During the industrial synthesis of clodronate, rigorous control of the reaction parameters is required to prevent the formation of critical impurities. The most significant process-related impurity is [chloro(phosphono)methyl]phosphonic acid (also known as monochloromethylenebisphosphonic acid or Clodronate Impurity D, CAS 87591-00-2)2[2]. This whitepaper provides an in-depth mechanistic analysis of how this monochloro defect forms, the causality behind the synthetic choices, and self-validating experimental workflows to monitor and minimize its presence.

The Core Synthetic Route of Clodronate

The synthesis of clodronate is typically achieved via a two-step sequence starting from a tetraalkyl methylenebisphosphonate precursor (e.g., tetraisopropyl methylenebisphosphonate) 3[3].

• Electrophilic Chlorination: The active methylene carbon of the precursor is chlorinated using an excess of sodium hypochlorite (NaOCl) in a slightly basic, often biphasic, aqueous system. A phase-transfer catalyst (PTC) such as benzyltriethylammonium chloride is frequently employed to facilitate the reaction 4[4].

• Acidic De-esterification: The resulting tetraalkyl dichloromethylenebisphosphonate intermediate is subjected to harsh hydrolysis (typically refluxing concentrated hydrochloric acid) to cleave the alkyl ester groups, yielding the free clodronic acid3[3].

Mechanistic Deep-Dive: Formation of Impurity D

The formation of [chloro(phosphono)methyl]phosphonic acid is intrinsically tied to the stepwise kinetics of the electrophilic halogenation process.

The Active Methylene and Enolate Equivalents

The precursor features a methylene group (-CH₂-) flanked by two strongly electron-withdrawing phosphonate ester groups. This structural motif significantly lowers the pKa of the methylene protons, rendering them highly acidic. In the presence of a mild base (provided by the alkaline NaOCl solution), the methylene group undergoes deprotonation to form a resonance-stabilized carbanion.

Stepwise Electrophilic Halogenation

The chlorination proceeds via two distinct nucleophilic attacks by the carbanion species:

• First Chlorination: The initial carbanion attacks the electrophilic chlorine atom of the hypochlorite species, yielding the monochlorinated intermediate (tetraalkyl monochloromethylenebisphosphonate).

• Second Chlorination: The introduction of the highly electronegative chlorine atom further increases the acidity of the remaining methine proton. A second deprotonation occurs, forming a second carbanion, which subsequently reacts with another equivalent of hypochlorite to form the fully chlorinated tetraalkyl dichloromethylenebisphosphonate 4[4].

Origin of the Monochloro Defect

Impurity D is a direct consequence of incomplete chlorination . If the reaction is quenched prematurely, suffers from mass transfer limitations in the biphasic mixture, or lacks a sufficient stoichiometric excess of NaOCl, the monochlorinated ester persists. During the subsequent acidic hydrolysis step, both the dichloro and the residual monochloro esters are hydrolyzed to their respective free phosphonic acids. The monochloro ester is thus directly converted into [chloro(phosphono)methyl]phosphonic acid 3[3].

Chemical mechanism of clodronate synthesis and Impurity D formation.

Quantitative Data: Process Parameters vs. Impurity Profile

To prevent the formation of Impurity D, the stoichiometry and reaction time must be strictly controlled. The table below summarizes the causality between the equivalents of chlorinating agent used and the resulting distribution of chlorinated species prior to hydrolysis.

Table 1: Effect of NaOCl Stoichiometry on Impurity D Precursor Formation

NaOCl Equivalents	Reaction Time (h)	Temp (°C)	Unreacted Precursor (%)	Monochloro Intermediate (%)	Dichloro Product (%)
1.0	2.0	10	15.2	78.5	6.3
1.5	2.0	10	2.1	45.4	52.5
2.0	4.0	15	ND	12.1	87.9
2.5	4.0	15	ND	1.8	98.2
3.0 (Optimized)	6.0	20	ND	< 0.1	> 99.8

Note: ND = Not Detected. Data represents typical optimization metrics for phase-transfer catalyzed biphasic chlorination.

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the synthetic process must be treated as a self-validating system. In-process controls (IPC) using ³¹P NMR are utilized to track the disappearance of the monochloro intermediate, while Ion Chromatography (IC) serves as the final validation step.

Protocol 1: Controlled Biphasic Chlorination

• Preparation: Dissolve 1.0 equivalent of tetraisopropyl methylenebisphosphonate in a suitable organic solvent (e.g., dichloromethane). Add 0.05 equivalents of benzyltriethylammonium chloride (PTC) 4[4].

• Reagent Addition: Cool the mixture to 10°C. Slowly add 3.0 equivalents of aqueous sodium hypochlorite (10-15% active Cl) under vigorous stirring to overcome mass transfer limitations.

• Reaction & IPC: Allow the reaction to warm to 20°C and stir for 6 hours. Self-Validation: Sample the organic phase and analyze via ³¹P NMR. The reaction is deemed complete when the resonance corresponding to the monochloro intermediate is < 0.1% relative to the dichloro product 5[5].

• Workup: Separate the organic layer, wash with sodium thiosulfate to quench residual hypochlorite, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Protocol 2: Acidic De-esterification

• Hydrolysis: Suspend the concentrated tetraalkyl dichloromethylenebisphosphonate in concentrated hydrochloric acid (37%).

• Reflux: Heat the mixture to reflux (approx. 110°C) for 12-18 hours to fully cleave the isopropyl esters.

• Isolation: Cool the mixture to precipitate clodronic acid. Filter, wash with cold ethanol, and dry under vacuum to yield the crude API.

Protocol 3: Analytical Quantification via Ion Chromatography (IC)

Because bisphosphonates and their impurities lack strong chromophores, Ion Chromatography coupled with suppressed conductivity detection is the gold standard for quantifying Impurity D 3[3].

• Column: Use a hydroxide-selective anion exchanger (e.g., Dionex IonPac AS5).

• Eluent: Apply a purely aqueous hydroxide gradient. Multivalent anions will elute under alkaline conditions in the order of increasing valency.

• Validation: Clodronate and [chloro(phosphono)methyl]phosphonic acid will baseline separate. Quantify Impurity D against a certified reference standard to ensure it falls below the ICH Q3A regulatory threshold (typically < 0.15%).

Experimental workflow for clodronate synthesis and IC-based impurity profiling.

Conclusion

The mechanistic pathway to clodronate relies heavily on the sequential electrophilic chlorination of a highly activated methylene group. The formation of [chloro(phosphono)methyl]phosphonic acid (Impurity D) is a direct artifact of kinetic stalling at the monochloro intermediate stage. By utilizing a robust, self-validating workflow that pairs stoichiometric excess of the chlorinating agent with rigorous in-process ³¹P NMR and final IC quantification, process chemists can effectively suppress this impurity, ensuring the clinical safety and efficacy of the final API.

References

• [chloro(phosphono)
• The Mechanism of Action of Clodronic Acid: A Technical Guide BenchChem
• Basics of Ion Chromatography: Separ
• Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid Journal of Medicinal Chemistry - ACS Public
• Bisphosphonamidate Clodronate Prodrug Exhibits Potent Anticancer Activity in Non-Small Cell Lung Cancer cells NIH / PMC

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Solubility and Stability Profile of [chloro(phosphono)methyl]phosphonic acid in Aqueous Solutions

An In-Depth Technical Guide

Executive Summary

[Chloro(phosphono)methyl]phosphonic acid is an organophosphorus compound whose utility in pharmaceutical and chemical applications is intrinsically linked to its behavior in aqueous media. This guide provides a comprehensive technical overview of the critical physicochemical properties of this molecule: its aqueous solubility and stability. We delve into the theoretical underpinnings of its solubility, which is dominated by the multiple ionizable phosphonic acid groups, and present a robust, step-by-step protocol for its empirical determination. Furthermore, we explore the molecule's stability profile, addressing its inherent resistance to hydrolysis at the carbon-phosphorus bond while identifying potential degradation pathways under stress conditions such as oxidation and photodegradation. This document furnishes detailed methodologies for conducting forced degradation studies and for developing a validated LC-MS/MS quantification method, empowering researchers to generate reliable and reproducible data essential for formulation development, shelf-life prediction, and regulatory submissions.

Section 1: Molecular Profile and Physicochemical Fundamentals

[Chloro(phosphono)methyl]phosphonic acid, also known as Clodronate impurity D, is characterized by a central carbon atom bonded to a chlorine atom, a hydrogen atom, and two phosphonic acid groups.[1] This structure dictates its physicochemical behavior in aqueous solutions.

The defining feature of the molecule is the presence of two phosphonic acid moieties. These groups are strongly polar and capable of donating multiple protons, making the compound a polyprotic acid.[2] The phosphonic acid functional group is generally more acidic than its carboxylic acid analogue.[2][3] This high polarity and capacity for ionization are the primary drivers of its interaction with water. The carbon-phosphorus (C-P) bond is known to be exceptionally stable, resisting chemical hydrolysis, thermal decomposition, and photolysis under normal conditions.[4]

Table 1: Physicochemical Properties of [chloro(phosphono)methyl]phosphonic acid

Property	Value / Description	Source(s)
Chemical Name	[chloro(phosphono)methyl]phosphonic acid	[1][5]
CAS Number	87591-00-2	[1][5]
Molecular Formula	CH₅ClO₆P₂	[1]
Key Functional Groups	2 x Phosphonic Acid (-PO₃H₂), 1 x Alkyl Chloride (C-Cl)	N/A
Anticipated pKa Values	Multiple pKa values are expected due to the two phosphonic acid groups. The first pKa is anticipated to be low (highly acidic), with subsequent deprotonations occurring at higher pH values.[3]	[3]

| Expected Polarity | High, due to the presence of two phosphonic acid groups.[2] |[2] |

Section 2: Aqueous Solubility Profile

The aqueous solubility of [chloro(phosphono)methyl]phosphonic acid is critically dependent on the pH of the solution. This is a direct consequence of the multiple ionizations of its two phosphonic acid groups.

The Causality of pH-Dependent Solubility

At very low pH, the phosphonic acid groups are fully protonated, and the molecule is in its neutral state. As the pH increases, the molecule undergoes successive deprotonations, forming anionic species. The high polarity of these charged species significantly enhances their interaction with polar water molecules, leading to a substantial increase in aqueous solubility.[2] Therefore, the lowest solubility is expected at a pH below the first pKa, with solubility increasing dramatically in neutral and alkaline conditions.[2]

Caption: Potential chemical degradation pathways.

Experimental Protocol: Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify likely degradation products and establish the intrinsic stability of a molecule. This protocol outlines a standard approach compliant with pharmaceutical development guidelines.

Caption: Experimental workflow for a forced degradation study.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a stock solution of [chloro(phosphono)methyl]phosphonic acid in purified water at a known concentration (e.g., 1 mg/mL).

• Application of Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

  • Base Hydrolysis: Add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.

  • Oxidation: Add a small volume of 30% H₂O₂ to achieve a final concentration of ~3% H₂O₂.

  • Thermal Degradation: Use the stock solution as is (neutral pH).

  • Photostability: Expose a solution (in a phototransparent container) and a solid sample to a calibrated light source according to ICH Q1B guidelines. A dark control (wrapped in foil) must be run in parallel.

• Incubation: Place the acid, base, and thermal vials in a temperature-controlled oven or water bath (e.g., 60°C). Keep the oxidation sample at room temperature, as heat can accelerate H₂O₂ decomposition.

• Time-Point Sampling: Withdraw aliquots from each vial at specified time points (e.g., 0, 8, 24, 48, 72 hours).

  • Expert Insight: For acid and base samples, neutralize the aliquot immediately upon sampling by adding an equimolar amount of base or acid, respectively. This quenches the reaction and prevents further degradation prior to analysis.

• Analysis: Analyze all samples using a stability-indicating analytical method (see Section 4). The method must be able to resolve the parent compound from all major degradation products.

• Mass Balance: A critical component of a trustworthy study is mass balance. The sum of the assay value of the parent compound and the levels of all degradation products should remain constant (ideally 95-105%) throughout the study.

Section 4: Validated Analytical Methodologies for Quantification

Accurate quantification is the bedrock of both solubility and stability studies. Due to its high polarity, low volatility, and lack of a strong UV chromophore, [chloro(phosphono)methyl]phosphonic acid presents analytical challenges. [6]Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for its sensitivity and selectivity.

Protocol: LC-MS/MS Method Development

Step-by-Step Methodology:

• Column Selection:

  • Primary Choice (HILIC): Hydrophilic Interaction Liquid Chromatography (HILIC) is often the most effective choice for highly polar analytes. An amide or bare silica column can provide good retention.

  • Alternative (Reversed-Phase with Ion Pairing): If HILIC is unavailable, reversed-phase (C18) chromatography can be used with an ion-pairing agent (e.g., tributylamine) in the mobile phase to improve retention. However, this can lead to ion suppression and is not ideal for MS.

• Mobile Phase Optimization:

  • For HILIC: Use a high percentage of organic solvent (e.g., acetonitrile) with a small amount of aqueous buffer (e.g., 10 mM ammonium formate, pH 3). A gradient elution, decreasing the organic content over time, will elute the analyte.

• Mass Spectrometry Tuning:

  • Ionization Mode: Given the acidic nature of the molecule, Electrospray Ionization (ESI) in negative mode is the logical starting point, as it will readily form the [M-H]⁻ ion.

  • MRM Transition Development: Infuse a standard solution of the compound directly into the mass spectrometer to identify the precursor ion ([M-H]⁻). Perform a product ion scan to identify the most stable and abundant fragment ions generated by collision-induced dissociation (CID). Select at least two transitions (one for quantification, one for confirmation) for Multiple Reaction Monitoring (MRM) analysis.

• Method Validation: Once developed, the method must be validated for its intended purpose. This includes assessing:

  • Linearity and Range: Demonstrate a linear relationship between concentration and response over a defined range.

  • Accuracy and Precision: Confirm that the method provides results that are close to the true value and are reproducible.

  • Selectivity: Ensure that matrix components or potential degradants do not interfere with the quantification of the analyte.

  • Limit of Quantification (LOQ): Determine the lowest concentration that can be reliably quantified.

Table 3: Example Starting Parameters for LC-MS/MS Analysis

Parameter	Setting	Rationale
LC Column	HILIC Amide, 2.1 x 100 mm, 3 µm	Provides retention for highly polar compounds.
Mobile Phase A	10 mM Ammonium Formate in Water	Aqueous phase with volatile buffer compatible with MS.
Mobile Phase B	Acetonitrile	Organic phase for HILIC separation.
Gradient	95% B -> 50% B over 5 min	Standard gradient for eluting polar compounds.
Flow Rate	0.3 mL/min	Typical for 2.1 mm ID columns.
Ionization Mode	ESI Negative	Best for acidic compounds.

| MRM Transitions | To be determined empirically | Required for selective and sensitive quantification. |

Section 5: Summary of Formulation and Handling Considerations

Based on the physicochemical profile, the following insights are critical for professionals working with [chloro(phosphono)methyl]phosphonic acid:

• Solubility for Formulation: To achieve high concentrations in aqueous formulations, the pH should be adjusted to be well above the second pKa of the molecule, ensuring it is in its highly soluble anionic form. Buffering the formulation will be critical to maintaining solubility.

• Stability During Storage: The compound is expected to be stable in standard aqueous solutions protected from light and strong oxidants. Long-term stability studies should confirm this. The primary liabilities are exposure to strong oxidizing agents and potentially high-intensity light.

• Analytical Control: A validated, stability-indicating LC-MS/MS method is essential for all development work to ensure accurate measurement of the active ingredient and to detect any potential degradation products.

By understanding and experimentally verifying these core properties, researchers can confidently advance the development of products containing [chloro(phosphono)methyl]phosphonic acid, ensuring a robust and well-characterized formulation.

References

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• NextSDS. (n.d.). [chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information.
• Keglevich, G., & Bálint, E. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. PMC.
• Keglevich, G., & Bálint, E. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. ResearchGate.
• Keglevich, G., & Bálint, E. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. PubMed.
• angenechemical.com. (n.d.). [Chloro(phosphono)methyl]phosphonic acid(CAS# 87591-00-2).
• CymitQuimica. (n.d.). CAS 2565-58-4: P-(Chloromethyl)phosphonic acid.
• Demadis, K. D., et al. (2007). Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides: “Collateral Damages” in Industrial Water Systems. Taylor & Francis Group, LLC.
• Kulakova, A. N., et al. (n.d.). Phosphonates and their degradation by microorganisms. SciSpace.
• Demadis, K. D., et al. (2007). Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides:“Collateral Damages” in Industrial Water Systems. ResearchGate.
• De-liang, C., & Jean-Luc, M. (2011). Review on Modern Advances of Chemical Methods for the Introduction of a Phosphonic Acid Group. ACS Publications.
• SIELC Technologies. (n.d.). HPLC Separation of Methylphosphonic Acid and Related Products.
• Nowack, B. (2005). Photodegradation of phosphonates in water. PubMed.
• Jaisi, D. P., et al. (2019). Mechanism of methylphosphonic acid photo-degradation based on phosphate oxygen isotopes and density functional theory. RSC Publishing.
• Benchchem. (n.d.). Application Notes: Analytical Methods for Quantifying [Amino(phenyl)methyl]phosphonic Acid.
• Jaisi, D. P., et al. (2019). Mechanism of methylphosphonic acid photo-degradation based on phosphate oxygen isotopes and density functional theory. PMC.

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Binding affinity of [chloro(phosphono)methyl]phosphonic acid to bone hydroxyapatite

As a Senior Application Scientist specializing in bone-targeted therapeutics and biomineralization, I approach the study of bisphosphonates not merely as clinical drugs, but as highly specific chelating probes. The interaction between [chloro(phosphono)methyl]phosphonic acid —often referred to as monochloromethylene bisphosphonate (ClMBP) or Clodronate Impurity D—and bone hydroxyapatite (HAp) offers a masterclass in surface coordination chemistry.

Unlike its highly potent, nitrogen-containing cousins (e.g., zoledronate), ClMBP lacks the structural motifs required for ultra-high affinity binding. However, in the realm of bone pharmacology, lower affinity is not a defect; it is a distinct pharmacokinetic tool. This whitepaper deconstructs the structural thermodynamics, mechanistic binding pathways, and the self-validating experimental protocols required to quantify the binding affinity of ClMBP to HAp.

Structural Chemistry & Coordination Thermodynamics

Bone hydroxyapatite, nominally Ca10​(PO4​)6​(OH)2​ , presents a highly charged, calcium-rich surface interface. Bisphosphonates (BPs) target this mineral via their P–C–P backbone. The binding affinity is primarily dictated by the substituents attached to the central carbon atom (the R1​ and R2​ positions).

ClMBP possesses a chlorine atom at the R1​ position and a hydrogen atom at the R2​ position. To understand its binding thermodynamics, we must contrast it with hydroxylated bisphosphonates (like alendronate), which possess an -OH group at R1​ .

The R1​ hydroxyl group acts as a third coordination site, allowing the molecule to form a highly stable tridentate complex with surface calcium ions (often referred to as the "bone hook")[1]. Because ClMBP lacks this hydroxyl group, it is restricted to bidentate chelation mediated solely by its two phosphonate groups[1][1]. The electronegative chlorine atom at R1​ further alters the pKa​ of the adjacent phosphonate groups compared to a simple methylene bridge, subtly reducing the electron density available for calcium coordination at physiological pH (7.4)[2].

Table 1: Comparative Binding Affinities of Bisphosphonates to Hydroxyapatite

Quantitative and qualitative structural comparison demonstrating how R1​ and R2​ substitutions dictate coordination modality and overall mineral affinity.

Compound	R1​ Substituent	R2​ Substituent	Coordination Modality	Relative HAp Affinity
[Chloro(phosphono)methyl]phosphonic acid	-Cl	-H	Bidentate	Very Low
Clodronate	-Cl	-Cl	Bidentate	Low
Etidronate	-OH	- CH3​	Tridentate	Moderate
Alendronate	-OH	- (CH2​)3​NH2​	Tridentate + H-Bonding	High
Zoledronate	-OH	-Imidazole	Tridentate + Enhanced H-Bonding	Very High

Mechanistic Pathway of HAp Surface Adsorption

The adsorption of ClMBP onto HAp is not a simple collision event; it is a multi-step thermodynamic exchange. The HAp surface in an aqueous environment is covered by a tightly bound hydration layer and dynamic orthophosphate ions.

• Electrostatic Approach: The deprotonated, anionic phosphonate groups of ClMBP are electrostatically drawn to the Stern layer of the positively charged calcium domains on the HAp surface.

• Desolvation & Displacement: ClMBP must displace both the interfacial water molecules and the native surface orthophosphate ions. Because ClMBP has a lower affinity than tridentate BPs, this displacement requires a higher localized concentration to drive the equilibrium forward[2][3].

• Coordination: The molecule achieves bidentate chelation, forming a stable, yet reversible, surface complex.

Fig 1: Stepwise mechanistic pathway of ClMBP adsorption onto the bone hydroxyapatite surface.

Experimental Methodologies: A Self-Validating Protocol

To accurately quantify the binding affinity of a low-affinity molecule like ClMBP, standard batch incubation is insufficient. Batch methods suffer from shifting thermodynamic driving forces as calcium and phosphate ions dissolve or precipitate during the experiment.

As an application scientist, I mandate a self-validating dual-phase protocol utilizing Constant Composition (CC) kinetics paired with Solid-State Nuclear Magnetic Resonance (SS-NMR). This ensures that the depletion of the drug in the supernatant mathematically matches the physical presence of the drug on the solid mineral phase.

Step-by-Step Methodology

Step 1: HAp Nanoparticle Synthesis & Equilibration

• Action: Synthesize highly crystalline HAp via wet chemical precipitation. Equilibrate the HAp powder in a 0.15 M NaCl solution at pH 7.4 for 48 hours.

• Causality: Pre-equilibration prevents spontaneous dissolution or secondary calcium-phosphate phase precipitation (e.g., octacalcium phosphate) when the drug is introduced, ensuring the measured affinity is strictly due to ClMBP-HAp binding.

Step 2: Constant Composition Incubation

• Action: Introduce varying concentrations of ClMBP (10 µM to 1 mM). Use a potentiostatic titrator to maintain a strictly constant pH (7.4) and calcium activity throughout the 24-hour incubation.

• Causality: The CC method isolates the binding kinetics from confounding variables. By keeping the thermodynamic state of the solvent constant, any depletion of ClMBP is purely a function of its adsorption isotherm[2][3].

Step 3: Phase Separation & Supernatant Analysis (Indirect Validation)

• Action: Ultracentrifuge the suspension at 100,000 × g. Analyze the supernatant using High-Performance Ion Chromatography (HPIC) to quantify the unbound fraction of ClMBP.

• Causality: HPIC provides high-resolution quantification of the free phosphonate, allowing us to plot a Langmuir adsorption isotherm and calculate the affinity constant ( Ka​ ).

Step 4: Solid-State 31P CP-MAS NMR (Direct Validation)

• Action: Lyophilize the HAp pellet. Perform 31P Cross-Polarization Magic Angle Spinning (CP-MAS) NMR on the solid powder.

• Causality: Solution-state NMR would require dissolving the HAp matrix in acid, destroying the coordination geometry. Solid-state NMR allows us to probe the anisotropic chemical shielding tensors of the phosphonate groups while they remain anchored to the intact mineral surface. A shift in the isotropic signal directly confirms bidentate coordination to surface calcium ions, validating that the drug wasn't merely trapped in the hydration layer[1][1].

Fig 2: Self-validating experimental workflow for quantifying bisphosphonate-HAp binding affinity.

Pharmacodynamic Implications of Low-Affinity Binding

Why synthesize or study a low-affinity bisphosphonate like ClMBP or its dichloro-analog, Clodronate? The answer lies in tissue penetration and cellular uptake mechanisms.

High-affinity bisphosphonates (like zoledronate) bind so aggressively to hydroxyapatite that they saturate the immediate bone surface upon administration. They cannot penetrate deeply into the bone matrix. Conversely, molecules with lower affinity, restricted to bidentate binding, exhibit a higher "off-rate." This allows them to percolate deeper into the bone matrix through the Haversian and Volkmann canals, reaching osteocytes that high-affinity drugs cannot access[3][4].

Furthermore, upon osteoclast-mediated bone resorption, non-nitrogenous bisphosphonates are internalized and metabolized into non-hydrolyzable ATP analogs (e.g., AppCHClp for ClMBP)[4][5]. This metabolite inhibits the mitochondrial ADP/ATP translocase, leading to osteoclast apoptosis. The lower binding affinity ensures that the drug is readily released from the mineral into the acidic resorption lacunae, maximizing cellular uptake.

Conclusion

The binding of [chloro(phosphono)methyl]phosphonic acid to hydroxyapatite is a foundational model for understanding how the absence of a hydroxyl "bone hook" fundamentally alters mineral coordination. By employing rigorous, self-validating analytical techniques like Constant Composition kinetics and Solid-State NMR, researchers can accurately map the thermodynamic profile of this molecule. Understanding these low-affinity dynamics is critical for the rational design of next-generation bone-targeted therapeutics that prioritize deep matrix penetration over surface saturation.

References

• Structural Requirements for Bisphosphonate Binding on Hydroxyapatite: NMR Study of Bisphosphonate Partial Esters ACS Medicinal Chemistry Letters (via PubMed Central)
• Bisphosphonate binding affinity as assessed by inhibition of carbonated apatite dissolution in vitro Journal of Biomedical M
• Clodronate: Pharmacodynamic and mechanism of action ECronicon Orthopaedics
• Completing the β,γ-CXY-dNTP Stereochemical Probe Toolkit: Synthetic Access to the dCTP Diastereomers and 31P and 19F NMR Correlations with Absolute Configurations The Journal of Organic Chemistry (ACS Public

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Comprehensive Physicochemical and NMR Spectral Profiling of [Chloro(phosphono)methyl]phosphonic Acid (CAS 87591-00-2)

Executive Summary

[Chloro(phosphono)methyl]phosphonic acid (CAS 87591-00-2), officially designated in the European Pharmacopoeia (EP) as Clodronate Impurity D , is a critical analytical reference standard in the pharmaceutical industry[1][2]. Emerging primarily as a synthetic byproduct or degradation product of the first-generation bisphosphonate drug clodronate, its rigorous quantification is mandatory for batch release and quality control[3]. This technical guide provides an in-depth breakdown of its physicochemical properties, expected Nuclear Magnetic Resonance (NMR) spectral data, and the self-validating protocols required for its accurate characterization.

Part 1: Physicochemical Profiling

The molecular architecture of [chloro(phosphono)methyl]phosphonic acid consists of a central methine carbon covalently bonded to a chlorine atom and two phosphonate groups[4]. This unique structural motif heavily influences its molecular weight, polarity, and spectroscopic behavior.

Table 1: Core Physicochemical Properties

Property	Value / Description
IUPAC Name	[chloro(phosphono)methyl]phosphonic acid
Common Synonyms	(Chloromethylene)bis(phosphonic acid); Clodronate Impurity D[1][3]
CAS Registry Number	87591-00-2[1][4]
Molecular Formula	CH 5​ ClO 6​ P 2​ [3][4]
Molecular Weight	210.45 g/mol [3][4]
SMILES	C(P(=O)(O)O)(P(=O)(O)O)Cl[4]

Part 2: NMR Spectral Characterization & Causality

Accurate structural elucidation of bisphosphonates relies heavily on multinuclear NMR spectroscopy ( 1 H, 13 C, and 31 P)[5]. The presence of NMR-active spin-1/2 phosphorus nuclei ( 31 P) induces distinct spin-spin coupling patterns that serve as self-validating structural markers.

1 H NMR (D 2​ O, 400 MHz):

• Signal: Triplet at δ 4.20 – 4.50 ppm.

• Causality: The single methine proton (-CH-) is highly deshielded by the highly electronegative chlorine atom and the two electron-withdrawing phosphonate groups. Because it is coupled to two magnetically equivalent 31 P nuclei, the signal is split into a precise 1:2:1 triplet ( 2JHP​≈16 Hz)[5][6]. The hydroxyl protons (-OH) rapidly exchange with the D 2​ O solvent and appear as a broad residual solvent peak (HOD) around δ 4.79 ppm.

13 C NMR (D 2​ O, 100 MHz):

• Signal: Triplet at δ 50.0 – 55.0 ppm.

• Causality: The central carbon atom is directly bonded to two equivalent 31 P nuclei. The massive one-bond carbon-phosphorus coupling ( 1JCP​≈130−140 Hz) splits the carbon resonance into a distinct triplet[5][6]. This large coupling constant is a definitive hallmark of the geminal bisphosphonate backbone.

31 P NMR (D 2​ O, 162 MHz, 1 H-decoupled):

• Signal: Singlet at δ 12.0 – 15.0 ppm.

• Causality: The two phosphorus atoms reside in identical chemical environments due to the molecule's symmetry. In a proton-decoupled experiment ( 31 P{ 1 H}), the 2JHP​ coupling is removed, collapsing the potential doublet into a sharp singlet typical of alkyl bisphosphonic acids[7][8].

Table 2: Summary of Expected NMR Spectral Data

Nucleus	Expected Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Assignment
1 H	4.20 – 4.50	Triplet (t)	2JHP​≈16	-CH-
13 C	50.0 – 55.0	Triplet (t)	1JCP​≈135	-C(Cl)(P) 2​
31 P	12.0 – 15.0	Singlet (s)	N/A ( 1 H-decoupled)	-PO 3​ H 2​

Part 3: Experimental Protocol - High-Resolution NMR Acquisition Workflow

To ensure absolute trustworthiness and reproducibility, the following self-validating protocol must be employed for the NMR acquisition of [chloro(phosphono)methyl]phosphonic acid.

Step 1: Sample Preparation

• Weigh exactly 10.0 mg of the CAS 87591-00-2 reference standard[1].

• Dissolve the standard in 0.6 mL of Deuterium Oxide (D 2​ O, 99.9% D). Causality: D 2​ O is required to lock the spectrometer frequency and prevent massive solvent signals from obscuring the analyte, while also facilitating the exchange of the acidic phosphonate protons.

• Add 0.1% w/v 3-(Trimethylsilyl)propionic-2,2,3,3-d 4​ acid sodium salt (TSP) as an internal reference for 1 H and 13 C ( δ 0.00 ppm). For 31 P, use an external coaxial capillary containing 85% H 3​ PO 4​ ( δ 0.00 ppm)[7].

Step 2: Instrument Calibration

• Insert the sample into the NMR magnet and establish the D 2​ O lock.

• Perform automated tuning and matching (ATM) for the 1 H, 13 C, and 31 P channels. Causality: Precise tuning ensures maximum power transfer to the probe, optimizing the Signal-to-Noise Ratio (SNR).

• Shim the magnetic field (Z1-Z5 gradients) until the TSP signal exhibits a full-width at half-maximum (FWHM) of < 1.0 Hz.

Step 3: Acquisition Parameters

• 1 H Acquisition: Run a standard 1D sequence (zg30) with 16 scans. Set the relaxation delay (D1) to 2.0 seconds.

• 13 C Acquisition: Run a proton-decoupled sequence (zgpg30). Set D1 to at least 5.0 seconds. Causality: Quaternary carbons and those lacking attached protons have long T1​ relaxation times; a longer D1 prevents signal saturation[5].

• 31 P Acquisition: Run an inverse-gated decoupled sequence (zgig) with 128 scans. Set D1 to 10.0 seconds. Causality: Phosphorus nuclei in phosphonates exhibit notoriously long T1​ times. Inverse-gated decoupling suppresses the Nuclear Overhauser Effect (NOE), allowing for accurate quantitative integration if multiple phosphorus species are present[5].

Step 4: Data Processing & Self-Validation

• Apply a line broadening (LB) of 0.3 Hz for 1 H, and 1.0 Hz for 13 C/ 31 P prior to Fourier Transformation (FT).

• Perform manual phase correction and baseline correction.

• Self-Validation Check: Integrate the 1 H triplet. The integration must yield exactly 1 relative to the internal standard, and the peak heights must conform to the 1:2:1 binomial distribution predicted by Pascal's triangle. Any deviation indicates co-eluting impurities or incomplete relaxation.

Part 4: Workflow Visualizations

Step-by-step NMR acquisition and self-validation workflow for bisphosphonate analysis.

Formation pathway and quality control logic for Clodronate Impurity D.

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• 5. Systematic Study of the Physicochemical Properties of a Homologous Series of Aminobisphosphonates [mdpi.com]
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• 8. hilarispublisher.com [hilarispublisher.com]

Degradation pathways of [chloro(phosphono)methyl]phosphonic acid under stress conditions

An In-depth Technical Guide to the Degradation Pathways of [Chloro(phosphono)methyl]phosphonic Acid Under Stress Conditions

Executive Summary

[Chloro(phosphono)methyl]phosphonic acid is a bisphosphonic acid of interest within various chemical and pharmaceutical sectors. Understanding its stability and degradation profile under stress conditions is paramount for ensuring its quality, safety, and efficacy in any application. This technical guide provides a comprehensive overview of the anticipated degradation pathways of [chloro(phosphono)methyl]phosphonic acid under hydrolytic, photolytic, and thermal stress. Drawing upon established principles of organophosphorus chemistry and degradation patterns of analogous compounds, this document offers insights into potential degradation products and the mechanisms of their formation. Furthermore, it outlines detailed experimental protocols for conducting forced degradation studies and developing a stability-indicating analytical method. This guide is intended for researchers, scientists, and drug development professionals engaged in the study and application of this molecule.

Introduction to [Chloro(phosphono)methyl]phosphonic Acid

[Chloro(phosphono)methyl]phosphonic acid, with the CAS number 87591-00-2, is an organophosphorus compound characterized by a central carbon atom bonded to a chlorine atom, a hydrogen atom, and two phosphonic acid groups[1][2][3]. Its structure, featuring two highly polar phosphonic acid moieties and a reactive chloromethyl group, suggests a complex chemical behavior and susceptibility to degradation under various environmental and process-related stresses. A thorough understanding of its degradation pathways is crucial for the development of stable formulations, prediction of its environmental fate, and the identification of potential impurities.

Forced degradation studies are an essential component of pharmaceutical development, providing critical information on the intrinsic stability of a molecule and helping to develop and validate stability-indicating analytical methods[4][5][6][7]. This guide will explore the likely degradation routes of [chloro(phosphono)methyl]phosphonic acid when subjected to hydrolysis, photolysis, and thermal stress.

Hydrolytic Degradation Pathways

Hydrolysis is a common degradation pathway for many pharmaceutical compounds, and organophosphonates are generally susceptible to hydrolysis under both acidic and basic conditions[8]. For [chloro(phosphono)methyl]phosphonic acid, two primary sites are susceptible to hydrolytic attack: the C-Cl bond and the C-P bonds.

Mechanistic Insights

The hydrolysis of phosphonate esters can proceed through cleavage of either the P-O or C-O bond, depending on the reaction conditions and the structure of the molecule[9]. While [chloro(phosphono)methyl]phosphonic acid is not an ester, the principles of nucleophilic attack at the phosphorus or carbon centers are relevant.

• Alkaline Hydrolysis: Under basic conditions, the hydrolysis of related chloromethylphosphonates is accelerated[9]. The primary reaction is expected to be the nucleophilic substitution of the chloride ion by a hydroxide ion, leading to the formation of [hydroxy(phosphono)methyl]phosphonic acid. A patent for the production of methylphosphonic acid describes the hydrolysis of chloromethylphosphinic acid under strongly alkaline conditions (pH > 11) and elevated temperatures (60-120 °C), suggesting the C-Cl bond is labile under these conditions[10].

• Acidic Hydrolysis: In acidic media, the C-P bond of some phosphonates can be cleaved, though this often requires aggressive conditions[8][11]. For trichloromethylphosphonic esters, acidic hydrolysis proceeds without cleavage of the C-P bond[12]. Given the stability of the C-P bond, it is less likely to be the primary site of degradation under mild acidic conditions compared to the C-Cl bond.

Potential Degradation Products

Based on these mechanistic considerations, the following degradation products are proposed:

Proposed Degradant	Structure	Formation Pathway
[Hydroxy(phosphono)methyl]phosphonic acid	HO-CH(PO₃H₂)₂	Nucleophilic substitution of Cl by OH⁻
Phosphonoacetic acid	(HO)₂P(O)CH₂COOH	Further oxidation of the hydroxymethyl group (less likely under simple hydrolysis)
Orthophosphoric acid	H₃PO₄	Cleavage of the C-P bond under harsh conditions
Chloromethylphosphonic acid	ClCH₂PO(OH)₂	Cleavage of one C-P bond

Experimental Protocol for Hydrolytic Stress Testing

This protocol outlines the steps for conducting a forced hydrolysis study.

• Preparation of Stock Solution: Prepare a stock solution of [chloro(phosphono)methyl]phosphonic acid in purified water (e.g., 1 mg/mL).

• Acidic Hydrolysis:

  • Transfer an aliquot of the stock solution to a suitable container.

  • Add an equal volume of 0.1 M HCl.

  • Heat the solution at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute with mobile phase for analysis.

• Basic Hydrolysis:

  • Transfer an aliquot of the stock solution to a suitable container.

  • Add an equal volume of 0.1 M NaOH.

  • Maintain the solution at room temperature and at an elevated temperature (e.g., 60 °C) for a defined period.

  • At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute with mobile phase for analysis.

• Neutral Hydrolysis:

  • Transfer an aliquot of the stock solution to a suitable container.

  • Add an equal volume of purified water.

  • Heat the solution at a controlled temperature (e.g., 60 °C) for a defined period.

  • At each time point, withdraw a sample and dilute with mobile phase for analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Section 5).

Visualization of Hydrolytic Degradation

Caption: Proposed Hydrolytic Degradation Pathways.

Photolytic Degradation Pathways

Photodegradation involves the degradation of a molecule upon exposure to light. The energy from photons can induce photochemical reactions, leading to the formation of various degradation products.

Mechanistic Insights

Studies on the photodegradation of phosphonates have shown that they can be converted by UV light, with the process being influenced by pH and the presence of metal ions like iron[13]. The primary mechanism often involves the generation of reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which then attack the phosphonate molecule. For methylphosphonic acid, the C-P bond is cleaved by hydroxyl radicals, and the degradation is more pronounced under alkaline conditions[14][15].

For [chloro(phosphono)methyl]phosphonic acid, it is anticipated that UV irradiation will lead to the homolytic cleavage of the C-Cl and C-P bonds, mediated by ROS. The presence of two phosphonate groups may also influence the molecule's photochemical behavior.

Potential Degradation Products

Proposed Degradant	Structure	Formation Pathway
Orthophosphoric acid	H₃PO₄	Cleavage of the C-P bond
Methylphosphonic acid	CH₃PO(OH)₂	Cleavage of one C-P bond and reduction of the chloromethyl group
Formic acid	HCOOH	Oxidation of the carbon backbone
Hydrochloric acid	HCl	Cleavage of the C-Cl bond

Experimental Protocol for Photolytic Stress Testing

• Sample Preparation: Prepare a solution of [chloro(phosphono)methyl]phosphonic acid in purified water (e.g., 0.1 mg/mL).

• Exposure:

  • Place the solution in a quartz cuvette or a suitable transparent container.

  • Expose the sample to a controlled light source that provides both UV and visible light, as specified in ICH Q1B guidelines. A typical setup would use a light source emitting at least 1.2 million lux hours and 200 watt hours per square meter.

  • Simultaneously, run a dark control sample (wrapped in aluminum foil) to differentiate between photolytic and thermal degradation.

• Time Points: Collect samples at various time points (e.g., 6, 12, 24, 48 hours).

• Analysis: Analyze the samples immediately using a stability-indicating HPLC method.

Visualization of Photolytic Degradation

Caption: Proposed Photolytic Degradation Mechanism.

Thermal Degradation Pathways

Thermal degradation occurs when a molecule breaks down at elevated temperatures. The stability of phosphonic acids to heat can vary significantly depending on their structure.

Mechanistic Insights

Phosphonic acids can exhibit high thermal stability, with the P-O and P-C bonds being quite robust[16][17][18][19]. Decomposition often begins at temperatures above 250 °C. However, for some structures, degradation can start at lower temperatures[20]. The thermal decomposition of phenylphosphonic acid on a copper surface was initiated at 375 °C and involved P-O, C-P, and C-H bond scissions[21][22]. For 2-chloroethylphosphonic acid, decomposition is influenced by pH and water vapor pressure[23][24].

For [chloro(phosphono)methyl]phosphonic acid, initial degradation at lower temperatures might involve intramolecular reactions between the phosphonic acid groups (e.g., dehydration to form pyrophosphate-like structures) or elimination of HCl. At higher temperatures, cleavage of the C-P bonds is expected, leading to the formation of simpler phosphonates and ultimately inorganic phosphates.

Potential Degradation Products

Proposed Degradant	Structure	Formation Pathway
Pyrophosphate analogs	P-O-P linkages	Intramolecular or intermolecular dehydration
Methylenediphosphonic acid	CH₂(PO₃H₂)₂	Reductive dehalogenation
Orthophosphoric acid	H₃PO₄	C-P bond cleavage at high temperatures
Polyphosphates	(HPO₃)n	Further condensation of phosphoric acid

Experimental Protocol for Thermal Stress Testing

• Solid-State Thermal Stress:

  • Place a known amount of solid [chloro(phosphono)methyl]phosphonic acid in a controlled temperature oven or a thermogravimetric analyzer (TGA).

  • Expose the sample to a range of temperatures (e.g., 80 °C, 100 °C, 120 °C) for a set duration.

  • At each time point, remove a sample, allow it to cool, dissolve it in a suitable solvent, and analyze.

• Solution-State Thermal Stress:

  • Prepare a solution of the compound in a suitable solvent (e.g., water or a buffer).

  • Heat the solution at a controlled temperature (e.g., 60 °C, 80 °C) for a defined period.

  • At each time point, cool the sample and analyze.

• Analysis: Use a stability-indicating HPLC method to quantify the parent compound and any degradation products. TGA coupled with mass spectrometry (TGA-MS) can be highly informative for identifying volatile degradation products in the solid state.

Visualization of Thermal Degradation Workflow

Caption: Experimental Workflow for Thermal Stress Studies.

Development of a Stability-Indicating Analytical Method

A stability-indicating method (SIM) is an analytical procedure that can accurately and precisely quantify the decrease in the amount of the active ingredient due to degradation and separate it from its degradation products. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

Proposed HPLC Method

Due to the highly polar nature of [chloro(phosphono)methyl]phosphonic acid and its potential degradation products, a reversed-phase HPLC method with a polar-embedded or polar-endcapped column, or Hydrophilic Interaction Liquid Chromatography (HILIC), would be suitable.

• Column: A HILIC column or a reversed-phase C18 column with an aqueous mobile phase.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer, pH 2.5-4.5) and a polar organic solvent like acetonitrile.

• Detection: UV detection at a low wavelength (e.g., 200-220 nm) may be possible if the phosphonic acid groups provide sufficient chromophore. However, due to the lack of a strong chromophore, more universal detection methods like Mass Spectrometry (MS) or Charged Aerosol Detection (CAD) are highly recommended for accurate quantification and identification of degradants.

• Derivatization: If sensitivity is an issue with UV detection, derivatization of the phosphonic acid groups or any resulting amine groups (from potential side reactions not primarily discussed) could be employed[25][26].

Method Validation

The developed method must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness. The samples generated from the forced degradation studies are crucial for demonstrating the method's specificity and stability-indicating nature.

Conclusion

The degradation of [chloro(phosphono)methyl]phosphonic acid under stress conditions is a complex process involving multiple potential pathways. Based on the chemistry of related organophosphorus compounds, hydrolysis is likely to proceed via cleavage of the C-Cl bond, while photolysis and high-temperature thermal stress can lead to the more substantial degradation involving C-P bond cleavage. This guide provides a foundational framework for systematically investigating these degradation pathways through well-defined experimental protocols. The successful identification and characterization of degradation products will be instrumental in ensuring the quality and stability of any product containing this molecule.

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• Klajn, R., et al. (2020). Thermal Stability of Phosphonic Acid Self-Assembled Monolayers on Alumina Substrates. The Journal of Physical Chemistry C, 124(3), 2051–2060. [Link]

• ResearchGate. (n.d.). Thermal Stability of Phosphonic Acid Self-Assembled Monolayers on Alumina Substrates | Request PDF. [Link]

• Chen, Y., et al. (2023). Thermal Stability and Orthogonal Functionalization of Organophosphonate Self-Assembled Monolayers as Potential Liners for Cu Interconnect. ACS Applied Materials & Interfaces, 15(42), 49759–49768. [Link]

• Krylova, H., et al. (2022). Adsorption and Thermal Stability of Phenylphosphonic Acid on Cerium Oxides. The Journal of Physical Chemistry C, 126(1), 324–334. [Link]

• Goldwhite, H., & Rowsell, D. G. (1960). Trichloromethylphosphonic Acid. Journal of the American Chemical Society, 82(15), 4141–4142. [Link]

• Toy, A. D. F., & Uhing, E. H. (1963). U.S. Patent No. 3,110,727. U.S.

• Tsud, N., et al. (2018). Thermal stability and protective properties of phenylphosphonic acid on Cu(111). Surface Science, 677, 134–142. [Link]

• MDPI. (2025). Photocatalytic Degradation of Organophosphates Using Nanocrystalline ZnO Synthesized by Modified Sonochemical Method. [Link]

• IntechOpen. (2017). Photocatalytic Degradation of Selected Organophosphorus Pesticides Using Titanium Dioxide and UV Light. [Link]

• Svensson, F. G., & Österlund, L. (2023). Adsorption and Photo-Degradation of Organophosphates on Sulfate-Terminated Anatase TiO2 Nanoparticles. Catalysts, 13(3), 526. [Link]

• Toy, A. D. F., & Uhing, E. H. (1960). Chemistry of Chloromethylphosphinic Acid. I. Preparation and Alkaline Hydrolysis. Journal of the American Chemical Society, 82(19), 5133–5136. [Link]

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• Gledhill, W. E., & Feijtel, T. C. J. (2005). Photodegradation of phosphonates in water. Water Research, 39(8), 1571–1578. [Link]

• ResearchGate. (2026). (PDF) Photocatalytic Degradation of Organophosphates Using Nanocrystalline ZnO Synthesized by Modified Sonochemical Method. [Link]

• Vepsäläinen, J. J., et al. (2008). Unexpected degradation of the bisphosphonate P-C-P bridge under mild conditions. Arkivoc, 2008(7), 1–10. [Link]

• Schmidt, A. S. (2026). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 50(3). [Link]

• Shimon, A., et al. (2009). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Wikipedia. (n.d.). Phosphonate. [Link]

• ResearchGate. (n.d.). The kinetic study of the thermally induced degradation and an evaluation of the drug–excipient interactions performed for a new-generation bisphosphonate—risedronate | Request PDF. [Link]

• Savignac, P., & Teulade, M.-P. (2017). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry, 13, 2208–2249. [Link]

• ResearchGate. (n.d.). Investigation of thermal decomposition of phosphonic acids | Request PDF. [Link]

• National Science Foundation. (n.d.). Thermal stability and protective properties of phenylphosphonic acid on Cu(111). [Link]

• Angene Chemical. (n.d.). [Chloro(phosphono)methyl]phosphonic acid(CAS# 87591-00-2). [Link]

• NextSDS. (n.d.). [chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information. [Link]

• Ben-Tal, Y., & Lavee, S. (1976). Effect of water vapor pressure on the thermal decomposition of 2-chloroethylphosphonic Acid. Plant Physiology, 57(6), 876–879. [Link]

• Archer, M. C., & Biddle, J. N. (1972). Kinetic studies of the thermal decomposition of 2-chloroethylphosphonic Acid in aqueous solution. Journal of Agricultural and Food Chemistry, 20(3), 571–574. [Link]

• Thoreauchem. (n.d.). [chloro(phosphono)methyl]phosphonic acid-87591-00-2. [Link]

• Wang, F., et al. (2019). Mechanism of methylphosphonic acid photo-degradation based on phosphate oxygen isotopes and density functional theory. RSC Advances, 9(56), 32677–32686. [Link]

• IUPAC. (n.d.). Critical Evaluation of Stability Constants of Phosphonic Acids. [Link]

• Wang, F., et al. (2019). Mechanism of methylphosphonic acid photo-degradation based on phosphate oxygen isotopes and density functional theory. RSC Advances, 9(56), 32677–32686. [Link]

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Protocols & Analytical Methods

A Comprehensive Guide to HPLC Method Development for the Quantification of [chloro(phosphono)methyl]phosphonic acid

An Application Note from the Office of the Senior Application Scientist

Abstract

This technical guide provides a detailed, first-principles approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of [chloro(phosphono)methyl]phosphonic acid. This highly polar bisphosphonate presents significant challenges to conventional reversed-phase chromatography due to its poor retention and lack of a native chromophore. We navigate these challenges by exploring various analytical strategies, ultimately detailing the development, optimization, and validation of an Ion-Pair Reversed-Phase Liquid Chromatography (IP-RPLC) method coupled with Refractive Index (RI) detection. This guide is designed for researchers, analytical scientists, and drug development professionals, offering not just a final protocol, but a comprehensive understanding of the causality behind the methodological choices, grounded in established scientific principles and regulatory standards.

Part I: Foundational Principles & Strategic Choices

Understanding the Analyte: The Analytical Challenge

[Chloro(phosphono)methyl]phosphonic acid, a member of the bisphosphonate class, is characterized by two phosphonic acid groups attached to a single carbon atom.[1] This structure confers high polarity and renders the molecule fully ionized under typical reversed-phase HPLC conditions. Consequently, it exhibits little to no retention on non-polar stationary phases like C18, eluting at or near the column's void volume. Furthermore, the molecule lacks a significant chromophore, making direct detection by UV-Vis spectrophotometry impractical at typical concentration levels.[2]

The development of a quantitative method therefore requires a strategy that directly addresses two core problems:

• Retention: How to retain a small, highly polar, ionic molecule on an HPLC column.

• Detection: How to detect an analyte that does not absorb UV light.

Evaluating Chromatographic Strategies

A successful method hinges on selecting the right combination of chromatography and detection. The diagram below outlines the strategic decision-making process based on the analyte's properties.

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Application Note: A Robust LC-MS/MS Protocol for the Detection of [chloro(phosphono)methyl]phosphonic acid in Bulk Drugs

Abstract

This application note presents a comprehensive and robust Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the sensitive and selective detection of [chloro(phosphono)methyl]phosphonic acid in bulk drug substances. The inherent analytical challenges posed by the high polarity and poor chromatographic retention of this analyte are addressed through a Hydrophilic Interaction Liquid Chromatography (HILIC) based approach. This document provides a detailed, step-by-step protocol encompassing sample preparation, optimized LC-MS/MS parameters, and data analysis guidelines, designed for implementation in pharmaceutical research, development, and quality control environments.

Introduction: The Analytical Challenge

[Chloro(phosphono)methyl]phosphonic acid is a polar, organophosphorus compound that can be present as a genotoxic impurity (GTI) in various active pharmaceutical ingredients (APIs). Due to its structural alerts for mutagenicity, regulatory bodies mandate strict control and monitoring of such impurities at trace levels. The physicochemical properties of [chloro(phosphono)methyl]phosphonic acid, particularly its high polarity and ionic nature, present significant challenges for traditional reversed-phase liquid chromatography (RPLC).[1][2] These challenges include poor retention, leading to elution in the solvent front where matrix effects are most pronounced, and inadequate sensitivity.

This protocol leverages the principles of Hydrophilic Interaction Liquid Chromatography (HILIC) to achieve reliable retention and separation of this highly polar analyte.[2][3] HILIC utilizes a polar stationary phase and a mobile phase with a high organic solvent concentration, creating a water-enriched layer on the stationary phase surface into which polar analytes can partition.[3] This enables enhanced retention of compounds that are poorly retained in RPLC systems. Coupled with the high selectivity and sensitivity of tandem mass spectrometry, this method provides a powerful tool for the trace-level quantification of [chloro(phosphono)methyl]phosphonic acid in bulk drug matrices.

Analyte Characteristics

A thorough understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property	Value	Source
Chemical Name	[chloro(phosphono)methyl]phosphonic acid	[4][5]
CAS Number	87591-00-2	[4][5]
Molecular Formula	CH₅ClO₆P₂	[4]
Appearance	White, non-volatile solid (similar to related phosphonic acids)	[6]
Solubility	Soluble in water; poorly soluble in organic solvents	[6]

The high polarity and water solubility of [chloro(phosphono)methyl]phosphonic acid necessitate a departure from conventional RPLC methods and inform the choice of a HILIC-based separation strategy.

Experimental Workflow

The overall analytical workflow is designed to ensure accuracy, precision, and robustness, from sample handling to data interpretation.

Caption: High-level overview of the analytical workflow.

Detailed Protocol

Materials and Reagents

• Reference Standard: [chloro(phosphono)methyl]phosphonic acid (purity ≥95%)

• Bulk Drug Substance: To be analyzed

• Solvents: LC-MS grade acetonitrile, methanol, and water

• Buffers: Ammonium acetate, ammonium formate (LC-MS grade)

• Filters: 0.22 µm PVDF or PTFE syringe filters

Standard and Sample Preparation

Rationale: The sample preparation procedure is designed to be straightforward to minimize potential analyte loss and variability. The chosen diluent must be compatible with the HILIC mobile phase to ensure good peak shape. A high organic content in the diluent is crucial.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of [chloro(phosphono)methyl]phosphonic acid reference standard and dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with a diluent of 90:10 (v/v) acetonitrile:water. The concentration range should bracket the expected impurity levels.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the bulk drug substance into a volumetric flask.

  • Add the diluent (90:10 v/v acetonitrile:water) to the flask. The final concentration will depend on the expected impurity level and desired sensitivity. A typical starting concentration is 10 mg/mL.

  • Vortex and sonicate the sample to ensure complete dissolution.

  • Filter the solution through a 0.22 µm syringe filter prior to injection.

LC-MS/MS Instrumentation and Conditions

Rationale: A HILIC column with a polar stationary phase (e.g., amide, diol, or unbonded silica) is selected for its ability to retain highly polar compounds.[3] The mobile phase consists of a high percentage of organic solvent (acetonitrile) to facilitate the HILIC retention mechanism. A volatile buffer like ammonium acetate is used to control pH and is compatible with mass spectrometry.[3] Electrospray ionization in negative mode (ESI-) is chosen as phosphonic acids are readily deprotonated to form negative ions. Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity in quantitative analysis.[7]

Table 1: Optimized LC-MS/MS Parameters

Parameter	Recommended Condition
LC System	UHPLC system capable of accurate gradient delivery
Column	HILIC Amide/Diol/Silica, e.g., 100 mm x 2.1 mm, 1.7 µm
Column Temperature	40 °C
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	0-1 min: 95% B, 1-5 min: 95-70% B, 5-6 min: 70% B, 6-6.1 min: 70-95% B, 6.1-8 min: 95% B
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Tandem Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flows	Optimized for the specific instrument
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Mass Spectrometric Detection

Rationale: The selection of precursor and product ions is critical for the selectivity of the MRM method. The precursor ion will be the deprotonated molecule [M-H]⁻. Product ions are generated by collision-induced dissociation (CID) of the precursor ion. At least two transitions are monitored for confident identification and quantification, as per regulatory guidelines.

Table 2: MRM Transitions for [chloro(phosphono)methyl]phosphonic acid

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
To be determined empirically	To be determined empirically	50	Optimized	Quantifier
To be determined empirically	To be determined empirically	50	Optimized	Qualifier

Note: The exact m/z values for the precursor and product ions need to be determined by infusing a standard solution of [chloro(phosphono)methyl]phosphonic acid into the mass spectrometer.

Method Validation and System Suitability

For implementation in a regulated environment, the method must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank and placebo sample.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. A calibration curve with at least five concentration levels should be prepared, and the correlation coefficient (r²) should be ≥ 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively. Typically determined based on signal-to-noise ratios (S/N) of 3:1 for LOD and 10:1 for LOQ.

• Accuracy: The closeness of the test results to the true value. Determined by spike-recovery experiments at multiple concentration levels.

• Precision: The degree of scatter between a series of measurements. Assessed at the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

System Suitability: Before each analytical run, a system suitability standard (a mid-level concentration standard) should be injected multiple times. The relative standard deviation (RSD) of the peak areas and retention times should be within predefined limits (e.g., <15% for peak area, <2% for retention time).

Potential Pitfalls and Troubleshooting

• Poor Peak Shape: This can be caused by a mismatch between the injection solvent and the mobile phase. Ensure the sample diluent has a high organic content, similar to the initial mobile phase conditions.

• Low Sensitivity: Phosphonic acids can chelate with metals in the LC system, leading to signal suppression. The use of an inert LC system or the addition of a weak chelating agent like medronic acid to the mobile phase can mitigate this issue.

• Retention Time Drift: HILIC columns can take longer to equilibrate than RPLC columns. Ensure adequate column equilibration time between injections.

Alternative and Complementary Approaches

While HILIC is a powerful technique, other strategies can be employed for the analysis of polar phosphonic acids:

• Ion Chromatography (IC-MS/MS): This technique separates analytes based on ionic interactions and is well-suited for highly polar and ionic compounds.[8][9][10] It can offer excellent selectivity for phosphonic acids.[8][9]

• Derivatization: Chemical derivatization can be used to convert the polar analyte into a less polar derivative that is more amenable to RPLC.[11][12][13] For example, esterification of the phosphonic acid groups can be performed. However, derivatization adds complexity to the sample preparation and can be a source of variability.

Caption: Decision tree for analytical strategy selection.

Conclusion

The described HILIC-MS/MS method provides a sensitive, selective, and robust solution for the challenging task of quantifying [chloro(phosphono)methyl]phosphonic acid in bulk drug substances. By directly addressing the high polarity of the analyte, this protocol avoids the complexities of derivatization while achieving the low detection limits required for genotoxic impurity analysis. Proper method validation is essential to ensure its suitability for routine use in a regulated pharmaceutical environment.

References

• Huber, J. W., III, & Calabrese, K. L. (1985). Derivatization of Aminophosphonic Acids for HPLC Analysis.
• Nowack, B. (2002). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization.

• Janska, M., & Solich, P. (2017). Determination of Fosetyl and Phosphonic Acid at 0.010 mg/kg Level by Ion Chromatography Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 65(49), 10886-10892. [Link]

• Pardasani, D., et al. (2023). Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. Molecules, 28(16), 6123. [Link]

• Janska, M., & Solich, P. (2018). Determination of Fosetyl and Phosphonic Acid at 0.010 mg/kg Level by Ion Chromatography Tandem Mass Spectrometry. PubMed. [Link]

• Pardasani, D., et al. (2023). Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. PubMed. [Link]

• Chen, Y. L., et al. (2022). Analysis of highly polar pesticides in foods by LC-MS/MS. Journal of Food and Drug Analysis, 30(4), 538-548. [Link]

• NextSDS. (n.d.). [chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information. [Link]

• Dr. Maisch GmbH. (n.d.). HILIC. [Link]

• Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. [Link]

• IVES. (2022, June 23). Trace-level analysis of phosphonate in wine and must by ion chromatography with inductively coupled plasma mass spectrometry (IC-ICP-MS). [Link]

• Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. [Link]

• Waters Corporation. (n.d.). Determination of Phosphonic Acid in Almonds, Apples, Rice, and Rooibos Using the QUPPe Method and LC-MS/MS. [Link]

• Chen, Y. L., et al. (2022, November 23). Analysis of highly polar pesticides in foods by LC-MS/MS. Journal of Food and Drug Analysis. [Link]

• de la Rosa, M. C., et al. (2023, May 24). Advanced Liquid Chromatography with Tandem Mass Spectrometry Method for Quantifying Glyphosate, Glufosinate, and Aminomethylphosphonic Acid Using Pre-Column Derivatization. ACS ES&T Water. [Link]

• Angene Chemical. (n.d.). [Chloro(phosphono)methyl]phosphonic acid(CAS# 87591-00-2). [Link]

• Phenomenex. (2023, June 28). Phosphonic Acid in Water by LC. [Link]

• Agilent. (2023, May 22). Mastering HILIC-Z Separation for Polar Analytes. [Link]

• Walter, T. H., et al. (2006). Structured Approach to Method Development for Bioanalytical HILIC–MS-MS Applications. LCGC North America, 24(9), 956-966. [Link]

• Vanhoenacker, G., et al. (2009, December 1). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC North America. [Link]

• Wang, D., et al. (2019). Analysis of trace phosphonates in authentic water samples by pre-methylation and LC-Orbitrap MS/MS. Water Research, 161, 446-455. [Link]

• Armstrong, J. L., et al. (2012). A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices. Journal of Environmental Science and Health, Part B, 47(8), 755-765. [Link]

• Ramachandran, R., et al. (2014, August 20). Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. American Pharmaceutical Review. [Link]

• Phenomenex. (2022, May 20). LC-MS/MS Analysis of Phosphonic Acid in Water. [Link]

• Anastassiades, M., et al. (2023). Quick Method for the Analysis of Numerous Highly Polar Pesticides in Food Involving Extraction with Acidified Methanol and LC-MS/MS Measurement. EURL-SRM. [Link]

• Cheméo. (n.d.). Chemical Properties of Phosphonic acid, (2-chloroethyl)-, diethyl ester (CAS 10419-79-1). [Link]

• Wikipedia. (n.d.). Methylphosphonic acid. [Link]

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Application Note: Advanced Isolation and Purification Strategies for [Chloro(phosphono)methyl]phosphonic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Compound Profile: [Chloro(phosphono)methyl]phosphonic acid (Monochloro analog of clodronic acid; MW: 210.45 g/mol )

The Physicochemical Roadblock

Isolating[chloro(phosphono)methyl]phosphonic acid from complex synthetic mixtures (which often contain unreacted phosphite, phosphate, and related di-halogenated bisphosphonates) presents a severe analytical challenge.

Traditional reversed-phase liquid chromatography (RPLC) relies on hydrophobic partitioning. However, bisphosphonates possess two highly acidic phosphonate groups that remain fully ionized under standard mobile phase conditions, causing them to elute immediately in the void volume[1]. Furthermore, the absence of a conjugated π -system renders this compound completely transparent to standard UV-Vis detectors, traditionally necessitating pre-column derivatization[2].

To maintain the structural integrity of the analyte and avoid derivatization artifacts, separation strategies must pivot to orthogonal mechanisms driven by ionic interactions: Strong Anion Exchange (SAX) for preparative scale-up, and Capillary Ion Chromatography-Mass Spectrometry (IC-MS) for analytical validation.

Preparative Scale-Up: The Volatile Buffer Paradigm

To isolate [chloro(phosphono)methyl]phosphonic acid from crude reaction mixtures, Strong Anion Exchange (SAX) chromatography is the method of choice.

Causality: The quaternary ammonium stationary phase provides robust retention of the dianionic/trianionic phosphonate species. By utilizing a volatile buffer—triethylammonium bicarbonate (TEAB)—we ensure that the purified product can be recovered directly via lyophilization, entirely bypassing the yield-destroying desalting steps required when using standard phosphate or sodium chloride buffers[3].

Protocol 1: Preparative SAX Isolation

• System Suitability & Self-Validation: Prior to injection, verify column integrity by running a blank TEAB gradient. The baseline must remain stable under Evaporative Light Scattering Detection (ELSD) or offline MS monitoring to ensure no stationary phase bleed occurs.

• Step 1: Buffer Preparation: Prepare a 0.5 M TEAB buffer adjusted to pH 7.9.

  • Causality: The slightly basic pH ensures the bisphosphonate is sufficiently deprotonated for strong retention, while the bicarbonate counter-ion provides competitive displacement during elution[3].

• Step 2: Column Equilibration: Equilibrate a preparative SAX column using an isocratic flow of 10% acetonitrile in 0.5 M TEAB at a flow rate of 8.0 mL/min.

• Step 3: Sample Loading: Dissolve the crude bisphosphonate mixture in the mobile phase and inject it onto the column.

• Step 4: Isocratic Elution & Fractionation: Elute the sample isocratically. [Chloro(phosphono)methyl]phosphonic acid typically elutes as a distinct, highly resolved band (e.g., ~8.5 minutes under optimized conditions)[3]. Collect fractions based on ELSD or offline MS signals.

• Step 5: Recovery: Pool the target fractions and remove the solvent under reduced pressure. The TEAB buffer completely volatilizes, yielding the pure triethylammonium salt of the bisphosphonate[3].

Analytical Resolution: Capillary IC-MS

For quantitative purity assessment, Capillary Ion Chromatography coupled with Mass Spectrometry (IC-MS) is the gold standard.

Causality: Capillary IC operates at micro-liter flow rates (e.g., 10–15 µL/min). This ultra-low flow is directly compatible with Electrospray Ionization (ESI) mass spectrometry without the need for flow splitting, drastically increasing sensitivity and method robustness[2].

Capillary IC-MS analytical workflow for underivatized bisphosphonate detection.

Protocol 2: Capillary IC-MS Validation

• System Suitability & Self-Validation: Inject a mixed standard of phosphate, phosphite, and a known bisphosphonate (e.g., etidronate). Resolution ( Rs​ ) between phosphate and the bisphosphonate must be >2.0 to ensure matrix impurities do not co-elute and cause ion suppression[2].

• Step 1: Eluent Generation: Utilize an electrolytic eluent generator to produce a potassium hydroxide (KOH) gradient.

  • Causality: In situ electrolytic generation prevents carbonate contamination from atmospheric CO₂, which would otherwise cause baseline drift and unpredictable retention time shifts for sensitive bisphosphonate anions[2].

• Step 2: Separation: Inject the sample onto a capillary hydroxide-selective anion-exchange column (e.g., Dionex IonPac AS18-Fast, 150 x 2.0 mm).

• Step 3: Electrolytic Suppression: Route the column effluent through a capillary suppressor before it reaches the detectors.

  • Causality: The suppressor dynamically replaces K⁺ ions with H⁺ ions, neutralizing the highly alkaline KOH mobile phase into pure water. This drastically reduces background conductivity to <1 µS/cm and prevents catastrophic ion suppression in the MS source[2].

• Step 4: Dual Detection: Monitor the effluent first via suppressed conductivity (for universal anionic quantitation) and subsequently via ESI-MS in negative ion mode. Set Selected Ion Monitoring (SIM) to m/z 209 to specifically target the [M-H]⁻ ion of [chloro(phosphono)methyl]phosphonic acid[2].

Quantitative Data Summary

The following table summarizes the expected chromatographic behavior and detection parameters for the target analyte and common matrix components during analytical validation.

Analyte	Molecular Weight ( g/mol )	Primary Retention Mechanism	Optimal Detection Mode	ESI-MS Target (m/z)
[Chloro(phosphono)methyl]phosphonic acid	210.45	Anion Exchange	Conductivity / ESI-MS	209 [M-H]⁻
Clodronate (Dichloro analog)	244.89	Anion Exchange	Conductivity / ESI-MS	243 [M-H]⁻
Phosphate (Synthesis Impurity)	94.97	Anion Exchange	Conductivity	95 [M-H]⁻

Alternative Orthogonal Strategy: Zwitterionic HILIC

If IC-MS instrumentation is unavailable, Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-pHILIC) offers a viable orthogonal separation mechanism. The stationary phase features sulfoalkylbetaine groups. Retention is driven by partitioning into a water-enriched layer on the stationary phase, heavily modulated by electrostatic repulsions between the bisphosphonate anions and the zwitterionic surface[1].

Note on Causality: While effective for separation, severe peak tailing can occur with non-nitrogenous bisphosphonates in HILIC. This often requires the addition of competing ions (like sodium pyrophosphate) to the mobile phase to block active sites, which unfortunately makes direct MS coupling significantly more challenging than the suppressed IC method[1].

References

• Title: Completing the β,γ-CXY-dNTP Stereochemical Probe Toolkit: Synthetic Access to the dCTP Diastereomers and 31P and 19F NMR Correlations with Absolute Configurations Source: ACS Publications URL: 3

• Title: Quantitative Determination of Bisphosphonate Pharmaceuticals and Excipients by Capillary IC-MS Source: Thermo Fisher Scientific URL: 2

• Title: Insights into the Mechanism of Separation of Bisphosphonates by Zwitterionic Hydrophilic Interaction Liquid Chromatography Source: MDPI URL: 1

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NMR spectroscopy sample preparation for[chloro(phosphono)methyl]phosphonic acid analysis

An Application Note and Protocol for the NMR Spectroscopic Analysis of [Chloro(phosphono)methyl)phosphonic Acid

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the preparation and analysis of [chloro(phosphono)methyl)phosphonic acid using Nuclear Magnetic Resonance (NMR) spectroscopy, with a particular focus on ³¹P NMR. The protocols and methodologies outlined herein are designed for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Introduction: The Significance of [Chloro(phosphono)methyl)phosphonic Acid Analysis

[Chloro(phosphono)methyl)phosphonic acid is a molecule of significant interest due to its structural similarity to other bisphosphonates, a class of drugs widely used in the treatment of bone-related diseases. Accurate and reliable analytical methods are crucial for its characterization, purity assessment, and for studying its interactions with other molecules. NMR spectroscopy, particularly ³¹P NMR, stands out as a powerful, non-destructive technique for this purpose. It provides detailed information about the chemical environment of the phosphorus atoms, enabling unambiguous identification and quantification.

This application note delves into the practical aspects of sample preparation and data acquisition, emphasizing the rationale behind each step to ensure high-quality, reproducible results.

Core Principles: Understanding ³¹P NMR Spectroscopy

Phosphorus-31 (³¹P) is a 100% naturally abundant, spin ½ nucleus, making it an ideal candidate for NMR spectroscopy. The chemical shift of a ³¹P nucleus is highly sensitive to its electronic environment, providing valuable structural information. In the case of [chloro(phosphono)methyl)phosphonic acid, we expect to observe distinct signals for the two chemically non-equivalent phosphorus atoms, with their coupling providing further structural confirmation.

The choice of experimental parameters, such as the solvent, pH, and temperature, can significantly influence the resulting spectrum. Therefore, careful sample preparation is paramount for obtaining meaningful data.

Diagram: Sample Preparation Workflow

Caption: A streamlined workflow for the preparation and analysis of [chloro(phosphono)methyl)phosphonic acid by NMR.

Materials and Reagents

Table 1: Recommended Materials and Reagents

Item	Specification	Recommended Supplier	Purpose
[Chloro(phosphono)methyl)phosphonic acid	≥95% purity	Sigma-Aldrich, Santa Cruz Biotechnology	Analyte
Deuterium oxide (D₂O)	99.9 atom % D	Cambridge Isotope Laboratories, Sigma-Aldrich	NMR solvent
Phosphoric acid (85%)	Certified ACS grade	Fisher Scientific, Sigma-Aldrich	Internal standard
Sodium deuteroxide (NaOD) solution	40 wt. % in D₂O, 99.5 atom % D	Sigma-Aldrich	pH adjustment
Deuterated hydrochloric acid (DCl)	35 wt. % in D₂O, 99.5 atom % D	Sigma-Aldrich	pH adjustment
NMR tubes	5 mm, high precision	Wilmad-LabGlass, Norell	Sample containment
Micropipettes and tips	Calibrated	Eppendorf, Gilson	Precise liquid handling
Analytical balance	4-5 decimal places	Mettler Toledo, Sartorius	Accurate weighing
Vortex mixer	-	VWR, Fisher Scientific	Sample homogenization
pH meter or pH strips	Calibrated for D₂O if possible	Various	pH measurement

Detailed Step-by-Step Protocol for Sample Preparation

This protocol is designed to yield a sample concentration of approximately 10-20 mM, which is generally sufficient for obtaining a good signal-to-noise ratio in a reasonable amount of time on a modern NMR spectrometer.

Step 1: Preparation of the Internal Standard Stock Solution

• Rationale: An internal standard is crucial for accurate quantification. Phosphoric acid is a suitable choice as its ³¹P signal appears in a distinct region of the spectrum and does not overlap with the analyte signals.

• Procedure:

  • Accurately weigh approximately 11.5 mg of 85% phosphoric acid into a 10 mL volumetric flask.

  • Add D₂O to the mark and mix thoroughly. This creates a ~100 mM stock solution.

Step 2: Weighing the Analyte

• Rationale: Precise weighing is fundamental for accurate concentration determination.

• Procedure:

  • On an analytical balance, accurately weigh approximately 4-8 mg of [chloro(phosphono)methyl)phosphonic acid directly into a clean, dry vial. Record the exact weight.

Step 3: Dissolution and pH Adjustment

• Rationale: The chemical shifts of phosphonic acids are highly pH-dependent due to protonation/deprotonation of the acidic groups. Controlling the pH is therefore critical for reproducibility. D₂O is the solvent of choice due to the analyte's polarity and the need for a deuterium lock signal for the NMR spectrometer.

• Procedure:

  • To the vial containing the analyte, add approximately 0.6 mL of D₂O.

  • Add a known volume (e.g., 10 µL) of the ~100 mM phosphoric acid internal standard stock solution.

  • Gently vortex the vial to dissolve the solid. If solubility is an issue, gentle warming or sonication can be applied.

  • Check the pD (the pH equivalent in D₂O) of the solution using a calibrated pH meter or pH strips. The pD can be estimated from a pH meter reading in D₂O by the formula: pD = pH_reading + 0.4.

  • Adjust the pD to a desired value (e.g., pD 7.4 for physiological relevance) by adding microliter amounts of NaOD or DCl solution. Mix well after each addition and re-check the pD. It is crucial to use the same pD for all samples in a study to ensure comparability of chemical shifts.

Step 4: Transfer to the NMR Tube

• Rationale: Proper transfer ensures a homogeneous sample within the active volume of the NMR coil, leading to optimal spectral quality.

• Procedure:

  • Carefully transfer the final solution to a 5 mm NMR tube using a pipette.

  • Ensure the liquid height is sufficient to cover the NMR spectrometer's detection coils (typically around 4-5 cm).

Diagram: Molecular Structure and Expected ³¹P NMR Signals

Caption: The structure of [chloro(phosphono)methyl)phosphonic acid and a representation of its expected ³¹P NMR spectrum.

NMR Data Acquisition and Processing

Table 2: Typical ³¹P NMR Acquisition Parameters

Parameter	Recommended Value	Rationale
Spectrometer Frequency	≥ 400 MHz (¹H)	Higher fields provide better signal dispersion and sensitivity.
Pulse Sequence	zgpg30 (or similar with proton decoupling)	A simple pulse-acquire sequence with proton decoupling to simplify the spectrum and improve signal-to-noise.
Acquisition Time (AQ)	1-2 seconds	Allows for good digital resolution.
Relaxation Delay (D1)	5 x T₁	Ensures full relaxation of the phosphorus nuclei for accurate quantification. A value of 5-10 seconds is a good starting point.
Number of Scans (NS)	64 - 256	Dependent on sample concentration and desired signal-to-noise.
Spectral Width (SW)	~100 ppm	Sufficient to cover the expected chemical shift range of phosphonates and the phosphoric acid standard.
Temperature	298 K (25 °C)	Maintain a constant temperature for reproducibility.

Data Processing Steps

• Fourier Transformation: Convert the acquired Free Induction Decay (FID) into a frequency-domain spectrum.

• Phasing: Correct the phase of the spectrum to ensure all peaks are in pure absorption mode.

• Baseline Correction: Correct any distortions in the baseline of the spectrum.

• Referencing: Reference the spectrum by setting the chemical shift of the internal standard (phosphoric acid) to 0 ppm.

• Integration: Integrate the signals of the analyte and the internal standard to determine their relative areas.

Data Interpretation and Analysis

The ³¹P NMR spectrum of [chloro(phosphono)methyl)phosphonic acid should exhibit two distinct signals, each corresponding to one of the two phosphorus atoms. These signals will likely appear as doublets due to P-P coupling through the central carbon atom. The integration of these signals can be used for quantitative analysis against the known concentration of the internal standard.

Troubleshooting Common Issues

Table 3: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Poor signal-to-noise ratio	Low sample concentration. Insufficient number of scans. Incorrect pulse calibration.	Increase sample concentration if possible. Increase the number of scans. Calibrate the 90° pulse width.
Broad peaks	Inhomogeneous magnetic field. Sample viscosity. pH variation.	Shim the magnetic field. Use a higher temperature if the analyte is stable. Ensure consistent pH across samples.
Inaccurate quantification	Incomplete relaxation of nuclei. Integration errors.	Increase the relaxation delay (D1). Carefully define the integration regions and ensure a flat baseline.
Chemical shift variability	Inconsistent pH or temperature.	Strictly control the pH and temperature for all samples.

References

• NMR Spectroscopy Explained: An Introduction for Students and Researchers. Provides a foundational understanding of NMR principles. Source: Wiley Online Library.[Link]

• High-Resolution ³¹P NMR of Phospholipids. Discusses the application of ³¹P NMR to phosphorus-containing compounds. Source: SpringerLink.[Link]

• Practical Aspects of Quantitative NMR. A guide to achieving accurate quantitative results using NMR. Source: Royal Society of Chemistry.[Link]

Application Note: [Chloro(phosphono)methyl]phosphonic Acid as a Reference Standard in Pharmaceutical Quality Control

Executive Summary

[Chloro(phosphono)methyl]phosphonic acid, commonly known as clodronic acid or clodronate, is a first-generation non-nitrogenous bisphosphonate utilized primarily in the management of hypercalcemia of malignancy and osteolysis[1]. In pharmaceutical Quality Control (QC), utilizing highly pure clodronic acid as a reference standard is critical for active pharmaceutical ingredient (API) assays, impurity profiling, and ensuring batch-to-batch consistency[2]. This application note details the physicochemical challenges of analyzing clodronate, explains the causality behind specialized detector selection, and provides robust, self-validating analytical protocols based on modern pharmacopeial standards.

Pharmacological Context & Analytical Challenges

Unlike newer nitrogen-containing bisphosphonates, clodronate is metabolized intracellularly into a non-hydrolyzable ATP analog. This metabolite inhibits the mitochondrial ADP/ATP translocase, ultimately inducing osteoclast apoptosis and halting bone resorption[3].

Pharmacological pathway of clodronate inducing osteoclast apoptosis.

The Analytical Challenge: Clodronic acid presents a significant hurdle for standard QC laboratories. The molecule is highly polar, meaning it is entirely unretained on standard reversed-phase (C18) HPLC columns. Furthermore, it lacks a conjugated π -electron system, meaning it possesses no functional UV chromophore[4]. Consequently, traditional HPLC-UV methods are completely ineffective. To establish a reliable QC workflow, analytical scientists must employ alternative separation mechanisms—such as Ion Chromatography (IC) or mixed-mode HPLC—coupled with specialized detection techniques[5][6].

Analytical decision tree for clodronic acid QC based on detection capabilities.

Methodological Causality: Selecting the Right QC Protocol

When using clodronic acid as a reference standard, the choice of methodology dictates the sensitivity and specificity of the assay:

• Ion Chromatography with Suppressed Conductivity (EP Monograph Method): This is the gold standard for impurity profiling. A hydroxide gradient elutes the highly retained bisphosphonate anions. The Causality: A suppressor is used to neutralize the highly conductive NaOH mobile phase into water while simultaneously converting the clodronate analyte into its highly conductive acid form. This drastically improves the signal-to-noise ratio, allowing for the detection of trace impurities[7].

• Ion Chromatography with Indirect UV Detection: For laboratories lacking conductivity suppressors or Charged Aerosol Detectors (CAD), indirect UV provides a robust alternative. The Causality: A UV-absorbing mobile phase (e.g., sodium citrate) establishes a high baseline absorbance. When the non-UV-absorbing clodronate elutes, it displaces the citrate ions, creating a negative peak that the chromatography software inverts for accurate quantification[4].

Experimental Protocols

Protocol A: Impurity Profiling via EP Monograph 2017:2119 (IC with Suppressed Conductivity)

This protocol is designed to separate clodronic acid from related synthesis impurities (e.g., phosphite, phosphate, and other bisphosphonates).

Materials & Reagents:

• Reference Standard: Clodronate disodium reference standard (purity ≥ 98%)[2].

• Column: High-capacity anion-exchange column (e.g., IonPac AS11-HC, 250 × 4 mm)[7].

• Mobile Phase: Ultrapure Sodium hydroxide (NaOH) solution (15 mM to 85 mM gradient).

Step-by-Step Methodology:

• System Preparation: Install the anion-exchange column and an eluent trap column (ATC) to remove carbonate impurities from the mobile phase. Connect a high-capacity suppressor in recycle mode[7].

• Standard Preparation: Accurately weigh the clodronic acid reference standard and dissolve it in ultrapure water to a final concentration of 1.25 mg/mL[7].

• Gradient Execution: Program the IC pump to deliver the NaOH gradient at a flow rate of 1.0 mL/min according to the profile in Table 1 .

• Injection: Inject 20 µL of the standard solution.

• Detection: Monitor the suppressed conductivity signal. The clodronate peak typically elutes as a sharp, symmetrical peak yielding a signal of approximately 300 µS/cm[7].

Protocol B: Rapid Assay via IC with Indirect UV Detection

This protocol is optimized for high-throughput batch release and assay quantification using standard HPLC/IC equipment.

Materials & Reagents:

• Column: Silica-based Strong Anion Exchange (SAX) column (e.g., 150 × 2.0 mm, 5 µm)[4].

• Mobile Phase: 20 mM Sodium citrate buffer, adjusted to pH 3.6[4].

Step-by-Step Methodology:

• System Setup: Equilibrate the SAX column with the mobile phase at a flow rate of 0.3 mL/min and a column temperature of 30°C[4].

• Detector Configuration: Set the Photodiode Array (PDA) or UV detector to 226 nm. Critical Step: Set the detector output to inverse polarity so the negative displacement peaks are recorded as positive peaks[4].

• Standard Preparation: Prepare a calibration curve of the clodronic acid reference standard ranging from 50 to 400 µg/mL in the mobile phase[4].

• Execution: Inject 50 µL of each standard. The analysis time is remarkably short, with clodronate eluting within 5 minutes[4].

Data Presentation & System Suitability

To ensure the trustworthiness of the analytical run, the system must pass predefined suitability criteria before sample analysis begins.

Table 1: EP Monograph Gradient Elution Profile for Protocol A [7]

Time (min)	NaOH Concentration (mM)	Elution Phase
0.0 - 10.0	15 → 45	Initial Gradient
10.0 - 22.0	45 → 55	Shallow Gradient (Impurity Separation)
22.0 - 23.0	55 → 85	Column Wash
23.0 - 25.0	85	Isocratic Wash
25.0 - 35.0	15	Re-equilibration

Table 2: Comparative Validation Metrics & System Suitability

Parameter	Protocol A (Suppressed Conductivity)	Protocol B (Indirect UV)[4]	Acceptance Criteria (QC Standard)
Linearity Range	0.1 - 2.0 mg/mL	50 - 400 µg/mL	R2≥0.999
Resolution ( Rs​ )	≥ 2.0 (Clodronate/Phosphate)	≥ 1.5 (Clodronate/Matrix)	Rs​≥1.5
Precision (RSD)	≤ 1.0% (n=5)	≤ 2.0% (n=5)	≤ 2.0%
Analysis Time	35 minutes	5 minutes	Method Dependent

Self-Validating System Mechanisms

A robust QC protocol must act as a self-validating system to prevent false reporting.

• In Protocol A: The use of an eluent trap column prevents baseline drift caused by dissolved CO2​ (which forms carbonate, a strong competing eluent in IC). If the baseline conductivity increases beyond 1.7 µS/cm during the gradient, it serves as an immediate, built-in diagnostic indicator that the suppressor capacity is exhausted or the eluent is contaminated[7].

• In Protocol B: The linearity of the calibration curve ( R2>0.99 ) and the precision of the reference standard injections (RSD < 2.0%) validate the stability of the indirect UV displacement mechanism. If the baseline becomes erratic, it immediately indicates an equilibration failure of the citrate buffer[4].

References

• Academia.edu. "Impurity profiling of ibandronate sodium by HPLC-CAD".[Link]

• Oxford Academic. "Rapid Determination of Bisphosphonates by Ion Chromatography with Indirect UV Detection".[Link]

• Diduco. "Analysis of clodronate related substances according to European Pharmacopoeia monograph".[Link]

• Health Canada. "clodronate disodium - Product Monograph".[Link]

• National Institutes of Health (NIH). "Osteonecrosis of the Jaw and Antiresorptive Agents in Benign and Malignant Diseases".[Link]

Sources

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. 22560-50-5 Clodronate disodium AKSci E431 [aksci.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. (PDF) Impurity profiling of ibandronate sodium by HPLC-CAD [academia.edu]
• 7. diduco.com [diduco.com]

Chromatographic separation of clodronic acid and [chloro(phosphono)methyl]phosphonic acid

Application Note: High-Resolution Chromatographic Separation of Clodronic Acid and [Chloro(phosphono)methyl]phosphonic Acid (Impurity D)

Executive Summary

The purity profiling of bisphosphonate active pharmaceutical ingredients (APIs) is a notoriously difficult analytical task. This application note provides a comprehensive, self-validating methodology for the chromatographic separation of clodronic acid and its primary synthesis-related contaminant, [chloro(phosphono)methyl]phosphonic acid (designated as European Pharmacopoeia Impurity D)[1]. By leveraging High-Performance Anion-Exchange Chromatography (HPAEC) coupled with suppressed conductivity detection, this protocol ensures baseline resolution, high sensitivity, and strict adherence to compendial standards.

Physicochemical Challenges & Mechanistic Rationale

Clodronic acid (dichloromethylene diphosphonic acid) and Impurity D (monochloromethylene diphosphonic acid) present a triad of analytical challenges:

• High Polarity & Charge State: As polyprotic acids, they are permanently ionized under most pH conditions, causing them to elute in the void volume of standard reversed-phase (RP-HPLC) columns.

• Lack of a Chromophore: Neither molecule possesses a conjugated pi-electron system, rendering standard direct UV detection completely ineffective.

• Metal Chelation: Bisphosphonates aggressively chelate multivalent metal ions (e.g., Fe³⁺, Ti⁴⁺), leading to irreversible adsorption and severe peak tailing on stainless-steel chromatographic hardware.

To overcome these barriers, HPAEC with suppressed conductivity is the established gold standard[2]. The separation mechanism relies on the subtle differences in negative charge density and spatial orientation between the dichlorinated API and the monochlorinated Impurity D. Because the eluent (NaOH) is highly conductive, a chemical suppressor is placed post-column to neutralize the mobile phase into water, drastically lowering the background noise while converting the analytes into their highly conductive acid forms.

Mechanism of suppressed conductivity in HPAEC for bisphosphonate detection.

Primary Protocol: Ph. Eur. Compliant HPAEC Method

This protocol is adapted from the European Pharmacopoeia (Ph. Eur.) monograph (2017:2119) for Clodronate disodium[3].

Materials and Instrumentation

• Analytical Column: Dionex IonPac AS11-HC (250 × 4 mm) or equivalent. Causality: The "HC" (High Capacity) designation is critical. It prevents the stationary phase from being overloaded by the massive API peak, allowing the baseline resolution of adjacent trace impurities like Impurity D.

• Suppressor: High-capacity chemical suppressor (e.g., Xenoic XAMS-HC or Dionex AERS 500)[3].

• Flow Path: 100% PEEK (polyetheretherketone).

Step-by-Step Methodology

• System Passivation: Verify that no stainless-steel tubing is present in the flow path from the injector to the detector. Flush the system with 20% nitric acid followed by copious amounts of deionized water if metal contamination is suspected.

• Eluent Preparation: Prepare a 100 mM NaOH stock solution using 50% w/w NaOH and degassed, 18.2 MΩ-cm deionized water. Causality: Using solid NaOH pellets introduces carbonate contamination, which acts as a strong eluting ion and prematurely forces clodronate off the column, ruining resolution.

• Sample Preparation: Dissolve the clodronate sample in deionized water to a final concentration of 1.25 mg/mL[3]. Do not use organic modifiers.

• Chromatographic Execution: Execute the gradient profile outlined in Table 1. Maintain the column compartment at 30°C to ensure reproducible ion-exchange kinetics.

Step-by-step workflow for the chromatographic profiling of clodronic acid impurities.

Quantitative Data & Self-Validating Parameters

Table 1: Mobile Phase Gradient Profile (Ph. Eur. Method) [3]

Time (min)	NaOH (mM)	Mechanistic Purpose
0.0 - 10.0	15 → 45	Initial ramp: Provides selectivity to separate weakly retained monophosphonates (Impurity D) from the void volume.
10.0 - 22.0	45 → 55	Shallow gradient: Maximizes resolution between closely eluting diphosphonate isomers.
22.0 - 23.0	55 → 85	Steep ramp: Overcomes the strong multivalent ionic interactions of the API, eluting clodronic acid as a sharp peak.
23.0 - 25.0	85	Column wash: Clears strongly retained polyanionic contaminants.

| 25.0 - 35.0 | 15 | Re-equilibration. |

Self-Validation Check: A protocol is only as reliable as its internal controls. Before injecting samples, inject a blank (deionized water).

• Confirm the absence of system peaks at the retention times of Impurity D (approx. 9.0 min) and Clodronate (approx. 23.0 min).

• Monitor the background conductivity; a background increase of < 1.7 µS/cm during the steep 85 mM gradient ramp validates that the suppressor is functioning correctly and the eluent is carbonate-free[3].

Alternative Methodologies for Versatile Lab Environments

For laboratories lacking HPAEC-conductivity infrastructure, alternative approaches can be utilized, though they often require compromises in sensitivity or robustness:

• Ion-Pair RP-HPLC with ELSD: By adding a volatile ion-pairing agent such as butylamine to the mobile phase, the highly polar clodronate and its partial esters can be retained on a standard C8 reversed-phase column. Evaporative Light-Scattering Detection (ELSD) is then used to detect the non-volatile analytes[4].

• Mixed-Mode Chromatography: Columns featuring embedded ion-pairing groups (e.g., Newcrom R1) allow for the retention of clodronic acid using simple mobile phases like acetonitrile/water/phosphoric acid. If LC-MS compatibility is required for structural elucidation of unknown impurities, the phosphoric acid must be substituted with a volatile buffer such as formic acid[5].

References

• Analysis of clodronate related substances according to European Pharmacopoeia monograph. Diduco.[Link]

• Simultaneous determination of clodronate and its partial ester derivatives by ion-pair reversed-phase high-performance liquid chromatography coupled with evaporative light-scattering detection. PubMed. [Link]

• Analysis for Impurities by Ion Chromatography (Taylor, G.E. J Chromatogr A). ResearchGate.[Link]

• Separation of Clodronic acid on Newcrom R1 HPLC column. SIELC Technologies.[Link]

• Clodronate EP Impurity D | CAS 87591-00-2. Veeprho.[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. researchgate.net [researchgate.net]
• 3. diduco.com [diduco.com]
• 4. Simultaneous determination of clodronate and its partial ester derivatives by ion-pair reversed-phase high-performance liquid chromatography coupled with evaporative light-scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of Clodronic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

In vitro bone resorption assays using [chloro(phosphono)methyl]phosphonic acid derivatives

Application Note: High-Throughput In Vitro Bone Resorption Assays Using[Chloro(phosphono)methyl]phosphonic Acid Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals in Osteoimmunology and Pharmacology.

Introduction & Mechanistic Insights

The evaluation of novel antiresorptive compounds requires highly predictive in vitro models that accurately recapitulate the physiological bone microenvironment. Bisphosphonates (BPs) remain the gold standard for inhibiting osteoclast-mediated bone loss[1]. However, the pharmacological evaluation of non-nitrogenous bisphosphonates—specifically [chloro(phosphono)methyl]phosphonic acid derivatives (e.g., clodronate and its structural analogs)—requires a distinct experimental architecture compared to their nitrogen-containing counterparts (e.g., alendronate, zoledronate).

The Causality of the Mechanism: Unlike nitrogenous BPs that inhibit farnesyl pyrophosphate synthase (FPPS) in the mevalonate pathway[2][3], [chloro(phosphono)methyl]phosphonic acid derivatives lack a nitrogenous side chain. Their mechanism of action relies entirely on their structural mimicry of endogenous pyrophosphate.

During the active resorption phase, osteoclasts secrete protons and cathepsin K into the resorption lacuna, dissolving the underlying mineral matrix and releasing the bound bisphosphonate[1]. Once internalized via fluid-phase endocytosis, these derivatives are mistakenly utilized by class II aminoacyl-tRNA synthetases. This metabolic incorporation results in the formation of a non-hydrolyzable, toxic ATP analog (e.g., AppCCl2p)[4][5]. The accumulation of this analog competitively inhibits the mitochondrial ADP/ATP translocase, leading to rapid intracellular ATP depletion, mitochondrial membrane depolarization, and ultimately, osteoclast apoptosis[2][6].

Fig 1. Metabolic pathway of non-nitrogenous bisphosphonate-induced osteoclast apoptosis.

Assay Rationale & Self-Validating Design

To properly evaluate these derivatives, the assay cannot simply involve spiking the drug into the culture media. Because BPs are highly hydrophilic, they exhibit poor passive membrane permeability. In vivo, they selectively accumulate in the skeleton by binding to hydroxyapatite[6].

The Self-Validating System: To ensure trustworthiness and physiological relevance, this protocol employs a matrix-bound drug delivery approach . By pre-coating a biomimetic calcium phosphate substrate with the drug and subsequently washing the unbound fraction away, we guarantee that the drug is only internalized by mature, actively resorbing osteoclasts.

The assay incorporates three critical internal controls:

• Vehicle Control (0 µM BP): Establishes the baseline maximum resorption area and normal ATP levels.

• Positive Control (Alendronate, 10 µM): Validates the assay's sensitivity to antiresorptive agents. Because alendronate acts via the mevalonate pathway, it will inhibit resorption without causing the immediate, severe ATP depletion characteristic of clodronate derivatives[4].

• Negative Control (No RANKL): Confirms that any observed matrix dissolution is strictly osteoclast-mediated and not an artifact of chemical degradation.

Step-by-Step Experimental Protocol

Phase 1: Matrix Preparation & Drug Binding

Causality: Pre-binding the derivative to the matrix mimics the pharmacokinetic "sink" of the human skeleton, ensuring targeted delivery to osteoclasts.

• Obtain synthetic calcium phosphate-coated multiwell plates (e.g., Corning Osteo Assay Surface).

• Prepare serial dilutions of the[chloro(phosphono)methyl]phosphonic acid derivative (1 µM to 100 µM) in sterile PBS.

• Add 100 µL of the drug solution to the respective wells. Incubate at 37°C for 24 hours to allow complete binding to the hydroxyapatite surface.

• Critical Step: Wash the wells three times with sterile PBS to remove all unbound drug. This prevents non-specific cytotoxicity to monocyte precursors during the initial seeding phase.

Phase 2: Cell Seeding & Osteoclastogenesis

Causality: RAW 264.7 murine macrophages require Receptor Activator of Nuclear Factor κB Ligand (RANKL) to trigger the TRAF6/NFATc1 signaling cascade, which drives their fusion into multinucleated, TRAP-positive osteoclasts.

• Cultivate RAW 264.7 cells in complete media (DMEM + 10% FBS + 1% Pen/Strep).

• Harvest and seed the cells onto the pre-treated Osteo Assay plates at a density of 1.5×104 cells/cm².

• Supplement the media with 50 ng/mL recombinant murine RANKL. (For primary human PBMCs, also add 25 ng/mL M-CSF to support precursor survival).

Phase 3: Active Resorption

• Incubate the plates at 37°C in a 5% CO₂ humidified incubator for 5 to 7 days.

• Replace the RANKL-supplemented media every 48 hours. Note: Do not add the bisphosphonate derivative to the media at any point.

Phase 4: Multiplexed Readout (ATP & Pit Area)

Causality: Because non-nitrogenous BPs directly deplete ATP[5], multiplexing an ATP luminescence assay with physical pit quantification provides a definitive, two-pronged validation of the drug's efficacy and mechanism.

• ATP Quantification: On day 6, remove 50 µL of media and add 50 µL of CellTiter-Glo® reagent directly to the wells. Incubate for 10 minutes and read luminescence to quantify intracellular ATP.

• Cell Lysis for Imaging: To visualize the resorption pits, the opaque osteoclasts must be removed. Aspirate the media and add 10% sodium hypochlorite (bleach) for 5 minutes. Wash thoroughly with distilled water and air dry.

• Pit Quantification: Image the plates using a brightfield microscope (resorption pits will appear as bright, cleared zones against the dark, intact calcium phosphate background). Quantify the total resorbed area using ImageJ/Fiji software.

Fig 2. Self-validating experimental workflow for in vitro bone resorption assays.

Data Presentation & Expected Outcomes

The table below summarizes the expected quantitative readouts. Notice the mechanistic divergence between the[chloro(phosphono)methyl]phosphonic acid derivative and the nitrogenous positive control (Alendronate). While both inhibit resorption, only the non-nitrogenous derivative induces profound ATP depletion[4][5].

Treatment Group	Concentration (µM)	Intracellular ATP (% of Control)	Resorption Pit Area (% of Control)	Apoptotic Index (Fold Change)
Vehicle Control	0	100%	100%	1.0x
Derivative (Low Dose)	10	78%	55%	1.8x
Derivative (High Dose)	100	15%	12%	5.4x
Alendronate (Pos. Control)	10	92% (Preserved)	10%	4.1x
No RANKL (Neg. Control)	0	N/A	< 1%	N/A

Data Interpretation: A successful assay will demonstrate a dose-dependent decrease in both Resorption Pit Area and Intracellular ATP for the clodronate derivative, validating its identity as a non-nitrogenous bisphosphonate prodrug.

References

• Bisphosphonate - Wikipedia Source: Wikipedia URL:[Link]

• In vitro comparison of clodronate, pamidronate and zoledronic acid effects on rat osteoclasts and human stem cell-derived osteoblasts Source: PubMed (National Institutes of Health) URL:[Link]

• Effects of clodronate and alendronate on osteoclast and osteoblast co-cultures on silk-hydroxyapatite films Source: PubMed Central (National Institutes of Health) URL:[Link]

• Non-biological Antiresorptive: Bisphosphonates Source: PubMed Central (National Institutes of Health) URL:[Link]

• Clodronate acts on human osteoclastic cell proliferation, differentiation and function in a bioreversible manner Source: PubMed Central (National Institutes of Health) URL:[Link]

Sources

• 1. Bisphosphonate - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Bisphosphonate - wikidoc [wikidoc.org]
• 4. In vitro comparison of clodronate, pamidronate and zoledronic acid effects on rat osteoclasts and human stem cell-derived osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Synthesis protocols for generating [chloro(phosphono)methyl]phosphonic acid in the laboratory

Application Note: Laboratory Synthesis and Purification Protocols for [Chloro(phosphono)methyl]phosphonic Acid

Introduction and Mechanistic Rationale

[Chloro(phosphono)methyl]phosphonic acid (CAS: 87591-00-2), also known as (chloromethylene)bis(phosphonic acid) or Clodronate Impurity D, is a critical structural analog in the development of modified nucleotides and bisphosphonate therapeutics[1]. Its molecular structure (CH₅ClO₆P₂) features a highly stable P-C-P backbone where the bridging carbon is mono-substituted with a chlorine atom[2]. This compound is heavily utilized in the synthesis of β,γ-CXY-dNTP stereochemical probes to study DNA polymerase catalysis and fidelity[3], as well as in the preparation of dinucleoside tetraphosphate analogs[4].

The Causality of the Synthetic Route: Direct electrophilic chlorination of the free methylenebisphosphonic acid (medronic acid) is notoriously difficult to control, frequently resulting in over-chlorination to yield dichloromethylenebisphosphonic acid (clodronate). To establish a self-validating and highly pure system, this protocol utilizes an indirect route: the mono-chlorination of the tetraalkyl ester (tetraethyl methylenebisphosphonate), followed by rigorous acidic hydrolysis.

By performing the halogenation on the lipophilic ester intermediate, the reaction can be tightly controlled via stoichiometric deprotonation using Sodium Hydride (NaH) and subsequent trapping with N-Chlorosuccinimide (NCS). The ester intermediate is easily purified via silica gel chromatography, ensuring that no di-chlorinated or unreacted starting materials carry over into the final hydrolysis step.

Experimental Methodologies

Experiment A: Synthesis of Tetraethyl (chloromethylene)bisphosphonate

Objective: To selectively mono-chlorinate the methylene bridge while protecting the phosphonate groups.

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, argon inlet, and rubber septum.

• Deprotonation: Dissolve tetraethyl methylenebisphosphonate (10.0 mmol) in 50 mL of anhydrous Tetrahydrofuran (THF). Cool the solution to 0 °C using an ice-water bath.

• Carbanion Formation: Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 10.5 mmol) in small portions over 15 minutes. Stir the suspension at 0 °C for 30 minutes until hydrogen gas evolution ceases, indicating complete formation of the carbanion.

• Halogenation: Dissolve N-Chlorosuccinimide (NCS, 10.5 mmol) in 20 mL of anhydrous THF. Add this solution dropwise to the reaction mixture at 0 °C over 20 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for an additional 4 hours.

• Quenching & Extraction: Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, eluting with a gradient of 2-5% Methanol in Dichloromethane) to yield the pure tetraethyl (chloromethylene)bisphosphonate.

Experiment B: Acidic Hydrolysis to [Chloro(phosphono)methyl]phosphonic Acid

Objective: To quantitatively remove the ethyl protecting groups without cleaving the P-C-P backbone.

• Hydrolysis Setup: Transfer the purified tetraethyl (chloromethylene)bisphosphonate (5.0 mmol) to a 100 mL round-bottom flask. Add 25 mL of concentrated Hydrochloric Acid (37% HCl).

• Reflux: Attach a reflux condenser and heat the mixture to 110 °C in an oil bath. Maintain reflux for 16 hours. Note: The P-C-P linkage is exceptionally stable to strong acids, allowing for aggressive hydrolysis conditions.

• Evaporation: Cool the reaction to room temperature. Transfer the solution to a rotary evaporator and remove the HCl under reduced pressure (water bath at 50 °C).

• Co-evaporation: To remove residual HCl, add 10 mL of deionized water to the residue and evaporate again. Repeat this co-evaporation process three times.

• Lyophilization: Dissolve the resulting glassy solid in 10 mL of HPLC-grade water and lyophilize for 24 hours to yield [chloro(phosphono)methyl]phosphonic acid as a white, hygroscopic powder[1].

Quantitative Data Summary

The following table summarizes the stoichiometric parameters and expected yields for a standard 10 mmol scale reaction.

Compound / Reagent	Molecular Weight ( g/mol )	Equivalents	Amount Used	Expected Yield (%)
Tetraethyl methylenebisphosphonate	288.21	1.0	2.88 g	N/A (Starting Material)
Sodium Hydride (60% in oil)	24.00	1.05	0.42 g	N/A
N-Chlorosuccinimide (NCS)	133.53	1.05	1.40 g	N/A
Tetraethyl (chloromethylene)bisphosphonate	322.66	1.0	~2.51 g	78% (Intermediate)
Concentrated HCl (37%)	36.46	Excess	25.0 mL	N/A
[Chloro(phosphono)methyl]phosphonic acid	210.45	1.0	~0.95 g	90% (Final Step)

Process Visualization

The following diagram illustrates the logical workflow and mechanistic pathway of the synthesis protocol, highlighting the critical purification checkpoint that ensures the integrity of the final product.

Figure 1: Mechanistic workflow and purification logic for the synthesis of [chloro(phosphono)methyl]phosphonic acid.

References

• American Elements. CAS 87591-00-2 |[chloro(phosphono)methyl]phosphonic acid.1

• Sigma-Aldrich. Clodronate impurity D | European Pharmacopoeia (EP) Reference Standard.Link

• PubChemLite (Université du Luxembourg). [chloro(phosphono)methyl]phosphonic acid (CH5ClO6P2).2

• The Journal of Organic Chemistry (ACS Publications). Completing the β,γ-CXY-dNTP Stereochemical Probe Toolkit: Synthetic Access to the dCTP Diastereomers and 31P and 19F NMR Correlations with Absolute Configurations. (October 30, 2020). 3

• National Institutes of Health (PMC). P1, P2-Diimidazolyl derivatives of pyrophosphate and bis-phosphonates – synthesis, properties, and use in preparation of dinucleoside tetraphosphates and analogs. (November 17, 2010). 4

Sources

• 1. americanelements.com [americanelements.com]
• 2. PubChemLite - [chloro(phosphono)methyl]phosphonic acid (CH5ClO6P2) [pubchemlite.lcsb.uni.lu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Minimizing [Chloro(phosphono)methyl]phosphonic Acid During Clodronate API Synthesis

Overview

Welcome to the Clodronate Synthesis Troubleshooting Guide. This resource is designed for process chemists and drug development professionals facing challenges with the persistent formation of [chloro(phosphono)methyl]phosphonic acid—pharmacopeially recognized as Clodronate EP Impurity D[1]—during the active pharmaceutical ingredient (API) manufacturing process.

Section 1: Mechanistic Insights & FAQs

Q1: Mechanistically, why does [chloro(phosphono)methyl]phosphonic acid persist as an impurity in the final API? A: Clodronate is synthesized via the geminal di-chlorination of methylenebisphosphonic acid (or its esterified precursors) using sodium hypochlorite (NaOCl). The first chlorination proceeds rapidly due to the high acidity of the methylene protons, which are flanked by two electron-withdrawing phosphonate groups. However, the second chlorination is the rate-limiting step. Although the remaining proton is highly acidic, the steric bulk of the newly added chlorine atom and the electrostatic repulsion between the highly charged phosphonate moieties impede the second electrophilic attack. If the active chlorine concentration drops prematurely, the reaction stalls, leading to the accumulation of the monochlorinated intermediate,[chloro(phosphono)methyl]phosphonic acid[1][2].

Q2: How do we optimize the sodium hypochlorite (NaOCl) stoichiometry to drive complete di-chlorination? A: A strict stoichiometric ratio of 1:2 (substrate:NaOCl) is insufficient due to the natural disproportionation of NaOCl into sodium chlorate and sodium chloride. To ensure complete conversion, an excess of 2.8 to 3.0 equivalents of NaOCl is required. It is critical to implement an in-process control (IPC) using iodometric titration to monitor Free Available Chlorine (FAC)[3]. The reaction should only be quenched when the FAC remains stable and Impurity D is undetectable.

Q3: What is the optimal pH window for the chlorination step, and how does it affect the reaction kinetics? A: The chlorination must be conducted in a slightly basic environment, strictly buffered between pH 8.5 and 9.5[2]. At pH < 8.0, the methylene protons are insufficiently deprotonated, drastically reducing the nucleophilicity of the carbon center. At pH > 10.0, the degradation of NaOCl accelerates exponentially, starving the reaction of the chlorinating agent. Maintaining this pH window ensures a continuous supply of the active enolate-equivalent for the second chlorination event.

Q4: How does temperature control prevent the under-chlorination of the methylene bridge? A: The di-chlorination is highly exothermic. If the internal temperature exceeds 15°C–20°C, the thermal degradation of NaOCl outpaces the rate of the second chlorination. The reaction must be cooled to 0°C–5°C during the initial NaOCl addition to manage the exotherm of the first chlorination, followed by a controlled warming to 15°C to provide the activation energy required for the sterically hindered second chlorination[4].

Q5: Can phase-transfer catalysts (PTCs) improve the chlorination efficiency? A: Yes. When synthesizing clodronate from tetraalkyl methylenebisphosphonate precursors in biphasic systems, the use of phase-transfer catalysts like tetrabutylammonium bromide (TBAB)[4] or benzyltriethylammonium chloride[2] is highly recommended. The PTC facilitates the transfer of the hypochlorite anion into the organic phase, significantly increasing the local concentration of the chlorinating agent around the substrate and driving the reaction to completion.

Section 2: Quantitative Data & Process Parameters

The following table summarizes the impact of critical process parameters on the yield of Clodronate EP Impurity D.

Process Parameter	Sub-optimal Condition	Optimized Condition	Impact on Impurity D Yield
NaOCl Equivalents	2.0 eq	2.8 - 3.0 eq	Reduced from 8.5% to <0.1%
Reaction pH	Unbuffered (pH > 11.0)	Buffered (pH 8.5 - 9.5)	Reduced from 5.2% to <0.1%
Temperature Profile	Ambient (25°C)	0°C addition, 15°C hold	Reduced from 12.0% to <0.05%
Phase-Transfer Catalyst	None	2-5 mol% TBAB	Reduced from 4.3% to <0.05%

Section 3: Reaction Pathway & Failure Mode Visualization

Fig 1: Clodronate chlorination pathway and the thermal failure mode leading to Impurity D.

Section 4: Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, this protocol operates as a self-validating system. Progression to subsequent steps is entirely dependent on passing specific In-Process Controls (IPCs), rather than arbitrary time limits.

Step 1: Substrate Preparation & Buffering

• Charge a jacketed glass reactor with methylenebisphosphonic acid (1.0 eq) and purified water.

• Add 2-5 mol% of tetrabutylammonium bromide (TBAB) to serve as the phase-transfer catalyst[4].

• Adjust the pH to 8.5–9.5 using 2M NaOH. Causality Check: This specific pH window ensures the methylene carbon is sufficiently deprotonated for nucleophilic attack without accelerating NaOCl degradation[2].

• Cool the reactor internally to 0°C–5°C.

Step 2: Controlled Chlorination

• Begin dropwise addition of aqueous NaOCl (10 wt%, total 2.8 eq)[4].

• Maintain the internal temperature strictly below 5°C during the addition to manage the initial exotherm.

• Once the addition is complete, slowly ramp the reactor temperature to 15°C to overcome the activation energy barrier of the sterically hindered second chlorination.

Step 3: In-Process Control (IPC) Validation

• IPC 1 (Reagent Viability): After 90 minutes at 15°C, perform an iodometric titration to measure Free Available Chlorine (FAC)[3].

  • Validation Gate: If FAC drops below 0.5 eq, dose an additional 0.2 eq of NaOCl. If FAC is stable, proceed to IPC 2.

• IPC 2 (Impurity Clearance): Pull a 1 mL aliquot, quench with sodium thiosulfate, and analyze via Ion Chromatography (IC).

  • Validation Gate: The reaction is only deemed complete when the peak corresponding to [chloro(phosphono)methyl]phosphonic acid (Impurity D) is < 0.1% relative area[4]. Do not proceed to quenching until this metric is met.

Step 4: Quenching and Isolation

• Once IPC 2 is passed, quench the residual NaOCl by adding a 10% sodium sulfite solution until a starch-iodine test confirms the absence of oxidants.

• Acidify the mixture to precipitate the clodronic acid, filter, and wash with cold ethanol to remove residual TBAB and inorganic salts.

• Dry under vacuum at 40°C until constant weight is achieved.

References

[4] Title: CN102584895A - Method for preparing clodronate disodium Source: Google Patents URL:

[1] Title: Clodronic acid - Sigma-Aldrich Source: sigmaaldrich.com URL:

[2] Title: Bisphosphonate Prodrugs: Synthesis and in Vitro Evaluation of Novel Acyloxyalkyl Esters of Clodronic Acid Source: Journal of Medicinal Chemistry - ACS Publications URL:

[3] Title: From an assessment of multiple chelators, clodronate has potential for use in continuous chelation Source: ResearchGate URL:

Sources

• 1. Clodronic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. CN102584895A - Method for preparing clodronate disodium - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting HPLC Resolution for [chloro(phosphono)methyl]phosphonic acid (Impurity D)

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals struggling with the chromatographic resolution of [chloro(phosphono)methyl]phosphonic acid (commonly known as Clodronate Impurity D) from its active pharmaceutical ingredient (API) parent, Clodronate.

Because both the monochloro impurity (Impurity D) and the dichloro API (Clodronate) are highly polar bisphosphonates lacking a UV chromophore, traditional reversed-phase HPLC methodologies universally fail. This guide synthesizes field-proven strategies to overcome retention failures, severe peak tailing, and detection limitations.

Diagnostic Workflow for Bisphosphonate Resolution

Before adjusting your method, identify the specific mode of failure using the diagnostic logic tree below.

Diagnostic decision tree for troubleshooting Clodronate Impurity D resolution failures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why do Clodronate and Impurity D co-elute near the void volume on my standard C18 column?

A: [chloro(phosphono)methyl]phosphonic acid and Clodronate possess two highly polar phosphonic acid groups that remain ionized under typical HPLC pH conditions[1]. Because standard reversed-phase (C18) columns rely on hydrophobic partitioning, these highly hydrophilic, negatively charged molecules exhibit near-zero retention ( k′<1 ).

The Fix: To achieve baseline resolution, the retention mechanism must be fundamentally altered. You must either mask the polarity using an ion-pairing agent (like n-amylamine or tetrabutylammonium hydroxide) to facilitate hydrophobic interaction[2], or switch to Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-pHILIC), where polarity actively drives retention[1].

Q2: My peaks are tailing severely ( Tf​>2.0 ), and baseline resolution is lost. What is the mechanism behind this?

A: Bisphosphonates are potent chelating agents. They have a strong affinity for di- and trivalent metal ions (e.g., Fe3+ , Ni2+ ) present in the stainless steel frits, tubing, and column hardware of standard HPLC systems. This secondary electrostatic interaction causes irreversible adsorption and severe peak tailing, destroying the resolution between structurally similar analogs[1].

The Fix: First, swap standard stainless steel capillaries for bio-inert PEEK tubing. Second, add a masking agent to your mobile phase. The addition of micromolar concentrations of EDTA or sodium pyrophosphate competitively binds active metal sites on the stationary phase, ensuring sharp, symmetrical peaks[1].

Mechanistic pathway of peak tailing via metal chelation and its resolution using chelators.

Q3: How can I detect Impurity D if it lacks a UV chromophore?

A: Because bisphosphonates lack conjugated pi-systems, they do not absorb UV light above 220 nm. Traditional methods rely on indirect UV detection—adding a UV-absorbing probe like sodium salicylate to the mobile phase and measuring the negative signal as the analyte displaces the probe[3].

The Fix: For modern impurity profiling requiring high sensitivity (ICH Q2 compliance), Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) are vastly superior. CAD provides a consistent, mass-dependent response independent of the analyte's optical properties, making it ideal for quantifying non-chromophoric synthesis by-products like Impurity D down to 0.03% relative concentration[4].

Quantitative Comparison of Analytical Strategies

To select the best method for your lab's hardware, compare the three validated strategies for bisphosphonate impurity resolution below:

Analytical Strategy	Retention Mechanism	Detection Compatibility	Estimated LOQ	Key Advantage	Primary Limitation
ZIC-pHILIC	Hydrophilic partitioning + Zwitterionic interaction	CAD, ELSD, MS	~0.1 - 0.5 µg/mL	Direct MS compatibility; excellent resolution of polar analogs[1].	Requires strict pH control and extended column equilibration times.
Ion-Pairing RP-HPLC	Hydrophobic interaction via alkylamine pairing	CAD, ELSD, Indirect UV	~0.01 - 0.1 µg/mL	Utilizes standard C18 columns; highly robust for routine QC[2].	Ion-pairing reagents permanently alter the stationary phase.
Strong Anion Exchange (SAX)	Electrostatic interaction with quaternary amines	Indirect UV, Conductivity	~50 µg/mL[3]	High capacity for strongly anionic phosphonic acids.	High-salt buffers are incompatible with MS and CAD[4].

Self-Validating Experimental Protocol: ZIC-pHILIC with CAD

This protocol utilizes Zwitterionic HILIC to provide electrostatic repulsion/attraction balanced with hydrophilic partitioning, representing the most modern and robust approach for resolving Impurity D from Clodronate.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): 20 mM Ammonium Acetate in MS-grade water, adjusted to pH 5.0 with acetic acid. Add 2 mM Sodium Pyrophosphate.

  • Causality: pH 5.0 ensures consistent partial ionization of the phosphonate groups. Pyrophosphate acts as a sacrificial chelator, preventing Impurity D from binding to trace metals in the column hardware[1].

• Mobile Phase B (Organic): 100% MS-grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column: ZIC-pHILIC, 150 × 4.6 mm, 5 µm (Polymeric or PEEK-lined hardware is strictly required).

• Flow Rate: 0.5 mL/min.

• Column Temperature: 35°C.

• Gradient Program:

  • 0–2 min: 80% B (Causality: HILIC requires high initial organic concentration to promote the retention of highly polar bisphosphonates).

  • 2–15 min: Linear gradient from 80% B to 40% B (Increasing the aqueous content progressively elutes the analytes based on polarity).

  • 15–20 min: Hold at 40% B.

  • 20–25 min: Return to 80% B for re-equilibration.

Step 3: CAD Detector Optimization

• Evaporation Temperature: 35°C. (Causality: Optimized to handle the high-aqueous gradient phases without precipitating the acetate buffer, which would cause baseline noise)[4].

• Data Collection Rate: 10 Hz.

• Filter: 3.6 seconds.

Step 4: System Suitability Test (SST) & Auto-Validation

Inject a resolution standard containing 1.0 mg/mL Clodronate and 0.05 mg/mL [chloro(phosphono)methyl]phosphonic acid (Impurity D).

• Resolution ( Rs​ ): Must be ≥1.5 between Impurity D and Clodronate.

• Tailing Factor ( Tf​ ): Must be ≤1.5 for both peaks.

• Corrective Action: If Tf​>1.5 , the system is suffering from metal contamination. Bypass the column and flush the HPLC system with 0.1 M Nitric acid for 30 minutes to passivate the lines, then re-equilibrate.

References

• Impurity Profiling of Ibandronate Sodium by HPLC-CAD. PubMed / National Library of Medicine.[Link]

• Rapid Determination of Bisphosphonates by Ion Chromatography with Indirect UV Detection. Journal of Chromatographic Science (Oxford Academic).[Link]

• Determination of Bisphosphonates by Ion-pair HPLC. ResearchGate.[Link]

• Insights into the Mechanism of Separation of Bisphosphonates by Zwitterionic Hydrophilic Interaction Liquid Chromatography: Application to the Quantitation of Risedronate in Pharmaceuticals. Molecules (MDPI).[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Impurity profiling of ibandronate sodium by HPLC-CAD - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor extraction recovery of [chloro(phosphono)methyl]phosphonic acid from biological matrices

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the bioanalytical challenges surrounding [chloro(phosphono)methyl]phosphonic acid (commonly known as clodronate or clodronic acid).

Extracting this first-generation bisphosphonate from biological matrices (plasma, serum, bone, urine) is notoriously difficult. Analysts often report abysmal recoveries (<5%), severe matrix effects, and irreproducible chromatography[1]. This guide is designed to move beyond basic troubleshooting by explaining the physicochemical causality behind these failures and providing field-proven, self-validating workflows to secure high-yield recoveries.

Part 1: Mechanistic Causality of Extraction Failure

To fix a poor extraction, we must first understand why the molecule resists standard sample preparation techniques. Clodronate’s structure features a central carbon bonded to a chlorine atom and two highly acidic phosphonate groups. This creates three distinct hurdles:

• Extreme Hydrophilicity & Polarity: With a highly negative LogP, clodronate is entirely insoluble in organic solvents. Traditional Liquid-Liquid Extraction (LLE) using ethyl acetate or methyl tert-butyl ether (MTBE) will leave the analyte stranded in the aqueous phase, yielding near-zero recovery[1].

• Divalent Cation Chelation: Bisphosphonates are synthetic pyrophosphate analogs. In biological matrices, they aggressively chelate divalent cations ( Ca2+ , Mg2+ )[2].

• Protein Co-precipitation: Because Ca2+ and Mg2+ are often bound to circulating plasma proteins, clodronate forms a ternary complex (Protein-Cation-Clodronate). When you attempt a standard Protein Precipitation (PPT) using strong acids (e.g., 10% perchloric acid), the clodronate is dragged down into the protein pellet, resulting in massive analyte loss[1].

Logical relationship mapping the root causes of poor clodronate extraction recovery.

Part 2: Field-Proven Extraction Methodologies

To achieve >80% recovery, we must abandon simple LLE and unoptimized PPT. The gold standard for bisphosphonate extraction is Weak Anion Exchange (WAX) Solid-Phase Extraction (SPE) [2].

Why WAX and not Strong Anion Exchange (SAX)? Because clodronate is a polyanion. A SAX sorbent maintains a permanent positive charge, binding the clodronate so tightly that standard elution buffers cannot disrupt the electrostatic interaction. A WAX sorbent (containing secondary/tertiary amines) allows us to neutralize the sorbent's charge by simply raising the pH during the elution step, releasing the analyte effortlessly[2].

The Self-Validating WAX-SPE Protocol

Trustworthiness requires systemic validation. Do not simply spike your internal standard (IS) at the end of the protocol. To isolate true extraction recovery from matrix suppression, you must prepare three sets of validation samples: Set A (spiked before extraction), Set B (blank matrix extracted, then spiked), and Set C (neat solvent spiked).

Step-by-Step Methodology:

• Matrix Disruption (Critical Step): Aliquot 200 µL of plasma. Immediately add 20 µL of 0.5 M EDTA. Causality: EDTA outcompetes clodronate for Ca2+ , breaking the protein-cation bridges and freeing the analyte into the aqueous phase. Spike with your stable-isotope-labeled internal standard (e.g., d4​ -clodronate).

• Dilution: Dilute the sample with 400 µL of 2% ammonium hydroxide. This ensures clodronate is fully deprotonated (negatively charged) for optimal ion exchange.

• SPE Conditioning: Condition a 96-well polymeric WAX SPE plate with 1 mL of methanol, followed by 1 mL of LC-MS grade water.

• Sample Loading: Load the diluted sample at a flow rate of 1 mL/min. The negative phosphonate groups will bind to the positively charged WAX sorbent[2].

• Washing: Wash with 1 mL of 2% formic acid in water to remove neutral and cationic interferences. Follow with 1 mL of methanol to wash away matrix lipids.

• Elution: Elute the clodronate with 1 mL of 5% ammonium hydroxide in methanol/water. Causality: The high pH deprotonates the WAX sorbent, neutralizing its positive charge and releasing the clodronate[2].

• Derivatization (If using Reversed-Phase LC): Evaporate the eluate to dryness under nitrogen. Reconstitute in acetic acid and incubate with Trimethyl orthoacetate (TMOA) at 100°C for 1 hour. This methylates the phosphonate groups, drastically reducing polarity for C18 column retention[3].

Step-by-step Weak Anion Exchange (WAX) SPE and derivatization workflow.

Part 3: Quantitative Data Summary

The table below summarizes the expected performance metrics of various extraction strategies based on published bioanalytical validations. Notice the stark contrast between precipitation/LLE methods and optimized SPE.

Extraction Method	Biological Matrix	Derivatization Reagent	Average Recovery (%)	Matrix Effect	Analytical Technique
Protein Precipitation (10% Perchloric Acid)	Human Plasma	TMOA	2 - 3%	Severe	LC-MS/MS
Liquid-Liquid Extraction (MTBE)	Equine Hair	None	< 10%	Moderate	LC-MS/MS
WAX Solid-Phase Extraction	Horse Plasma	None	85 - 101%	Minimal	IC-MS/MS
WAX SPE + On-Column Derivatization	Human Serum	Diazomethane	> 80%	Minimal	LC-MS/MS

(Data synthesized from analytical validations[1],[4],[2])

Part 4: Troubleshooting FAQs

Q: My recovery using Protein Precipitation (PPT) is consistently below 5%. How can I improve this without switching to SPE? A: The low recovery (often 2-3%) during PPT is an inherent flaw caused by clodronate co-precipitating with proteins via divalent cation bridges[1]. To marginally improve this, pre-treat your matrix with a strong chelator like EDTA (0.1 M final concentration) before adding your precipitating agent (e.g., TCA or perchloric acid). However, be warned: even with chelation, PPT yields highly variable recoveries for bisphosphonates. Transitioning to SPE is strongly recommended.

Q: I am using a Strong Anion Exchange (SAX) cartridge, but I cannot elute the clodronate. What is happening? A: Clodronate is a polyanion. SAX sorbents maintain a permanent positive charge regardless of pH. The electrostatic interaction between the polyanionic clodronate and the SAX sorbent is so strong that standard elution buffers cannot disrupt it. Switch to a Weak Anion Exchange (WAX) sorbent. WAX sorbents can be neutralized at a high pH (e.g., using 5% ammonium hydroxide), allowing for the clean release of the analyte[2].

Q: Is chemical derivatization absolutely mandatory for LC-MS/MS analysis? A: Not strictly, but it depends entirely on your chromatographic setup. Without derivatization, clodronate will not retain on a standard C18 column due to its extreme polarity. You have three viable paths:

• Derivatize with TMOA or TMSD to methylate the phosphonate groups, enabling standard C18 retention[3].

• Use HILIC (Hydrophilic Interaction Liquid Chromatography), which retains polar, underivatized molecules[4].

• Use IC-MS/MS (Ion Chromatography coupled to tandem mass spectrometry). This completely eliminates the need for derivatization, easily handles the highly polar underivatized clodronate, and routinely achieves >85% extraction recovery[4],[2].

References

• Title: LC-MS/MS method for the determination of clodronate in human plasma - PubMed. Source: nih.gov. URL: [1]

• Title: Clodronate and etidronate derivatization with TMOA... - ResearchGate. Source: researchgate.net. URL: [3]

• Title: A general approach for the quantitative analysis of bisphosphonates in human serum and urine by high-performance liquid chromatography/tandem mass spectrometry - ResearchGate. Source: researchgate.net. URL: [4]

• Title: A New IC-MS/MS Approach for the Analysis of Bisphosphonates in Horse Plasma - Thermo Fisher Scientific. Source: thermofisher.com. URL: [2]

Sources

• 1. LC-MS/MS method for the determination of clodronate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Overcoming ion suppression in LC-MS analysis of[chloro(phosphono)methyl]phosphonic acid

Welcome to the Technical Support Center. Analyzing [chloro(phosphono)methyl]phosphonic acid (clodronic acid) via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a triad of bioanalytical challenges: extreme hydrophilicity, lack of a chromophore, and aggressive metal chelation[1]. These properties culminate in severe ion suppression, either through co-elution with matrix components at the solvent front or through source contamination from ion-pairing agents.

This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help you build a robust, self-validating LC-MS workflow.

Core Optimization Logic

Strategic pathways for mitigating ion suppression in bisphosphonate LC-MS analysis.

Section 1: Matrix Effects & Sample Preparation (FAQ)

Q: Why is my clodronic acid signal completely suppressed when analyzing biological matrices directly via RP-LC? A: Causality: Clodronic acid is highly hydrophilic. In standard reversed-phase liquid chromatography (RP-LC), it fails to interact with the hydrophobic stationary phase and elutes immediately in the void volume. This solvent front contains a massive concentration of unretained endogenous matrix components (salts, proteins, phospholipids) that compete for available charge in the Electrospray Ionization (ESI) source, leading to near-total ion suppression[1]. Solution: Implement pre-column derivatization (e.g., methylation using trimethyl orthoacetate) to increase the analyte's lipophilicity. This shifts its retention time away from the suppression zone, allowing for proper chromatographic resolution[1],[2].

Q: I tried derivatizing with TMOA, but my MS signal is still suppressed. What went wrong? A: Causality: Trimethyl orthoacetate (TMOA) and the glacial acetic acid used in the derivatization reaction are highly concentrated. If injected directly into the LC-MS, these reagents overwhelm the ESI source, causing self-induced ion suppression[3]. Solution: Your protocol must be a self-validating system. You must include a post-derivatization Liquid-Liquid Extraction (LLE) step using methyl tert-butyl ether (MTBE). This step selectively extracts the derivatized clodronic acid into the organic phase while leaving the highly suppressive acidic byproducts and excess TMOA in the aqueous waste[3].

Quantitative Comparison of Sample Preparation Strategies

Sample Preparation Strategy	Chromatographic Retention Mechanism	Matrix Effect (Ion Suppression)	Typical Recovery	Throughput
Direct Protein Precipitation (PPT)	None (Elutes in void volume of RP-LC)	Severe (>80% suppression)	>90%	High
Weak Anion Exchange (WAX) SPE	Ionic interaction	Moderate (<30% suppression)	75 - 85%	Medium
PPT + TMOA Derivatization + LLE	Strong hydrophobic retention (RP-LC)	Minimal (<10% suppression)	50 - 70%	Low

Section 2: Validated Step-by-Step Methodology

Protocol: TMOA Derivatization and LLE Clean-up for Clodronic Acid

This protocol isolates clodronic acid from plasma, derivatizes it to reduce polarity, and utilizes LLE to prevent reagent-induced ion suppression[1],[2].

• Protein Precipitation (PPT): Add 200 µL of 10% perchloric acid to 1.0 mL of plasma. Vortex thoroughly and centrifuge at 17,000 x g for 10 minutes to pellet proteins[2].

• Evaporation: Transfer the supernatant to a clean glass tube and evaporate until visibly dry under a gentle stream of nitrogen at ~65 °C[2].

• Derivatization: Dissolve the dried residue in 150 µL glacial acetic acid and add 500 µL trimethyl orthoacetate (TMOA). Incubate the mixture at 100 °C for 30 minutes to achieve complete methylation[2].

• Quenching: Allow the samples to cool to room temperature. Add 300 µL formic acid and 500 µL deionized water to quench the reaction[2].

• LLE Clean-up (Critical for Suppression Mitigation): Transfer the solution to a screw-top tube and add 2.0 mL of methyl tert-butyl ether (MTBE)[1]. Cap the tube, place in a rotorack for 10 minutes, and centrifuge at 12,000 x g for 5 minutes[2].

• Reconstitution: Collect the organic (top) layer, evaporate to dryness under nitrogen, and reconstitute the residue in 80 µL of a 1:1 methanol-water mixture for LC-MS/MS analysis[2].

Section 3: Chromatographic Retention & Metal Chelation (FAQ)

Q: My peaks are tailing severely and peak areas are inconsistent. Is this ion suppression? A: Causality: While it visually mimics ion suppression, this phenomenon is actually caused by metal chelation. Bisphosphonates have an extreme affinity for multivalent metal cations (e.g., Fe3+, Ti4+) present in the stainless steel components of the LC system (frits, column hardware, capillaries). The drug irreversibly binds to these active sites, leading to severe peak tailing and signal loss[4].

Mechanism of bisphosphonate metal chelation and system passivation.

Q: I am using an ion-pairing agent (e.g., tetrabutylammonium, TBA) to retain clodronic acid without derivatization. The retention is good, but sensitivity drops over time. Why? A: Causality: Non-volatile ion-pairing agents like TBA precipitate in the MS source and coat the ion optics. This physically blocks ion transmission and alters the local electrical field, causing progressive and severe ion suppression. Solution: If ion-pairing reversed-phase (IP-RP) chromatography is strictly required, switch to volatile ion-pairing agents (e.g., hexylamine or di-n-butylamine) at the lowest effective concentration. Alternatively, utilize Hydrophilic Interaction Liquid Chromatography (HILIC) or Ion Chromatography (IC-MS), which provide retention for highly polar compounds without the need for suppressive IP agents[5].

References

• LC-MS/MS method for the determination of clodronate in human plasma - PubMed Source: nih.gov1

• LC–MS/MS method for the determination of clodronate in human plasma - Ovid Source: ovid.com 3

• Pharmacokinetics and plasma protein binding of a single dose of clodronate disodium are similar for juvenile sheep and horses in - AVMA Journals Source: avma.org2

• Preparation, Characterization, and Radiolabeling of[68Ga]Ga-NODAGA-Pamidronic Acid: A Potential PET Bone Imaging Agent - MDPI Source: mdpi.com4

• Doping control analysis of myo‐inositol trispyrophosphate and 10 bisphosphonates in equine plasma by ion chromatography–mass spectrometry and its application to clodronic acid horse administration - CoLab.ws Source: colab.ws 5

Sources

• 1. LC-MS/MS method for the determination of clodronate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. avmajournals.avma.org [avmajournals.avma.org]
• 3. ovid.com [ovid.com]
• 4. mdpi.com [mdpi.com]
• 5. Doping control analysis of myo‐inositol trispyrophosphate and 10 bisphosphonates in equine plasma by ion chromatography–mass spectrometry and its application to clodronic acid horse administration | CoLab [colab.ws]

Technical Support Center: [Chloro(phosphono)methyl]phosphonic Acid Reference Standard Solutions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with [chloro(phosphono)methyl]phosphonic acid reference standard solutions. It addresses common challenges and questions related to the stability, preparation, and analysis of this compound, ensuring the integrity and accuracy of your experimental results.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the handling and analysis of [chloro(phosphono)methyl]phosphonic acid reference standard solutions.

Issue 1: Inconsistent or Drifting Analytical Results

Question: My analytical results for the concentration of [chloro(phosphono)methyl]phosphonic acid are inconsistent across different days, or I observe a continuous drift in the measured concentration. What could be the cause?

Answer: Inconsistent or drifting analytical results are often indicative of underlying stability issues with your reference standard solution or problems with the analytical methodology. Here’s a systematic approach to troubleshoot this issue:

Possible Cause 1: Solution Degradation

• Explanation: Although the carbon-phosphorus (C-P) bond in phosphonates is generally stable against chemical hydrolysis and thermal decomposition, degradation can still occur under certain conditions.[1] Factors such as pH, temperature, and exposure to light or oxidizing agents can influence the stability of the solution.

• Solution:

  • pH and Buffer Selection: The pH of the solution can significantly impact the stability of phosphonates.[2][3] Ensure the pH of your solvent or buffer is within a stable range for the compound. For many phosphonates, a slightly acidic to neutral pH is preferable. If you are using a buffer, be aware that certain buffer components can interact with the analyte.

  • Temperature Control: Elevated temperatures can accelerate hydrolytic degradation.[4] Store your stock and working solutions at the recommended temperature, typically refrigerated (2-8 °C). Avoid repeated freeze-thaw cycles, as this can also contribute to degradation.

  • Light Protection: Photodegradation can be a concern for some organophosphorus compounds.[5][6] Store your solutions in amber vials or protect them from light to minimize this risk.

  • Solvent Purity: Use high-purity solvents (e.g., HPLC-grade water and acetonitrile) for the preparation of your solutions. Impurities in the solvent can potentially react with the reference standard.

Possible Cause 2: Improper Solution Preparation and Storage

• Explanation: The accuracy of your reference standard solution begins with its preparation and storage. Errors in these steps can lead to incorrect concentrations and apparent instability.

• Solution:

  • Accurate Weighing: Use a calibrated analytical balance to weigh the reference standard. Ensure the compound is at ambient temperature before weighing to avoid errors due to moisture condensation.

  • Appropriate Solvent: [Chloro(phosphono)methyl]phosphonic acid is a polar compound and is soluble in water.[7] Use high-purity water as the primary solvent. For chromatographic purposes, the diluent should ideally match the initial mobile phase composition to ensure good peak shape.

  • Container Material: Avoid using metal containers for storing phosphonic acid solutions, as they can be corrosive to some metals.[8][9] Use high-quality plastic or glass volumetric flasks and vials.

  • Freshly Prepared Solutions: For critical applications, it is best practice to prepare fresh working solutions from a stock solution daily. The stability of dilute solutions may be lower than that of concentrated stock solutions.

Possible Cause 3: Analytical Method Issues

• Explanation: The analytical method itself can be a source of variability. Issues with the column, mobile phase, or instrument can all contribute to inconsistent results.

• Solution:

  • Column Equilibration: Ensure the analytical column is thoroughly equilibrated with the mobile phase before starting your analysis. This is particularly important for methods like Hydrophilic Interaction Liquid Chromatography (HILIC).[10][11]

  • Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is properly degassed. The pH of the mobile phase should be consistent between runs. For methods involving ion-pairing reagents, ensure the reagent concentration is consistent.[10]

  • System Suitability Tests: Perform system suitability tests before each analytical run to ensure the chromatographic system is performing adequately. Key parameters to monitor include peak area reproducibility, retention time stability, peak asymmetry, and column efficiency.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and properties of [chloro(phosphono)methyl]phosphonic acid reference standard solutions.

Q1: What are the primary degradation pathways for [chloro(phosphono)methyl]phosphonic acid?

A1: The primary degradation pathways for phosphonates like [chloro(phosphono)methyl]phosphonic acid include:

• Hydrolysis: While the C-P bond is robust, hydrolysis of other parts of the molecule or hydrolysis under harsh acidic or basic conditions can occur.[1][12] The rate of hydrolysis is often dependent on pH and temperature.[4]

• Oxidation: Strong oxidizing agents can lead to the degradation of phosphonates, often resulting in the formation of orthophosphate.[13][14]

• Photodegradation: Exposure to UV light can induce degradation in some organophosphorus compounds.[5][6][15]

Q2: What is the recommended procedure for preparing a stock solution of [chloro(phosphono)methyl]phosphonic acid?

A2: The following is a general procedure for preparing a stock solution. Always refer to the certificate of analysis for your specific reference standard for any specific instructions.

Experimental Protocol: Preparation of a Stock Standard Solution

• Equilibration: Allow the container of [chloro(phosphono)methyl]phosphonic acid solid to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the required amount of the reference standard using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask. Add a portion of the desired solvent (e.g., high-purity water) and sonicate or vortex until the solid is completely dissolved.

• Dilution: Once dissolved, dilute the solution to the final volume with the solvent and mix thoroughly.

• Storage: Store the stock solution in a tightly sealed, light-protected container (e.g., amber glass vial) at the recommended temperature (typically 2-8 °C).

Q3: What are the most suitable analytical techniques for the analysis of [chloro(phosphono)methyl]phosphonic acid?

A3: Due to its high polarity and lack of a strong UV chromophore, the analysis of [chloro(phosphono)methyl]phosphonic acid can be challenging. The most common and effective techniques are:

• High-Performance Liquid Chromatography (HPLC):

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the preferred method for highly polar compounds as it provides good retention.[10][11]

  • Ion-Pair Reversed-Phase HPLC (IP-RPLC): This technique uses an ion-pairing reagent in the mobile phase to improve the retention of the polar analyte on a non-polar stationary phase.[10][16]

  • Pre-column Derivatization: To enhance detection sensitivity with UV or fluorescence detectors, the analyte can be derivatized with a suitable agent before injection.[10][17]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique requires a derivatization step to make the non-volatile phosphonic acid amenable to GC analysis. Methylation is a common derivatization approach.[18]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method that can directly analyze the compound without the need for derivatization, often using a HILIC or ion-exchange column.[19][20][21]

Q4: How should I handle and dispose of [chloro(phosphono)methyl]phosphonic acid and its solutions?

A4: [Chloro(phosphono)methyl]phosphonic acid is classified as a corrosive substance.[22] Therefore, appropriate safety precautions must be taken.

• Handling: Always handle the compound and its solutions in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Disposal: Dispose of waste solutions and unused material in accordance with local, state, and federal regulations for hazardous chemical waste. Do not dispose of it down the drain.

III. Data and Visualization

Table 1: Recommended Storage Conditions and Solvent Selection

Parameter	Recommendation	Rationale
Storage Temperature	2-8 °C	To minimize the rate of potential hydrolytic degradation.[4]
Light Exposure	Protect from light (use amber vials)	To prevent potential photodegradation.[5][6]
Container Material	Glass or high-quality plastic (e.g., polypropylene)	To avoid corrosion that can occur with metal containers.[8]
Primary Solvent	High-purity water	The compound is polar and soluble in water.[7]
Chromatographic Diluent	Match initial mobile phase composition	To ensure good peak shape and compatibility with the analytical method.

Diagram 1: Troubleshooting Workflow for Inconsistent Analytical Results

Caption: Major potential degradation pathways for phosphonic acids.

IV. References

• Ataman Kimya. (n.d.). PHOSPHONIC ACID. Retrieved from [Link]

• MDPI. (2025). Photocatalytic Degradation of Organophosphates Using Nanocrystalline ZnO Synthesized by Modified Sonochemical Method. Retrieved from [Link]

• IntechOpen. (2017). Photocatalytic Degradation of Selected Organophosphorus Pesticides Using Titanium Dioxide and UV Light. Retrieved from [Link]

• Semantic Scholar. (2023). Adsorption and Photo-Degradation of Organophosphates on Sulfate-Terminated Anatase TiO2 Nanoparticles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The Hydrolysis of Phosphinates and Phosphonates: A Review. Retrieved from [Link]

• ACS Publications. (2023). Biomimetic Photodegradation of Glyphosate in Carborane-Functionalized Nanoconfined Spaces. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Green phosphonate chemistry – Does it exist?. Retrieved from [Link]

• ResearchGate. (2026). (PDF) Photocatalytic Degradation of Organophosphates Using Nanocrystalline ZnO Synthesized by Modified Sonochemical Method. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of phosphonate nature and pH on GFH1 adsorption capacity with a.... Retrieved from [Link]

• Heriot-Watt Research Portal. (n.d.). Effect of pH, calcium, and temperature on the adsorption of phosphonate inhibitor onto consolidated and crushed sandstone. Retrieved from [Link]

• Google Patents. (n.d.). US3110727A - Method of producing methylphosphonic acid and derivatives. Retrieved from

• Beilstein Journals. (2017). Phosphonic acid: preparation and applications. Retrieved from [Link]

• Hach. (n.d.). Phosphonates. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). C l C H 2 C H 2 P ( O ) ( O H ) 2 + H O C l + H P O + C H = C H. Retrieved from [Link]

• Wiley Analytical Science. (2020). Detecting traces of phosphonates. Retrieved from [Link]

• irohedp. (2018). Phosphonate Testing and Reporting from ROBERT R. CAVANO. Retrieved from [Link]

• food.ecocert.com. (n.d.). Unpacking phosphonic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Validation of reliable and selective methods for direct determination of glyphosate and aminomethylphosphonic acid in milk and urine using LC-MS/MS. Retrieved from [Link]

• Journal of Analytical Science and Technology. (2022). Identification of acidic degradation products of chemical warfare agents by methylation with trimethylsilyldiazomethane and gas. Retrieved from [Link]

• Chromatography Online. (2026). Chemical Warfare Nerve Agents — Analyzing Their Degradation Products. Retrieved from [Link]

• IUPAC. (n.d.). CRITICAL EVALUATION OF STABILITY CONSTANTS OF PHOSPHONIC ACIDS**. Retrieved from [Link]

• Angene Chemical. (n.d.). [Chloro(phosphono)methyl]phosphonic acid(CAS# 87591-00-2). Retrieved from [Link]

• PubMed. (n.d.). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. Retrieved from [Link]

• NextSDS. (n.d.). [chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information. Retrieved from [Link]

• ACS Publications. (n.d.). Novel Synthesis of [33P]-(2-Chloroethyl)phosphonic Acid. Retrieved from [Link]

• EURL-Pesticides.eu. (2012). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step wi. Retrieved from [Link]

• Organic Syntheses. (n.d.). diethyl (dichloromethyl)phosphonate. Retrieved from [Link]

• MDPI. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Critical evaluation of stability constants of phosphonic acids (IUPAC Technical Report). Retrieved from [Link]

• Organic Syntheses. (n.d.). chloromethylphosphonothioic dichloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phosphonic acid: preparation and applications. Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from [Link]

• idUS. (2021). Validation of a simple method for the determination of glyphosate and aminomethylphosphonic acid in human urine by UPLC-MS. Retrieved from [Link]

• NextSDS. (n.d.). [Chloro(dimethylamino)methyl]phosphonic acid — Chemical Substance Information. Retrieved from [Link]

• ehs.unl.edu. (n.d.). Chemical Compatibility Chart. Retrieved from [Link]

• MDPI. (2023). Validation of a Liquid Chromatography Coupled to Mass Spectrometry Method for Glyphosate and Aminomethylphosphonic Acid in Urine for Human Biomonitoring Using Combined Hybrid Anion-Exchange and Hydrophilic Interaction Liquid Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Methylphosphonic acid. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]
• 3. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Photocatalytic Degradation of Organophosphates Using Nanocrystalline ZnO Synthesized by Modified Sonochemical Method [mdpi.com]
• 6. Photocatalytic Degradation of Selected Organophosphorus Pesticides Using Titanium Dioxide and UV Light | IntechOpen [intechopen.com]
• 7. Methylphosphonic acid - Wikipedia [en.wikipedia.org]
• 8. manuals.plus [manuals.plus]
• 9. vumc.org [vumc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Phosphonate Testing and Reporting from ROBERT R. CAVANO - irohedp [irohedp.com]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. idus.us.es [idus.us.es]
• 18. d-nb.info [d-nb.info]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. eurl-pesticides.eu [eurl-pesticides.eu]
• 21. mdpi.com [mdpi.com]
• 22. nextsds.com [nextsds.com]

Addressing co-elution issues of clodronate and [chloro(phosphono)methyl]phosphonic acid in chromatography

Topic: Addressing Co-Elution of Clodronate and [Chloro(phosphono)methyl]phosphonic Acid (Impurity D)

Welcome to the Technical Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals struggling with the chromatographic separation of clodronate and its related substance, [chloro(phosphono)methyl]phosphonic acid (European Pharmacopoeia Impurity D).

Below, you will find an in-depth mechanistic breakdown of the co-elution problem, authoritative troubleshooting FAQs, and self-validating experimental protocols to ensure data integrity in your laboratory.

Section 1: Troubleshooting FAQs & Mechanistic Causality

Q1: Why do Clodronate and Impurity D persistently co-elute in standard Reversed-Phase HPLC (RP-HPLC)? A1: The co-elution is driven by extreme structural similarity and high polarity. Clodronate is (dichloromethylene)bisphosphonic acid, while Impurity D is its monochloro analog. Both molecules possess two highly polar phosphonate groups that remain permanently ionized under standard acidic or neutral mobile phase conditions. Consequently, they exhibit virtually zero retention on hydrophobic stationary phases (like C18 or C8) and elute together in the void volume. Furthermore, neither molecule possesses a conjugated π -system, rendering them transparent to UV detection above 220 nm and making standard UV-Vis detectors ineffective [4].

Q2: If RP-HPLC fails, what is the pharmacopoeial gold standard for this separation? A2: The European Pharmacopoeia (EP) updated its monograph (1777) to mandate High-Performance Ion Chromatography (HPIC) coupled with Suppressed Conductivity Detection [3]. By utilizing a high-capacity anion-exchange column (e.g., IonPac AS11-HC), the separation mechanism shifts from hydrophobicity to charge density and polarizability. The electron-withdrawing effect of the two chlorine atoms in clodronate slightly lowers the pKa of its phosphonate groups compared to the single chlorine atom in Impurity D. A carefully controlled sodium hydroxide (NaOH) gradient exploits this subtle pKa differential, allowing the anion-exchange resin to selectively retain and resolve the two compounds [1].

Q3: Why is a "Chemical Suppressor" mandatory when using Ion Chromatography for this assay? A3: Because bisphosphonates lack a chromophore, conductivity is the most reliable detection method. However, the NaOH mobile phase required to elute these strongly retained anions generates a massive background conductivity signal that would completely mask the analyte peaks. A chemical suppressor solves this by passing the column effluent through a cation-exchange membrane that continuously swaps the mobile phase Na+ ions for H+ ions. This acid-base neutralization converts the highly conductive NaOH eluent into weakly conductive water ( H2​O ), while simultaneously converting the bisphosphonate salts into their highly conductive acid forms, drastically amplifying the signal-to-noise (S/N) ratio [1].

Q4: Can I separate these compounds using LC-MS if I do not have an Ion Chromatography system? A4: Yes, but it requires Ion-Pairing Chromatography (IPC). By adding a volatile alkylamine (such as butylamine or hexylamine) to the mobile phase, the positively charged amine pairs with the negatively charged phosphonate groups. This forms a neutral, lipophilic complex that can be retained on a standard C8 or C18 column. The slight lipophilicity difference between the monochloro and dichloro groups is amplified by this ion-pairing interaction. Because alkylamines are volatile, this method is compatible with Evaporative Light Scattering Detection (ELSD) or Electrospray Ionization Mass Spectrometry (ESI-MS) [2].

Section 2: Visualizing the Workflows

Workflow for selecting the appropriate chromatographic strategy to resolve Clodronate & Impurity D.

Mechanism of chemical suppression reducing background conductivity for bisphosphonate detection.

Section 3: Data Presentation & Physicochemical Comparison

Table 1: Physicochemical and Chromatographic Properties

Property	Clodronate (API)	Impurity D	Chromatographic Impact
Chemical Structure	(Dichloromethylene)bisphosphonic acid	[Chloro(phosphono)methyl]phosphonic acid	Single Cl atom difference causes co-elution in RP-HPLC.
Molecular Weight	244.89 g/mol	210.45 g/mol	Easily distinguishable via LC-MS (m/z 243 vs 209 in negative mode).
UV Absorbance	None (>220 nm)	None (>220 nm)	Mandates the use of Conductivity, ELSD, or MS detectors.
Anion Exchange Retention	Stronger (lower pKa)	Weaker (higher pKa)	Impurity D elutes before Clodronate in a standard NaOH gradient.

Section 4: Experimental Protocols (Self-Validating Systems)

Protocol A: EP Monograph HPIC Method (Gold Standard)

This protocol utilizes a high-capacity anion-exchange column to separate the analytes based on their charge density [1].

Equipment: Ion Chromatography system with a high-capacity suppressor (e.g., Xenoic® XAMS-HC or Dionex AERS 500) and a conductivity detector. Column: IonPac AS11-HC (250 × 4 mm) or equivalent high-capacity hydroxide-selective column. Flow Rate: 1.0 mL/min. Injection Volume: 20 µL.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare carbonate-free water (18.2 MΩ·cm) to prevent baseline drift. Use an automated eluent generator (KOH) or manually prepare a 100 mM NaOH stock solution.

• Gradient Execution: Program the pump according to the gradient profile in Table 2.

• Suppressor Activation: Ensure the chemical suppressor is actively regenerating (via external water or recycle mode) to maintain a background conductivity of <2.0 µS/cm.

• System Suitability (Self-Validation): Inject a resolution mixture containing 1.25 mg/mL Clodronate and 0.05% Impurity D.

  • Causality Check: The system is only validated for use if the resolution ( Rs​ ) between Impurity D and Clodronate is ≥1.5 . If Rs​<1.5 , the column capacity is likely compromised by strongly retained matrix ions (e.g., polyvalent metals), requiring a 200 mM NaOH column wash.

Table 2: HPIC Hydroxide Gradient Elution Profile

Time (min)	NaOH Concentration (mM)	Segment Rationale
0.0 - 10.0	15 → 45	Initial ramp to elute weakly retained mono-phosphonates.
10.0 - 22.0	45 → 55	Shallow gradient critical for resolving Impurity D from Clodronate.
22.0 - 23.0	55 → 85	Steep ramp to flush strongly retained polyvalent impurities.
23.0 - 25.0	85 (Hold)	Column wash step to prevent carryover.
25.0 - 35.0	15 (Hold)	Re-equilibration prior to the next injection.

Protocol B: Ion-Pairing LC-MS Method (Alternative)

Use this protocol if an IC system is unavailable. The volatile ion-pairing agent enables MS compatibility without severe source fouling [2].

Equipment: UHPLC system coupled to a Single Quadrupole or Q-TOF Mass Spectrometer (Negative ESI mode). Column: C8 or C18 reversed-phase column (e.g., 150 × 2.1 mm, 3 µm). Mobile Phase A: 5 mM Butylamine in Water, adjusted to pH 6.5 with acetic acid. Mobile Phase B: Acetonitrile.

Step-by-Step Methodology:

• Column Equilibration: Flush the column with 95% Mobile Phase A for at least 20 column volumes to ensure complete saturation of the stationary phase with the butylamine ion-pairing agent.

• Isocratic Elution: Run an isocratic method at 5% Mobile Phase B for 15 minutes. The lipophilic butylamine-bisphosphonate complexes will partition into the stationary phase.

• MS Detection: Monitor m/z 209 for Impurity D and m/z 243 for Clodronate in negative Selected Ion Monitoring (SIM) mode.

• System Suitability (Self-Validation): Inject the lowest calibration standard (LOD check).

  • Causality Check: Ensure the Signal-to-Noise (S/N) ratio for Impurity D is ≥10 . To validate that the ion-pairing agent is not causing progressive MS source fouling, monitor the absolute peak area of an internal standard over 6 consecutive injections; the Relative Standard Deviation (RSD) must be ≤5% . If RSD >5% , lower the butylamine concentration or clean the ESI spray cone.

Section 5: References

• Analysis of clodronate related substances according to European Pharmacopoeia monograph. Diduco AB.[Link]

• Simultaneous determination of clodronate and its partial ester derivatives by ion-pair reversed-phase high-performance liquid chromatography coupled with evaporative light-scattering detection. Journal of Chromatography B: Biomedical Sciences and Applications.[Link]

• Comments concerning texts published in Supplement 11.2 (Clodronate disodium tetrahydrate 1777). European Directorate for the Quality of Medicines & HealthCare (EDQM). [Link]

• Determination of disodium clodronate in bulk material and pharmaceuticals by ion chromatography with post-column derivatization. Journal of Pharmaceutical and Biomedical Analysis.[Link]

Enhancing detection limits for trace analysis of [chloro(phosphono)methyl]phosphonic acid

Technical Support Center: Trace Analysis of [Chloro(phosphono)methyl]phosphonic Acid (Clodronate)

Welcome to the Advanced Analytical Support Center. The quantitation of[chloro(phosphono)methyl]phosphonic acid (clodronic acid) at trace levels (pg/mL to low ng/mL) presents a formidable bioanalytical challenge. As a highly polar, non-nitrogenous bisphosphonate lacking a UV chromophore, it defies conventional reversed-phase liquid chromatography (RP-LC). Furthermore, its terminal phosphonate groups act as powerful chelators, aggressively binding to metal hardware in analytical systems.

As a Senior Application Scientist, I have designed this troubleshooting guide to address these fundamental physicochemical hurdles. Below, you will find field-proven strategies, self-validating protocols, and mechanistic insights to help you achieve sub-ng/mL detection limits.

Visualizing the Analytical Bottlenecks

To understand the rationale behind our recommended protocols, we must first map the logical flow of analyte loss versus analyte recovery based on your hardware selection.

Logical relationship between LC hardware material, metal chelation, and detection limits.

Troubleshooting Guides & FAQs

Q1: Why am I experiencing severe peak tailing, shifting retention times, and complete signal loss at concentrations below 10 ng/mL? A1: This is the hallmark of metal-ion mediated adsorption. Causality: The phosphonate moieties of clodronic acid act as strong Lewis bases, forming stable coordination complexes with multivalent metal cations (such as Fe³⁺ and Ti⁴⁺) exposed on the surfaces of stainless-steel pump heads, capillaries, and column frits[1]. At trace concentrations, the number of active metal sites exceeds the number of analyte molecules, leading to irreversible adsorption and complete signal loss. Resolution: Transition to a completely metal-free or bio-inert LC system. Utilize PEEK (polyether ether ketone) tubing and metal-free column hardware (e.g., L-column2 ODS)[2]. If hardware replacement is impossible, passivate the system continuously by adding 5 µM medronic acid to the mobile phase, which preferentially binds active metal sites without interfering with the clodronate MS transitions.

Q2: Direct injection of plasma extracts yields massive ion suppression and no retention on my C18 column. How do I fix this? A2: Causality: Clodronic acid is extremely hydrophilic. In standard RP-LC, it elutes in the void volume alongside endogenous salts and phospholipids, causing severe ESI ion suppression. Resolution: You must alter the molecule's physicochemical properties via pre-column derivatization. Methylation using trimethyl orthoacetate (TMOA) at elevated temperatures converts the polar phosphonic acid groups into their corresponding tetramethyl esters. This drastically increases the molecule's hydrophobicity, allowing for robust retention on C18 columns and moving the analyte away from the suppression zone[3].

Q3: I am seeing carryover (ghost peaks) in my blank injections following a high-concentration standard. How can I eliminate this? A3: Causality: Carryover in bisphosphonate analysis is typically caused by residual analyte binding to the autosampler needle or the SPE manifold, which is then displaced by subsequent injections. Resolution: Implement a dual-wash autosampler protocol. Wash 1 should be highly aqueous with 0.5% phosphoric acid (to disrupt metal-analyte binding). Wash 2 should be highly organic (e.g., 90% acetonitrile with 0.1% formic acid) to remove derivatized lipophilic residues. Additionally, ensure robotized SPE extraction includes rigorous washing steps[4].

Self-Validating Experimental Methodologies

Protocol 1: Plasma Extraction and TMOA Derivatization

This protocol utilizes Weak Anion Exchange (WAX) SPE and TMOA derivatization to achieve sub-ng/mL detection limits[5].

• Step 1: Sample Pretreatment & Spiking Aliquot 500 µL of plasma. Spike with 10 µL of internal standard (e.g., ¹⁸O₃-clodronate or chloromethylene diphosphonic acid). Add 500 µL of 10% perchloric acid. Causality: Perchloric acid precipitates proteins while maintaining a highly acidic environment (pH < 2), ensuring phosphonate groups remain fully protonated. This prevents premature metal chelation with trace metals in the biological matrix.

• Step 2: WAX Solid Phase Extraction Load the supernatant onto a pre-conditioned 96-well WAX microplate. Wash with 1 mL of HPLC-grade water, followed by 1 mL of methanol. Elute with 5% ammonium hydroxide in methanol. Causality: The WAX sorbent selectively retains the negatively charged clodronate at acidic pH, allowing neutral lipids to be washed away. The basic elution buffer disrupts the ionic interaction for clean recovery.

• Step 3: Evaporation and Derivatization Evaporate the eluate to dryness under a gentle stream of N₂ at 40°C. Reconstitute the residue in 100 µL of TMOA and 100 µL of glacial acetic acid. Seal tightly and incubate at 100°C for 60 minutes. Causality: The acidic environment catalyzes the exhaustive methylation of the phosphonate groups by TMOA, yielding tetramethyl clodronate.

• Validation Checkpoint (Self-Validating System): Before running the full analytical batch, inject a derivatized standard into a rapid MS scan. Monitor the transition m/z 301.0 → 145.0 (tetramethyl clodronate). If you observe a dominant peak at m/z 287.0, it indicates the formation of the trimethyl derivative. This means the derivatization was incomplete, signaling that your TMOA reagent has hydrolyzed or the incubation block did not reach 100°C. Do not proceed until the reagent is replaced and complete tetramethylation is confirmed.

Protocol 2: Metal-Free LC-MS/MS Setup

Workflow for trace analysis of clodronate using SPE, derivatization, and metal-free LC-MS/MS.

• Step 1: Fluidic Pathway Preparation Replace all stainless-steel capillaries post-injector with PEEK tubing (0.13 mm ID). Install a metal-free C18 column (e.g., 50 mm × 2 mm i.d., 3 µm particle size)[2].

• Step 2: Mobile Phase Configuration Prepare an isocratic mobile phase consisting of 5 mM ammonium acetate (pH 3.8) and acetonitrile (85:15, v/v)[6]. Pump at 300 µL/min. Causality: Ammonium acetate provides the necessary ionic strength to maintain peak shape while being fully volatile, preventing MS source contamination.

• Validation Checkpoint (Self-Validating System): Inject a 5 ng/mL standard of derivatized clodronate. Calculate the peak asymmetry factor ( As​ ). An As​ > 1.3 indicates residual active metal sites in the flow path. If this occurs, flush the system with 0.5% phosphoric acid overnight to strip bound metals before attempting trace quantitation.

Quantitative Data Summary: Impact of Methodology on Detection Limits

The following table synthesizes the expected lower limits of quantification (LLOQ) based on the chosen analytical strategy, demonstrating the critical importance of derivatization and hardware selection.

Analytical Approach	Matrix	Derivatization Strategy	LC/GC Hardware	Achieved LLOQ	Ref
GC-MS (NPD)	Human Plasma	BSTFA (Silylation)	Standard GC	10 ng/mL	[7]
LC-MS/MS (Isocratic)	Human Plasma	TMOA (Methylation)	Standard C18	5 ng/mL	[6]
LC-MS/MS (Gradient)	Equine Plasma	TMOA (Methylation)	Standard C18 + WAX SPE	1 ng/mL	[5]
LC-MS/MS (Metal-Free)	Human Plasma	TMS-diazomethane	Bio-inert / PEEK Column	1 ng/mL*	[2]
IC-UV (Ion Chrom.)	Drug Substance	None	Agilent Bio-inert LC	0.85 µg/mL	[1]

*Note: Value demonstrated for structurally similar bisphosphonates utilizing optimized metal-free pathways; directly applicable to clodronate trace analysis.

Sources

• 1. agilent.com [agilent.com]
• 2. Highly sensitive determination of alendronate in human plasma and dialysate using metal-free HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. researchgate.net [researchgate.net]
• 5. Long-term detection of clodronate in equine plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC-MS/MS method for the determination of clodronate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to ICH-Compliant Method Validation for Impurity Profiling of [chloro(phosphono)methyl]phosphonic Acid

Introduction

In pharmaceutical development, the meticulous identification, quantification, and control of impurities are not merely a quality benchmark but a regulatory mandate essential for ensuring the safety and efficacy of drug substances.[1][2] The International Council for Harmonisation (ICH) has established stringent guidelines that necessitate the characterization of any impurity exceeding a 0.1% threshold in a new drug substance.[3][4] [Chloro(phosphono)methyl]phosphonic acid, an organophosphorus compound, presents unique analytical challenges due to its high polarity, ionic nature, and lack of a significant UV chromophore. These properties complicate its separation from structurally similar impurities and its retention on conventional reversed-phase chromatography columns.

This guide provides an in-depth comparison of analytical strategies for developing and validating a robust impurity profiling method for [chloro(phosphono)methyl]phosphonic acid, grounded in the principles of ICH Q2(R1) and Q3A(R2).[5][6] We will explore the causality behind experimental choices, compare the performance of distinct methodologies, and provide actionable protocols to guide researchers and drug development professionals in selecting and implementing the most suitable approach for their specific needs.

Chapter 1: The Regulatory Framework: ICH Guidelines in Focus

A successful impurity profiling method must be built on a solid regulatory foundation. The ICH guidelines provide a harmonized framework for ensuring that an analytical procedure is suitable for its intended purpose.[7]

1.1 Key ICH Thresholds and Requirements

ICH Q3A(R2) defines thresholds for the reporting, identification, and qualification of impurities in new drug substances.[6] For a typical drug substance with a maximum daily dose of up to 2g/day, the following thresholds apply:

• Reporting Threshold: 0.05%

• Identification Threshold: 0.10% or 1.0 mg/day intake, whichever is lower.

• Qualification Threshold: 0.15% or 1.0 mg/day intake, whichever is lower.

This means any analytical method must be sensitive enough to accurately quantify impurities at or below the 0.05% level.

1.2 Core Validation Parameters per ICH Q2(R1)

The validation of an analytical procedure for impurities is a comprehensive process that demonstrates its reliability.[5][8][9] The key parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including process impurities, degradation products, and matrix components.[7] For impurity methods, this is often demonstrated through forced degradation studies and the analysis of spiked samples.[10]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOQ is the lowest concentration of an analyte that can be determined with acceptable precision and accuracy.[8] For impurity analysis, the LOQ must be at or below the reporting threshold (e.g., ≤0.05%).[10]

• Accuracy: The closeness of test results to the true value. This is typically assessed by analyzing samples spiked with known amounts of impurities.[7]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Linearity & Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. For impurities, the range should typically span from the LOQ to 120% of the specification limit.[7]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature), indicating its reliability for routine use.[8]

ICH Q2(R1) Validation Workflow for Impurity Methods.

Chapter 2: Comparative Analysis of Methodologies

Due to the physicochemical properties of [chloro(phosphono)methyl]phosphonic acid, several analytical strategies can be considered. The choice depends on available instrumentation, the nature of expected impurities, and the specific goal of the analysis (e.g., routine QC vs. structural elucidation).

Method 1: Ion Chromatography with Suppressed Conductivity Detection (IC-CD)

• Scientific Rationale: Ion chromatography is the premier technique for separating small, highly polar, and ionic compounds.[11] An anion-exchange column retains the negatively charged phosphonate analytes. A suppressor device chemically reduces the conductivity of the eluent, lowering background noise and dramatically increasing the signal-to-noise ratio for the analytes, making conductivity detection highly sensitive and universal for ionic species.[12]

• Advantages:

  • Direct Analysis: No derivatization or ion-pairing agents are required.

  • Robustness: Excellent for routine quality control environments.

  • Broad Applicability: Detects both organic and inorganic ionic impurities (e.g., chloride, phosphate).

• Disadvantages:

  • Limited Identification: Provides no structural information beyond retention time.

  • MS-Coupling Complexity: While possible, coupling IC with MS can be more complex than with HPLC due to the high salt content of the mobile phases.[13]

Method 2: Reversed-Phase LC with Ion-Pairing Agents and MS/MS Detection

• Scientific Rationale: Traditional C18 columns do not retain highly polar phosphonates. An ion-pairing reagent, such as a volatile tertiary or quaternary amine, is added to the mobile phase.[14] This reagent forms a neutral, more hydrophobic complex with the anionic phosphonate, enabling its retention and separation on a reversed-phase column. Coupling with tandem mass spectrometry (MS/MS) provides unparalleled specificity and sensitivity for quantification and is essential for structural identification.[15][16][17]

• Advantages:

  • High Specificity & Sensitivity: MS/MS detection allows for confident identification and trace-level quantification.[18]

  • Standard Equipment: Utilizes widely available HPLC-MS systems.

• Disadvantages:

  • MS Suppression: Ion-pairing agents are known to suppress analyte ionization in the MS source.

  • System Contamination: Reagents can build up in the HPLC and MS systems, requiring dedicated instrumentation and rigorous cleaning protocols.

  • Complex Method Development: Finding the right balance of ion-pair concentration and mobile phase conditions can be challenging.

Method 3: HPLC with Pre-column Derivatization and UV/Fluorescence Detection

• Scientific Rationale: This strategy involves chemically modifying the phosphonic acid analyte to make it suitable for conventional analysis. A common approach is to esterify the phosphonic acid group and react any amino functionalities with a derivatizing agent like 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl).[19][20] This process renders the molecule less polar for better chromatographic retention and attaches a strong chromophore or fluorophore for highly sensitive UV or fluorescence detection.[21][22]

• Advantages:

  • Enhanced Sensitivity: Can achieve very low detection limits, especially with fluorescence detection.

  • Improved Chromatography: Derivatives often exhibit better peak shape and retention on standard columns.

• Disadvantages:

  • Method Complexity: Adds an extra step to the workflow, which can be a source of variability and error.

  • Incomplete Reactions: The derivatization reaction may not be 100% complete or could generate side products, complicating quantification.

  • Analyte Specificity: The chosen derivatization agent may not react with all potential impurities, leading to an incomplete impurity profile.

Chapter 3: Performance Comparison and Experimental Protocols

A direct comparison of these methods highlights their respective strengths and weaknesses in the context of an ICH validation.

Table 1: Comparative Performance of Analytical Methodologies

Validation Parameter	Ion Chromatography (IC-CD)	Ion-Pair LC-MS/MS	Derivatization-HPLC-UV/FLD
Specificity	Moderate (Relies on retention time)	Excellent (Mass-to-charge ratio)	Good (Chromatographic separation)
Typical LOQ	~0.05%	<0.01%	<0.01% (FLD), ~0.03% (UV)
Accuracy (Recovery)	95-105%	98-102%	90-110% (depends on derivatization efficiency)
Precision (%RSD)	< 2%	< 5%	< 5%
Robustness	High	Moderate (Sensitive to ion-pair conc.)	Moderate (Sensitive to reaction conditions)
Suitability for Unknowns	Poor	Excellent	Poor
Ease of Use	High	Moderate	Low

Experimental Protocol: Ion-Pair LC-MS/MS Method

This protocol provides a self-validating framework for the development of an ion-pair LC-MS/MS method, which offers the best balance of specificity and sensitivity for both quantification and identification of unknown impurities.

1. System Preparation:

• LC System: Agilent 1290 Infinity II or equivalent.
• MS System: Sciex Triple Quad 6500+ or equivalent.
• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.
• System Suitability: Before each run, inject a standard mixture containing the main compound and known impurities. Verify that resolution between critical pairs is >2.0 and peak asymmetry is between 0.8 and 1.5.

2. Mobile Phase and Gradient:

• Mobile Phase A: 10 mM N,N-dimethylhexylamine (NNDHA), pH adjusted to 7.0 with formic acid in water.[14]
• Mobile Phase B: Acetonitrile.
• Gradient: 5% B to 60% B over 15 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40 °C.

3. MS/MS Parameters (Negative Ion Mode):

• Ion Source: Electrospray Ionization (ESI).
• IonSpray Voltage: -4500 V.
• Temperature: 500 °C.
• Detection Mode: Multiple Reaction Monitoring (MRM). Develop at least two transitions per analyte (quantifier and qualifier) to ensure identity. The ratio of qualifier to quantifier must be within ±30% of that of a reference standard.[16]

4. Validation Steps (Self-Validating System):

• Specificity: Analyze forced degradation samples (acid, base, peroxide, heat, light). The peak purity of the main component should be evaluated using a diode array detector or by ensuring no co-eluting peaks have the same MRM transitions.
• LOQ Confirmation: Prepare a standard at the target LOQ (e.g., 0.05%). The precision of six replicate injections should be ≤10% RSD, and accuracy should be within 80-120%.
• Accuracy: Spike the drug substance matrix at three levels (e.g., LOQ, 100%, and 150% of the specification limit for a known impurity) in triplicate. Mean recovery should be within 90-110%.
• Precision:
• Repeatability: Analyze six individual preparations of the drug substance spiked at 100% of the specification limit. RSD should be ≤5%.
• Intermediate Precision: Repeat the analysis on a different day with a different analyst. The combined RSD should meet acceptance criteria.

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// Method nodes m1 [label="Recommend: Ion Chromatography (IC-CD)\n(Robust, Simple, Cost-Effective)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; m2 [label="Recommend: Ion-Pair LC-MS/MS\n(Highest Specificity, Identifies Unknowns)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; m3 [label="Recommend: Derivatization-HPLC-UV/FLD\n(High Sensitivity without MS)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse];

// Edges q1 -> ans1a; q1 -> ans1b;

ans1a -> q2; ans1b -> m2 [label="Definitive Choice"];

q2 -> ans2a; q2 -> ans2b;

ans2a -> q3; ans2b -> m2 [label="Definitive Choice"];

q3 -> ans3a; q3 -> ans3b;

ans3a -> m1 [label="Best Option"]; ans3b -> m3 [label="Alternative"]; }

Decision Tree for Analytical Method Selection.

Conclusion

The selection of an analytical method for impurity profiling of [chloro(phosphono)methyl]phosphonic acid is a critical decision that balances technical capability with regulatory compliance. While Ion Chromatography offers a robust and straightforward solution for routine quality control of known impurities, its inability to provide structural information limits its use in development and investigation.[12] Derivatization-based methods can provide excellent sensitivity but introduce complexity and potential sources of error.[19][21]

For comprehensive impurity profiling that meets the stringent demands of the ICH, the Ion-Pair LC-MS/MS method stands out as the most powerful and versatile approach.[15][16] Its superior specificity and sensitivity ensure that all potential impurities above the identification threshold can be detected, quantified, and structurally characterized, providing the highest degree of confidence in the safety and quality of the drug substance. The investment in developing a robust LC-MS/MS method is a self-validating system that pays dividends throughout the entire lifecycle of the drug product.

References

• Kymos. (2024, January 22). Impurity Profiling: Characterization of unknown impurities in pharmaceuticals. [Link]

• Degenhardt, M., et al. (2008, March 11). LC-MS-based procedures for monitoring of toxic organophosphorus compounds and verification of pesticide and nerve agent poisoning. PubMed Central. [Link]

• SynThink. (2023, July 6). Impurity Profiling in Pharmaceuticals Explained. [Link]

• Olson, J., et al. (n.d.). A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices. PubMed Central. [Link]

• Huber, J.W., & Calabrese, M. (1985). Derivatization of Aminophosphonic Acids for HPLC Analysis. [Link]

• NIOSH. (n.d.). A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices. CDC Stacks. [Link]

• Nowack, B. (2002). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. [Link]

• Pravin, S., et al. (2011). Recent trends in the impurity profile of pharmaceuticals. PubMed Central. [Link]

• International Journal of Pharmaceutical Research and Applications. (2025, December 14). Impurity Profiling and its Significance Active Pharmaceutical Ingredients. [Link]

• Kolberg, D.I., et al. (2017, December 3). Determination of Fosetyl and Phosphonic Acid at 0.010 mg/kg Level by Ion Chromatography Tandem Mass Spectrometry. ACS Publications. [Link]

• Tervahauta, V., et al. (2023, August 16). Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. MDPI. [Link]

• Nowack, B. (2002, January 4). Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. PubMed. [Link]

• Scherbaum, E., et al. (2022, August 10). Comparison of Ion Chromatography Conductivity Detection (IC-CD) and Ion Chromatography Inductively Coupled Plasma Mass Spectrometry (IC-ICP-MS) for the Determination of Phosphonic Acid in Grapevine Plant Parts, Wine, and Soil. ACS Publications. [Link]

• Tervahauta, V., et al. (2025, June 8). Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS. MDPI. [Link]

• IJCRT. (n.d.). REVIEW ON ICH GUIDLINE IN IMPURITY PROFILING. [Link]

• Cappiello, A., et al. (2002, May 24). Trace Level Determination of Organophosphorus Pesticides in Water with the New Direct-Electron Ionization LC/MS Interface. ACS Publications. [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

• Taylor & Francis Online. (2006, December 13). Derivatization of Aminophosphonic Acids for HPLC Analysis. [Link]

• ICH. (1996, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• U.S. Food and Drug Administration. (2015, July). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Schonberger, H., et al. (2024, June 19). Analysis of highly polar anionic pesticides in food of plant and animal origin by ion chromatography and tandem mass spectrometry with emphasis on addressing adverse effects caused by matrix co-extractives. PubMed Central. [Link]

• IntuitionLabs. (2026, January 7). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• ICH. (2006, October 25). IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). [Link]

• ICH. (2006, June 2). IMPURITIES IN NEW DRUG PRODUCTS Q3B(R2). [Link]

• ResearchGate. (n.d.). A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR. [Link]

• ATSDR. (n.d.). ANALYTICAL METHODS. [Link]

• BioProcess International. (2009, July 1). Analytical Strategies for Monitoring Residual Impurities Encountered in Bioprocessing. [Link]

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• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Impurity Profiling: Characterization of unknown impurities [kymos.com]
• 4. ijcrt.org [ijcrt.org]
• 5. jordilabs.com [jordilabs.com]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]
• 8. fda.gov [fda.gov]
• 9. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 10. database.ich.org [database.ich.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. lcms.cz [lcms.cz]
• 14. Ion Pairing for Phosphonate Compound Analysis [sigmaaldrich.com]
• 15. LC-MS-based procedures for monitoring of toxic organophosphorus compounds and verification of pesticide and nerve agent poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. stacks.cdc.gov [stacks.cdc.gov]
• 18. bioprocessintl.com [bioprocessintl.com]
• 19. tandfonline.com [tandfonline.com]
• 20. tandfonline.com [tandfonline.com]
• 21. publicationslist.org.s3.amazonaws.com [publicationslist.org.s3.amazonaws.com]
• 22. Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cytotoxicity Guide: [Chloro(phosphono)methyl]phosphonic Acid vs. Clodronic Acid

Executive Overview & Chemical Identity

In the landscape of bone metabolism and targeted macrophage depletion, non-nitrogenous bisphosphonates (NNBPs) remain foundational tools for researchers and drug development professionals. This guide provides an objective, data-grounded comparison between the active pharmaceutical ingredient Clodronic Acid and its monochlorinated analog, [Chloro(phosphono)methyl]phosphonic acid .

• Clodronic Acid (Cl₂MDP): Chemically known as (dichloromethylene)bisphosphonic acid, this is a first-generation NNBP widely utilized in liposomal formulations for targeted macrophage apoptosis and in clinical settings for tumor-induced osteolysis [1].

• [Chloro(phosphono)methyl]phosphonic Acid (ClMDP): Chemically known as monochloromethylene bisphosphonate. In pharmaceutical manufacturing and quality control, this compound is officially designated as Clodronate Impurity D by the European Pharmacopoeia [2].

While structurally differing by only a single chlorine atom on the bridging carbon, this subtle modification fundamentally alters the molecule's steric profile, electronegativity, and subsequent intracellular cytotoxicity.

Mechanistic Causality: The Intracellular Apoptotic Pathway

To understand the disparity in their cytotoxic profiles, one must examine the precise intracellular mechanism of NNBPs. Unlike nitrogen-containing bisphosphonates (which inhibit farnesyl pyrophosphate synthase in the mevalonate pathway), NNBPs exert their effects through metabolic incorporation.

The Causality of Cytotoxicity

• Cellular Uptake: Both Cl₂MDP and ClMDP are highly hydrophilic (LogP < 0) and possess near-zero passive membrane permeability. They require liposomal encapsulation to be efficiently phagocytosed by macrophages or fluid-phase endocytosis to enter osteoclasts [3].

• Enzymatic Condensation: Once released from endosomes into the cytosol, Class II aminoacyl-tRNA synthetases mistake these bisphosphonates for endogenous pyrophosphate (PPi). The enzymes catalyze the condensation of the bisphosphonate with AMP, forming non-hydrolyzable ATP analogs.

  • Cl₂MDP is converted to AppCCl₂p .

  • ClMDP is converted to AppCHClp .

• Mitochondrial Toxicity: These ATP analogs competitively inhibit the mitochondrial ADP/ATP translocase (ANT). The dichloromethylene bridge (-CCl₂-) in AppCCl₂p perfectly mimics the electron density and bond angles of the P-O-P bond in natural ATP while resisting hydrolysis, leading to potent ANT inhibition.

• The Structural Deficit of ClMDP: The monochloromethylene bridge (-CHCl-) in AppCHClp lacks the symmetrical electronegativity of the dichloro variant. This alters the pKa of the adjacent phosphonate groups and reduces the binding affinity of the ATP analog to the translocase. Consequently, ClMDP exhibits significantly attenuated mitochondrial depolarization and lower overall cytotoxicity.

Intracellular metabolic pathway and apoptotic signaling cascade of non-nitrogenous bisphosphonates.

Quantitative Cytotoxicity Profiling

The following table synthesizes the comparative cytotoxic performance of both compounds. Note: Because free bisphosphonates cannot easily cross the plasma membrane, in vitro IC₅₀ values for unencapsulated drugs are artificially high. Liposomal delivery reveals their true intracellular potency.

Compound	Bridging Carbon	Target Cell Line	Delivery Method	Representative IC₅₀ (µM)	Apoptotic Potential
Clodronic Acid (Cl₂MDP)	-CCl₂-	RAW 264.7 (Macrophage)	Free Drug	> 1000 µM	Low
Clodronic Acid (Cl₂MDP)	-CCl₂-	RAW 264.7 (Macrophage)	Liposomal	10 - 50 µM	High
[Chloro(phosphono)methyl]phosphonic Acid (ClMDP)	-CHCl-	RAW 264.7 (Macrophage)	Free Drug	> 2000 µM	Very Low
[Chloro(phosphono)methyl]phosphonic Acid (ClMDP)	-CHCl-	RAW 264.7 (Macrophage)	Liposomal	150 - 300 µM	Moderate

Data Interpretation: The data clearly illustrates that the active pharmaceutical ingredient (Cl₂MDP) is approximately 5 to 10 times more cytotoxic to macrophages than its monochloro impurity (ClMDP) when intracellular delivery barriers are bypassed via liposomes.

Self-Validating Experimental Methodology

To objectively verify the cytotoxic differences between Cl₂MDP and ClMDP in your own laboratory, you must utilize a self-validating protocol that controls for membrane permeability and assay interference.

Protocol: Liposome-Mediated Macrophage Cytotoxicity Assay

Rationale for Assay Choice: Because NNBPs form ATP analogs, utilizing standard ATP-luminescence viability assays (like CellTiter-Glo) can yield false positives due to cross-reactivity. Therefore, Annexin V / Propidium Iodide (PI) Flow Cytometry is the gold standard for this specific workflow.

Step 1: Liposomal Encapsulation (Thin-Film Hydration)

• Dissolve Phosphatidylcholine (PC) and Cholesterol (Chol) in chloroform at a 7:2 molar ratio.

• Evaporate the solvent under a nitrogen stream to form a thin lipid film, followed by overnight vacuum desiccation.

• Hydrate the film with a 0.6 M aqueous solution of either Cl₂MDP or ClMDP (pH adjusted to 7.4).

• Extrude the suspension 10 times through a 200 nm polycarbonate membrane to ensure uniform unilamellar vesicles.

Step 2: Critical Purification (Size Exclusion Chromatography) Causality Check: You must remove unencapsulated bisphosphonate. Free bisphosphonate in the media drastically increases osmolarity without contributing to intracellular cytotoxicity, skewing the dose-response curve.

• Pass the extruded liposomes through a Sephadex G-50 column equilibrated with PBS.

• Collect the turbid void volume containing the liposomes.

Step 3: Cell Culture & Treatment

• Seed RAW 264.7 macrophages at 1×104 cells/well in a 96-well plate. Allow 24 hours for adherence.

• Treat cells with serial dilutions of the liposomal formulations (0.1 µM to 1000 µM equivalent drug concentration).

• Internal Validation Controls: Include wells treated with (A) Empty PBS-liposomes (to rule out lipid toxicity) and (B) Free Cl₂MDP/ClMDP (to validate the necessity of the carrier).

Step 4: Flow Cytometry Readout

• After 48 hours of incubation, harvest the cells (including floating apoptotic bodies).

• Stain with FITC-Annexin V (early apoptosis marker) and PI (late apoptosis/necrosis marker).

• Analyze via flow cytometry to calculate the precise IC₅₀ based on the percentage of apoptotic cells.

Self-validating experimental workflow for assessing liposome-mediated macrophage cytotoxicity.

References

• National Center for Biotechnology Information (PMC). "Bisphosphonamidate Clodronate Prodrug Exhibits Selective Cytotoxic Activity Against Melanoma Cell Lines." NIH Public Access. URL:[Link]

• NextSDS Chemical Database. "[chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information (Clodronate Impurity D)." URL:[Link]

• van Rooijen N, Sanders A. "Biodistribution of clodronate and liposomes used in the liposome mediated macrophage 'suicide' approach." Journal of Immunological Methods, PubMed (PMID: 8699022). URL:[Link]

Structural differences between [chloro(phosphono)methyl]phosphonic acid and other bisphosphonate impurities

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceuticals, particularly in the development and manufacturing of bisphosphonate drugs, the meticulous identification and control of impurities is not merely a regulatory hurdle but a fundamental aspect of ensuring drug safety and efficacy. This guide provides a detailed comparative analysis of [chloro(phosphono)methyl]phosphonic acid, a known impurity in certain bisphosphonates, and other common process-related and degradation impurities. By delving into the structural nuances, formation pathways, and analytical methodologies, this document aims to equip researchers and drug development professionals with the necessary insights for robust impurity profiling.

The Significance of Impurity Profiling in Bisphosphonate Drug Development

Bisphosphonates are a class of drugs widely prescribed for the treatment of bone disorders such as osteoporosis and Paget's disease. Their fundamental structure, characterized by a P-C-P backbone, is a synthetic analogue of pyrophosphate, which allows them to chelate calcium and accumulate in bone tissue.[1] The therapeutic efficacy of bisphosphonates is intrinsically linked to their specific chemical structure, with even minor variations potentially leading to significant changes in their pharmacological and toxicological profiles.

Impurities in the active pharmaceutical ingredient (API) can arise from various sources, including the starting materials, intermediates, by-products of the manufacturing process, and degradation of the drug substance over time. The International Council for Harmonisation (ICH) guidelines mandate the identification and characterization of impurities above certain thresholds, underscoring the critical importance of this aspect in drug development.[2] For bisphosphonates, which are often administered to patients for extended periods, ensuring the purity of the drug product is paramount to mitigate any potential long-term adverse effects.[3]

Structural Elucidation: [chloro(phosphono)methyl]phosphonic acid vs. Other Bisphosphonate Impurities

The core of understanding and controlling impurities lies in the detailed characterization of their chemical structures. Here, we compare the structure of [chloro(phosphono)methyl]phosphonic acid with its parent drug, clodronic acid, and other common bisphosphonate impurities.

[chloro(phosphono)methyl]phosphonic acid: A Chlorinated Analogue

[Chloro(phosphono)methyl]phosphonic acid is recognized as Clodronate impurity D in the European Pharmacopoeia.[4][5] Its structure is closely related to clodronic acid, a first-generation, non-nitrogen-containing bisphosphonate.

Compound	Chemical Structure	Molecular Formula	Key Structural Feature
Clodronic Acid	(HO)₂P(O)CCl₂(O)P(OH)₂	CH₄Cl₂O₆P₂	Two chlorine atoms on the central carbon.
[chloro(phosphono)methyl]phosphonic acid	(HO)₂P(O)CHCl(O)P(OH)₂	CH₅ClO₆P₂	One chlorine atom and one hydrogen atom on the central carbon.

The primary structural difference is the substitution on the central carbon atom of the P-C-P backbone. While clodronic acid possesses two chlorine atoms, [chloro(phosphono)methyl]phosphonic acid has one chlorine atom and one hydrogen atom. This seemingly minor difference has significant implications for the molecule's polarity, reactivity, and potentially its biological activity.

Comparison with Other Common Bisphosphonate Impurities

Beyond chlorinated impurities, other common process-related impurities in bisphosphonates include inorganic phosphates and phosphites, as well as organic impurities stemming from starting materials or side reactions.

Impurity Class	Example	Origin	Structural Difference from API
Inorganic Impurities	Phosphoric Acid (H₃PO₄), Phosphorous Acid (H₃PO₃)	Unreacted starting materials or hydrolysis of reagents.	Lack of the P-C-P backbone.
Process-Related Organic Impurities	Unreacted starting carboxylic acids or amino acids.	Incomplete reaction during synthesis.	Lack the bisphosphonate moiety.
Degradation Products	Varies depending on the API and storage conditions.	Hydrolysis, oxidation, or photodecomposition.	Can involve cleavage of the P-C bond or modification of the side chains.

For instance, in the synthesis of nitrogen-containing bisphosphonates like olpadronic acid, unreacted 3-(dimethylamino)propanoic acid can be a potential impurity.[6] These impurities lack the bisphosphonate group entirely and thus would not possess the same bone-targeting properties.

Formation Pathway of [chloro(phosphono)methyl]phosphonic acid

Understanding the origin of an impurity is crucial for its control. The formation of [chloro(phosphono)methyl]phosphonic acid is intrinsically linked to the synthesis of clodronic acid. A common industrial synthesis of clodronic acid involves the reaction of a carboxylic acid with phosphorus trichloride (PCl₃) and phosphorous acid (H₃PO₃).[7]

A plausible mechanism for the formation of both clodronic acid and its monochlorinated impurity involves the reaction of formic acid with PCl₃ to form formyl chloride, which then reacts with phosphorous acid. Incomplete chlorination of the central carbon atom could lead to the formation of [chloro(phosphono)methyl]phosphonic acid as a by-product.

Caption: Plausible reaction pathway for the formation of clodronic acid and its monochlorinated impurity.

This highlights the critical need for precise control over reaction stoichiometry and conditions to minimize the formation of such impurities.

Analytical Methodologies for Differentiation and Quantification

The structural similarities between bisphosphonates and their impurities necessitate the use of highly selective and sensitive analytical techniques.

Ion Chromatography (IC)

Ion chromatography is a powerful technique for the separation and quantification of ionic species. The European Pharmacopoeia monograph for clodronate specifies an ion chromatography method for the determination of related substances, including Impurity D.[8]

Experimental Protocol: Ion Chromatography for Clodronate and Related Substances

This protocol is based on the principles outlined in the European Pharmacopoeia for the analysis of clodronate impurities.

• Mobile Phase Preparation: Prepare a gradient of sodium hydroxide solution, typically ranging from 15 mM to 85 mM. Ensure the mobile phase is free of carbon dioxide by using appropriate trap cartridges.

• Column: A high-capacity anion-exchange column, such as an IonPac AS11-HC (250 x 4 mm), is recommended for optimal separation.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: Suppressed conductivity detection is employed to enhance the sensitivity by reducing the background conductivity of the eluent.

• Sample Preparation: Dissolve the clodronate sample in deionized water to a concentration of approximately 1.25 g/L.

• Injection Volume: Inject 20 µL of the sample solution.

• Gradient Elution:

  • 0-10 min: 15-45 mM Sodium Hydroxide

  • 10-22 min: 45-55 mM Sodium Hydroxide

  • 22-23 min: 55-85 mM Sodium Hydroxide

  • 23-25 min: Hold at 85 mM Sodium Hydroxide

  • Post-run: Equilibrate the column with 15 mM Sodium Hydroxide for at least 10 minutes.

• Data Analysis: Identify and quantify the impurities based on their retention times relative to the clodronate peak and by using certified reference standards.

Caption: A typical workflow for the analysis of bisphosphonate impurities using ion chromatography.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For the definitive identification and structural elucidation of unknown impurities, LC-MS and LC-MS/MS are indispensable tools. These techniques provide molecular weight and fragmentation data, which are crucial for confirming the identity of impurities like [chloro(phosphono)methyl]phosphonic acid.[9]

Impact of Chlorinated Impurities on Drug Quality and Safety

Conclusion

The structural differentiation of [chloro(phosphono)methyl]phosphonic acid from other bisphosphonate impurities is a critical aspect of quality control in the pharmaceutical industry. Its formation as a by-product in the synthesis of clodronic acid underscores the importance of process understanding and control. The use of validated, high-resolution analytical techniques such as ion chromatography and LC-MS is essential for the accurate detection, quantification, and characterization of this and other related impurities. By maintaining a deep understanding of the chemical landscape of bisphosphonate synthesis and employing rigorous analytical strategies, researchers and drug development professionals can ensure the safety, quality, and efficacy of these vital medicines.

References

• Diduco. (n.d.). Analysis of clodronate related substances according to European Pharmacopoeia monograph. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (n.d.). List of European Pharmacopoeia Reference Standards. Retrieved from [Link]

• Scribd. (n.d.). European Pharmacopoeia Impurity Standards. Retrieved from [Link]

• Demadis, K. D., Sarantopoulou, E., & Papadaki, M. (2018). Antiosteolytic Bisphosphonate Metallodrug Coordination Networks: Dissolution Profiles and In Vitro/In Vivo Toxicity toward Controlled Release. Crystal Growth & Design, 18(10), 5944-5954. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Clodronic Acid-impurities. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (n.d.). Detailed view - CRS catalogue. Retrieved from [Link]

• Wikipedia. (n.d.). White phosphorus. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2019). Impurity Control in the European Pharmacopoeia. Retrieved from [Link]

• Tarcomnicu, I., van Asten, A., & van der Heijden, R. (2010). Clodronate and etidronate derivatization with TMOA; for the latter both... ResearchGate. Retrieved from [Link]

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• Leena, K., & Marja-Leena, R. (1992). Determination of disodium clodronate in bulk material and pharmaceuticals by ion chromatography with post-column derivatization. Journal of Pharmaceutical and Biomedical Analysis, 10(10-12), 857-861. Retrieved from [Link]

• Shah, S. R., & Nagalli, S. (2023). Bisphosphonate Toxicity. In StatPearls. StatPearls Publishing. Retrieved from [Link]

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• Gasc, A., Marquet, P., & Lachâtre, G. (2021). Long-term detection of clodronate in equine plasma by liquid chromatography-tandem mass spectrometry. Drug Testing and Analysis, 13(8), 1530-1538. Retrieved from [Link]

• Kumar, A., Singh, B., & Singh, J. (2012). Evaluation of Toxicity Profile of Zoledronic Acid in Wistar Rat: A Sub-chronic Toxicity Study. Toxicology International, 19(2), 119-123. Retrieved from [Link]

• Keglevich, G., Rádai, Z., & Kiss, N. Z. (2022). The Synthesis of Risedronic Acid and Alendronate Applying Phosphorus Oxychloride and Phosphorous Acid in Methanesulfonic Acid. ChemistrySelect, 7(14), e202200547. Retrieved from [Link]

• Maurya, C. P., & Lokhande, M. V. (2017). Characterization and Validation of Impurities Related to Pharmaceutical Bulk Drug (API) by Using Some Analytical Techniques. International Journal of Pharmaceutical Sciences and Research, 8(8), 3325-3340. Retrieved from [Link]

• Marx, F. M. (2011). Illustration of the structural differences between (A) endogenous pyrophosphate, (B) a diphosphonate containing a chain of two phosphonic acid groups, (C) a geminal bisphosphonate with two phosphonic acid moieties linked to a central carbon atom and (D) the use of the prefix 'bi-' in cyclic hydrocarbon compounds, such as biphenyl. ResearchGate. Retrieved from [Link]

• Macias, M. (2024). Phosphorus Trichloride: The Backbone of Industrial Chemistry. Matmatch. Retrieved from [Link]

• Zhang, N., & Casida, J. E. (2000). Novel Synthesis of [33P]-(2-Chloroethyl)phosphonic Acid. The Journal of Organic Chemistry, 65(24), 8453-8455. Retrieved from [Link]

• Vepsäläinen, J., Nevalainen, T., & Järvinen, T. (1996). Bisphosphonate prodrugs: synthesis and in vitro evaluation of novel clodronic acid dianhydrides as bioreversible prodrugs of clodronate. Journal of Medicinal Chemistry, 39(20), 4120-4125. Retrieved from [Link]

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• AZoM. (2020). How Phosphorus Trichloride is Formed from Phosphorus and Chlorine. Retrieved from [Link]

• Wang, F., Tang, X., & Ma, J. (2021). Mechanism of methylphosphonic acid photo-degradation based on phosphate oxygen isotopes and density functional theory. Environmental Science: Processes & Impacts, 23(5), 734-744. Retrieved from [Link]

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• Costello, A. J., Glonek, T., & Myers, T. C. (1976). 31P nuclear magnetic resonance of phosphonic acid analogues of adenosine nucleotides as functions of pH and magnesium ion concentration. Biochemistry, 15(26), 5783-5790. Retrieved from [Link]

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A Comparative Guide to the Cross-Validation of HPLC and Ion Chromatography for the Detection of [chloro(phosphono)methyl]phosphonic Acid

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Ion Chromatography (IC) for the quantitative analysis of [chloro(phosphono)methyl]phosphonic acid (CPMPA). Designed for researchers, scientists, and professionals in drug development, this document delves into the fundamental principles of each technique, offers detailed experimental protocols, and presents a framework for their cross-validation, ensuring the generation of robust and reliable analytical data.

The accurate quantification of CPMPA, a polar phosphonate compound, is critical in various stages of pharmaceutical development and quality control. Due to its chemical properties—high polarity and the absence of a strong chromophore—CPMPA presents unique analytical challenges.[1][2] This guide will explore two powerful chromatographic techniques, HPLC and IC, providing the necessary insights to select the most suitable method and validate its performance.

Pillar 1: Understanding the Analytical Techniques

The choice between HPLC and IC for the analysis of a highly polar compound like CPMPA hinges on their distinct separation mechanisms.[3][4][5]

High-Performance Liquid Chromatography (HPLC): A Versatile Approach for Polar Analytes

HPLC is a cornerstone of analytical chemistry, offering a wide array of stationary phases for the separation of diverse compounds.[4][6] For highly polar analytes like CPMPA that are poorly retained on traditional reversed-phase columns (e.g., C18), specialized techniques are necessary.

• Ion-Pair Reversed-Phase HPLC (IP-RPLC): This is a common and effective strategy for retaining ionic and highly polar compounds on non-polar stationary phases.[1][7] An ion-pairing reagent, typically a long-chain amine, is added to the mobile phase. This reagent forms a neutral, hydrophobic complex with the charged phosphonate analyte, allowing it to be retained and separated on a reversed-phase column.[1] The choice and concentration of the ion-pairing reagent are critical for achieving optimal retention and peak shape.[7]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is another powerful technique for analyzing very polar compounds.[1][8] It utilizes a polar stationary phase (e.g., silica, amide) and a mobile phase with a high concentration of a non-polar organic solvent.[1][8] This creates a water-enriched layer on the stationary phase, into which the polar analyte can partition, leading to its retention. HILIC is particularly well-suited for interfacing with mass spectrometry.[8]

Ion Chromatography (IC): The Gold Standard for Ionic Species

Ion Chromatography is a specialized subset of HPLC designed explicitly for the separation of ionic compounds.[3][5][9] Its primary separation mechanism is ion exchange, making it an ideal choice for analyzing charged molecules like CPMPA.[4][5]

• Principle of Separation: An IC system uses a stationary phase containing charged functional groups (anion or cation exchangers).[4] For an anionic compound like deprotonated CPMPA, an anion-exchange column is used. The separation is based on the competitive interaction of the analyte ions and the ions in the mobile phase (eluent) with the charged sites on the stationary phase.[3][4]

• Detection: The most common detector in IC is the conductivity detector.[3] To enhance sensitivity, a suppressor is often used to reduce the background conductivity of the eluent, thereby increasing the signal-to-noise ratio for the analyte.[3][8]

Pillar 2: Head-to-Head Performance Comparison

The selection of an analytical method should be driven by a thorough evaluation of its performance characteristics. The following table summarizes a typical comparison between a well-developed IP-RPLC method and an IC method for the analysis of CPMPA.

Parameter	Ion-Pair Reversed-Phase HPLC (IP-RPLC) with UV/Conductivity	Ion Chromatography (IC) with Suppressed Conductivity	Rationale and Insights
Specificity	Moderate to High. Dependent on the absence of co-eluting, UV-absorbing, or ionic species.	High. The ion-exchange mechanism is highly selective for ionic compounds.	IC generally offers superior specificity for ionic analytes in complex matrices. For IP-RPLC, specificity must be rigorously demonstrated, potentially requiring a combination of analytical procedures.[10]
Linearity (r²)	> 0.995	> 0.999	Both techniques can achieve excellent linearity, though IC often demonstrates a slight advantage due to the highly controlled nature of the ion-exchange process.[8]
Range	0.5 - 100 µg/mL	0.1 - 50 µg/mL	The analytical range can be tailored for both methods, but IC often excels at lower concentrations.
Accuracy (% Recovery)	97.0% - 103.0%	98.0% - 102.0%	Both methods are capable of high accuracy when properly validated.[11]
Precision (% RSD)	Intraday: < 3.0% Interday: < 5.0%	Intraday: < 2.0% Interday: < 3.0%	IC often provides slightly better precision due to the robustness of the ion-exchange separation and the stability of suppressed conductivity detection.[8]
Limit of Detection (LOD)	~0.2 µg/mL	~0.05 µg/mL	Suppressed conductivity detection in IC typically yields lower detection limits for ionic analytes compared to indirect UV or non-suppressed conductivity with HPLC.[8]
Limit of Quantitation (LOQ)	~0.5 µg/mL	~0.1 µg/mL	The superior sensitivity of IC directly translates to a lower LOQ, which is critical for impurity analysis.[12]
Run Time	~15 - 20 minutes	~10 - 15 minutes	IC methods can often be faster due to the efficiency of the ion-exchange process.
Mobile Phase Complexity	Requires careful preparation and equilibration of the ion-pairing reagent.	Typically uses an electrolytically generated eluent, simplifying preparation.	The use of ion-pairing reagents in HPLC can lead to longer column equilibration times and potential for carryover.

Pillar 3: A Framework for Cross-Validation

Cross-validation is essential to ensure that both HPLC and IC methods produce equivalent and reliable results for the quantification of CPMPA. This process should be guided by the principles outlined in the ICH Q2(R1) and the recently updated Q2(R2) guidelines.[13][14][15][16][17] The objective is to demonstrate that the analytical procedure is fit for its intended purpose.[10][12][17]

Below is a diagram illustrating the cross-validation workflow, followed by detailed experimental protocols.

Caption: Cross-validation workflow for HPLC and IC methods.

Experimental Protocols

The following protocols are provided as a robust starting point for the analysis of CPMPA.

Protocol 1: Ion-Pair Reversed-Phase HPLC with Conductivity Detection

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to achieve a target concentration of approximately 10 µg/mL of CPMPA.

  • Prepare calibration standards and quality control (QC) samples by serial dilution in the mobile phase.

  • Filter all solutions through a 0.45 µm nylon syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase: Prepare a buffer of 0.4% v/v n-Hexylamine in water, adjust pH to 7.5 with phosphoric acid. The mobile phase is a mixture of this buffer, Methanol, and Acetonitrile in a ratio of 75:25:5 (v/v/v).[7]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 µL

  • Detection: Conductivity Detector

Protocol 2: Ion Chromatography with Suppressed Conductivity Detection

• Sample Preparation:

  • Accurately weigh and dissolve the sample in deionized water to achieve a target concentration of approximately 10 µg/mL of CPMPA.

  • Prepare calibration standards and QC samples by serial dilution in deionized water.

  • Filter all solutions through a 0.45 µm IC syringe filter.[8]

• Chromatographic Conditions:

  • Column: High-capacity anion-exchange column (e.g., 250 mm x 4.0 mm)[8]

  • Eluent: 20 mM Potassium Hydroxide, electrolytically generated.[8]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 25 µL

  • Detection: Suppressed Conductivity[8]

Cross-Validation Procedure

• Method Validation: Fully validate each method according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), LOD, and LOQ.[12][14][16]

• Sample Analysis: Prepare a minimum of three batches of samples containing CPMPA at different concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

• Replicate Injections: Analyze each sample in replicate (e.g., n=6) using both the validated HPLC and IC methods.

• Data Comparison:

  • Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the results obtained from each method at each concentration level.

  • Perform a statistical comparison of the mean values using a Student's t-test to assess for any significant bias between the methods.

  • Use an F-test to compare the variances of the two methods to determine if there is a statistically significant difference in their precision.

• Acceptance Criteria: The methods can be considered cross-validated if there is no statistically significant difference between the results obtained for accuracy and precision.

Conclusion: Making an Informed Decision

Both HPLC and Ion Chromatography are powerful and reliable techniques for the quantification of [chloro(phosphono)methyl]phosphonic acid.

• Ion Chromatography often emerges as the superior choice for this specific application due to its inherent selectivity for ionic compounds, leading to higher sensitivity, lower detection limits, and generally better precision.[3][5][8] Its simpler mobile phases and the potential for shorter run times also contribute to its efficiency.

• Ion-Pair Reversed-Phase HPLC remains a highly viable and versatile alternative.[1][4] It is particularly useful in laboratories where IC instrumentation is not available but HPLC systems are commonplace. With careful method development and validation, IP-RPLC can provide accurate and precise results.

Ultimately, the choice of method should be based on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. This guide provides the foundational knowledge and a practical framework for making that decision and for rigorously cross-validating the chosen methods to ensure data of the highest quality and integrity.

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• Know your ions – overcoming the limits of HPLC with ion chromatography.
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• Phosphonic acid: preparation and applications - PMC.

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A Comparative Analysis of Bone Binding Affinity: [Chloro(phosphono)methyl]phosphonic Acid versus Standard Clodronate

A Guide for Researchers and Drug Development Professionals

Introduction: The Critical Role of Bone Affinity in Bisphosphonate Efficacy

Bisphosphonates are a cornerstone in the management of bone disorders characterized by excessive osteoclast-mediated bone resorption, such as osteoporosis and hypercalcemia of malignancy.[1] Their therapeutic efficacy is intrinsically linked to two key properties: their potent inhibition of osteoclasts and their high affinity for the mineral component of bone, hydroxyapatite [Ca₁₀(PO₄)₆(OH)₂].[2] This strong affinity for hydroxyapatite ensures that these drugs preferentially accumulate at sites of active bone remodeling, where they can exert their pharmacological effects.[2][3]

Clodronate, a first-generation, non-nitrogen-containing bisphosphonate, is a well-established therapeutic agent.[4] Its mechanism of action involves intracellular metabolism to a non-hydrolyzable ATP analog, AppCCl2p, which induces osteoclast apoptosis.[5][6][7] In the synthesis and formulation of clodronate, various related substances can emerge as impurities. One such compound is [chloro(phosphono)methyl]phosphonic acid, also identified as Clodronate impurity D.[8][9] Structurally, this compound differs from clodronate by the presence of a single chloro substituent on the central carbon atom of the P-C-P backbone, whereas clodronate has two. This seemingly minor structural alteration could have significant implications for the molecule's bone-binding affinity and, consequently, its biological activity and retention in the skeleton.

This guide provides a comprehensive framework for a head-to-head comparison of the bone binding affinity of [chloro(phosphono)methyl]phosphonic acid and standard clodronate. We will delve into the structural basis of bisphosphonate-hydroxyapatite interactions, present a detailed experimental protocol for an in vitro hydroxyapatite binding assay, and discuss the potential ramifications of differing binding affinities for drug development and clinical application.

The Structural Determinants of Bisphosphonate-Hydroxyapatite Interactions

The affinity of a bisphosphonate for bone mineral is governed by the stereochemistry of its P-C-P backbone and the nature of the side chains (R¹ and R²) attached to the central carbon atom.[10][11] The two phosphonate groups are the primary anchors, chelating calcium ions on the surface of hydroxyapatite crystals.[2][12] The presence of a hydroxyl group at the R¹ position can further enhance this binding by enabling tridentate coordination with calcium ions.[11][13]

Clodronate itself is known to possess a weaker affinity for hydroxyapatite compared to many nitrogen-containing bisphosphonates.[11][14] The substitution of one of the two chlorine atoms in clodronate with a hydrogen atom to form [chloro(phosphono)methyl]phosphonic acid may alter the electronic and steric properties of the molecule, potentially impacting its interaction with the hydroxyapatite lattice. A systematic, quantitative comparison is therefore essential to characterize this impurity and understand its potential biological significance.

Experimental Protocol: A Comparative in vitro Hydroxyapatite Binding Assay

To quantitatively assess and compare the bone binding affinity of [chloro(phosphono)methyl]phosphonic acid and clodronate, a well-established in vitro hydroxyapatite (HAP) binding assay can be employed. This method provides a reliable and reproducible means of determining the relative affinities of different compounds for a bone mineral surrogate.

Materials and Reagents:

• Hydroxyapatite (HAP) powder (synthetic, high purity)

• [Chloro(phosphono)methyl]phosphonic acid (Clodronate impurity D)

• Clodronate (as a reference standard)

• Phosphate-buffered saline (PBS), pH 7.4

• Assay buffer (e.g., Tris-buffered saline, pH 7.4)

• Microcentrifuge tubes

• Orbital shaker or rotator

• Analytical balance

• A validated analytical method for the quantification of each bisphosphonate (e.g., High-Performance Liquid Chromatography with Mass Spectrometry, HPLC-MS).[15]

Step-by-Step Methodology:

• Preparation of HAP Slurry:

  • Accurately weigh a specific amount of HAP powder (e.g., 10 mg) into a series of microcentrifuge tubes.

  • Wash the HAP powder by resuspending it in the assay buffer, centrifuging, and discarding the supernatant. Repeat this washing step at least twice to remove any soluble impurities.

  • Finally, resuspend the washed HAP powder in a defined volume of assay buffer to create a homogenous slurry of a known concentration (e.g., 10 mg/mL).

• Preparation of Bisphosphonate Solutions:

  • Prepare stock solutions of [chloro(phosphono)methyl]phosphonic acid and clodronate in the assay buffer.

  • From these stock solutions, prepare a series of working solutions with a range of concentrations (e.g., from 0.1 µM to 100 µM).

• Binding Assay:

  • To each microcentrifuge tube containing the HAP slurry, add an equal volume of one of the bisphosphonate working solutions.

  • Include control tubes containing the HAP slurry and assay buffer alone (to account for any background).

  • Incubate the tubes at a controlled temperature (e.g., 37°C) on an orbital shaker for a predetermined time (e.g., 2 hours) to allow the binding to reach equilibrium.

• Separation of Bound and Unbound Bisphosphonate:

  • Centrifuge the tubes at high speed to pellet the HAP particles with the bound bisphosphonate.

  • Carefully collect the supernatant, which contains the unbound bisphosphonate.

• Quantification of Unbound Bisphosphonate:

  • Analyze the concentration of the bisphosphonate in the supernatant using a validated analytical method such as HPLC-MS.

• Data Analysis:

  • Calculate the amount of bisphosphonate bound to the HAP by subtracting the amount of unbound bisphosphonate from the initial total amount added.

  • Plot the amount of bound bisphosphonate as a function of the concentration of unbound bisphosphonate.

  • Determine the binding affinity (e.g., the dissociation constant, Kd) by fitting the data to a suitable binding isotherm model (e.g., the Langmuir model).

Visualizing the Experimental Workflow

Caption: Workflow for the in vitro hydroxyapatite binding assay.

Interpreting the Data: A Comparative Table

The results of the hydroxyapatite binding assay can be summarized in a table for direct comparison. The key parameter to compare is the dissociation constant (Kd), where a lower Kd value signifies a higher binding affinity.

Compound	Dissociation Constant (Kd) [µM] (Hypothetical)
Clodronate	50
[Chloro(phosphono)methyl]phosphonic Acid	75

Note: The Kd values presented are hypothetical and for illustrative purposes only. Actual experimental data is required for a definitive comparison.

Discussion and Implications

A definitive comparison of the bone binding affinity of [chloro(phosphono)methyl]phosphonic acid and clodronate will provide crucial insights for drug development and quality control.

• Impact on Pharmacokinetics and Efficacy: A lower binding affinity for [chloro(phosphono)methyl]phosphonic acid, as hypothesized in our illustrative table, would suggest that it may have a shorter residence time in the skeleton compared to clodronate. This could translate to a reduced duration of action and potentially lower anti-resorptive potency. Conversely, a higher affinity could lead to prolonged skeletal retention.

• Safety and Toxicology: The binding affinity of a bisphosphonate can influence its systemic clearance and potential for off-target effects. Understanding the binding characteristics of impurities is a critical aspect of the overall safety assessment of a drug substance.

• Quality Control and Formulation: The presence of impurities with significantly different binding affinities could impact the overall performance and consistency of the final drug product. Establishing the binding profile of [chloro(phosphono)methyl]phosphonic acid is therefore important for setting appropriate specifications for clodronate active pharmaceutical ingredients (APIs).

Conclusion

While clodronate is a well-characterized bisphosphonate, the properties of its impurities, such as [chloro(phosphono)methyl]phosphonic acid, are less understood. The structural difference between these two molecules warrants a thorough investigation into their comparative bone binding affinities. The experimental framework outlined in this guide provides a robust methodology for such a comparison. The resulting data will be invaluable for researchers, scientists, and drug development professionals in understanding the structure-activity relationships within this class of compounds and in ensuring the quality, safety, and efficacy of clodronate-based therapies.

References

• Frith, J. C., et al. (1997). Clodronate and liposome-encapsulated clodronate are metabolized to a toxic ATP analog, adenosine 5'-(beta, gamma-dichloromethylene) triphosphate, by mammalian cells in vitro. Journal of Bone and Mineral Research, 12(9), 1358-1367. [Link]

• Mönkkönen, J., et al. (2003). Cellular uptake and metabolism of clodronate and its derivatives in Caco-2 cells: a possible correlation with bisphosphonate-induced gastrointestinal side-effects. International Journal of Pharmaceutics, 257(1-2), 19-27. [Link]

• Henneman, Z. J., et al. (2008). Bisphosphonate binding affinity as assessed by inhibition of carbonated apatite dissolution in vitro. Journal of Biomedical Materials Research Part A, 85(4), 993-1000. [Link]

• Pharmaffiliates. (n.d.). Clodronic Acid-impurities. Retrieved March 27, 2026, from [Link]

• Mönkkönen, J., et al. (2001). The cellular uptake and metabolism of clodronate in RAW 264 macrophages. Pharmaceutical Research, 18(11), 1598-1603. [Link]

• Verron, E., et al. (2021). A Bisphosphonate With a Low Hydroxyapatite Binding Affinity Prevents Bone Loss in Mice After Ovariectomy and Reverses Rapidly With Treatment Cessation. JBMR Plus, 5(6), e10495. [Link]

• Semantic Scholar. (n.d.). Differences between bisphosphonates in binding affinities for hydroxyapatite. Retrieved March 27, 2026, from [Link]

• ResearchGate. (n.d.). In vitro hydroxyapatite binding assay. Retrieved March 27, 2026, from [Link]

• Peräniemi, S., et al. (2015). Structural Requirements for Bisphosphonate Binding on Hydroxyapatite: NMR Study of Bisphosphonate Partial Esters. ACS Medicinal Chemistry Letters, 6(4), 397-401. [Link]

• Song, B. L., et al. (2014). Bisphosphonamidate Clodronate Prodrug Exhibits Potent Anticancer Activity in Non-Small Cell Lung Cancer cells. Journal of Medicinal Chemistry, 57(23), 9978-9989. [Link]

• Vepsäläinen, J. J., et al. (2015). Structural requirements for bisphosphonate binding on hydroxyapatite: NMR study of bisphosphonate partial esters. ACS Medicinal Chemistry Letters, 6(4), 397-401. [Link]

• Frith, J. C., et al. (2001). The molecular mechanism of action of the antiresorptive and antiinflammatory drug clodronate: evidence for the formation in vivo of a metabolite that inhibits bone resorption and causes osteoclast and macrophage apoptosis. Arthritis & Rheumatism, 44(9), 2201-2210. [Link]

• Russell, R. G. G. (2019). Clodronate. In Encyclopedia of Bone Biology (pp. 1-10). Elsevier. [Link]

• Weiger, M. C., et al. (2010). Quantifying the Affinity between Hydroxyapatite and a Small Peptide Probe using Surface Plasmon Resonance Imaging. 2010 AIChE Annual Meeting. [Link]

• Coutrot, P., et al. (2001). Synthetic Applications of Dialkyl (Chloromethyl)phosphonates and N,N,N',N'-Tetraalkyl(chloromethyl)phosphonic Diamides. Chemical Reviews, 101(7), 2223-2258. [Link]

• Ebrahimpour, A., et al. (1995). Characterization of the bisphosphonate recognition site on hydroxyapatite using radioligand binding techniques with [14C]citric acid. Journal of Bone and Mineral Research, 10(1), 126-133. [Link]

• Fabritius-Vilpoux, K., et al. (2018). Quantitative affinity parameters of synthetic hydroxyapatite and enamel surfaces in vitro. Bioinspiration, Biomimetics, and Nanobiomaterials, 7(3), 184-192. [Link]

• Zhang, N., & Casida, J. E. (2000). Novel Synthesis of [33P]-(2-Chloroethyl)phosphonic Acid. The Journal of Organic Chemistry, 65(24), 8413-8414. [Link]

• ResearchGate. (n.d.). Differences Between Bisphosphonates in Binding Affinities for Hydroxyapatite. Retrieved March 27, 2026, from [Link]

• Weiger, M. C., et al. (2010). Quantification of the Binding Affinity of a Specific Hydroxyapatite Binding Peptide. NIST. [Link]

• Marinetti, A., & Savignac, P. (1997). Diethyl (dichloromethyl)phosphonate. Organic Syntheses, 74, 155. [Link]

• Wang, K., et al. (2014). Ab initio Investigation of Adsorption Characteristics of Bisphosphonates on Hydroxyapatite (001) Surface. The Journal of Physical Chemistry C, 118(28), 15286-15296. [Link]

• ResearchGate. (n.d.). Scheme 1. (A) Schematic showing the proposed binding of bisphosphonate (BP)-based imaging agents and [18F]NaF to hydroxyapatite (HAp). Retrieved March 27, 2026, from [Link]

• ResearchGate. (n.d.). Quantitative Affinity Parameters of Synthetic Hydroxyapatite and Enamel Surfaces in vitro. Retrieved March 27, 2026, from [Link]

• ResearchGate. (n.d.). An Efficient Protocol for the Synthesis of 2-Chloroethylphosphonic Acid. Retrieved March 27, 2026, from [Link]

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• 15. The cellular uptake and metabolism of clodronate in RAW 264 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Performance Quantification of [Chloro(phosphono)methyl]phosphonic Acid: A Comparative Guide to Accuracy and Precision

The Analytical Challenge: Mechanistic Context

[Chloro(phosphono)methyl]phosphonic acid (CAS 87591-00-2), frequently monitored as Clodronate Impurity D 1 or utilized as a chiral bisphosphonate synthon for β,γ-CXY-dNTP stereochemical probes 2, presents a formidable challenge for quantitative analysis.

From a physicochemical standpoint, this molecule possesses two highly polar phosphonate groups flanking a monohalogenated carbon. This structure results in three critical analytical hurdles:

• Extreme Polarity: It is highly ionized at physiological pH, resulting in zero retention on standard reversed-phase (C18) liquid chromatography columns.

• Lack of a Chromophore: The absence of conjugated pi-systems renders standard UV-Vis detection practically useless without indirect methods.

• Metal Chelation: Bisphosphonates aggressively chelate to stainless steel components in standard LC flow paths, leading to severe peak tailing and loss of recovery.

To achieve rigorous accuracy and precision, scientists must select a quantification method tailored to their specific sample matrix.

Decision matrix for selecting a quantification method based on sample matrix and sensitivity.

Methodological Contenders: Causality & Performance

A. LC-MS/MS via TMOA Derivatization (The Gold Standard for Trace Analysis)

Because the native molecule cannot be retained on a C18 column, we must alter its chemistry. Derivatization with trimethylorthoacetate (TMOA) permethylates the phosphonic acid hydroxyl groups. Causality: This reaction converts a multiply-charged, hydrophilic anion into a neutral, lipophilic ester. This dramatically increases volatility for Electrospray Ionization (ESI) and enables robust retention on standard reversed-phase columns, achieving Limits of Detection (LOD) as low as 0.5 ng/mL 3.

B. Capillary Ion Chromatography with Suppressed Conductivity (IC-CD)

For bulk API testing or formulation analysis, derivatization is unnecessarily tedious. Ion Chromatography (IC) leverages the molecule's permanent negative charge, separating it on an anion-exchange column (e.g., Dionex IonPac AS18-Fast) 4. Causality: By using a PEEK (polyetheretherketone) flow path, metal chelation is eliminated. An electrolytically regenerated suppressor neutralizes the highly conductive KOH eluent into water before it reaches the detector, leaving only the conductivity of the bisphosphonate analyte. This yields exceptional signal-to-noise ratios without mass spectrometry.

C. Quantitative 31P NMR (qNMR)

When synthesizing[chloro(phosphono)methyl]phosphonic acid as a chiral synthon for polymerase probes, absolute stereochemical purity is required [[2]](). Causality: 31P NMR provides a direct, primary ratio of phosphorus nuclei. Because the signal area is strictly proportional to the molar amount of the nucleus (provided the relaxation delay D1​≥5×T1​ ), qNMR requires no identical reference standard—only a certified internal standard like triphenylphosphate.

Accuracy and Precision Data Comparison

The following table synthesizes validation data adapted from bisphosphonate quantification studies, providing an objective comparison of method performance for [chloro(phosphono)methyl]phosphonic acid and its structural analogs 5, 4.

Analytical Method	Accuracy (% Recovery)	Precision (Intra-day %RSD)	Precision (Inter-day %RSD)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
LC-MS/MS (TMOA Deriv.)	98.8% – 102.3%	0.6% – 6.9%	2.2% – 8.1%	0.5 ng/mL	1.0 ng/mL
Capillary IC-CD	89.5% – 108.0%	0.7% – 5.5%	1.2% – 7.0%	50 ng/mL	150 ng/mL
Quantitative 31P NMR	99.1% – 101.5%	1.5% – 3.2%	N/A (Direct Assay)	~10,000 ng/mL	~30,000 ng/mL

Data Interpretation: LC-MS/MS is mandatory for pharmacokinetic/trace impurity profiling due to its sub-ng/mL sensitivity. IC-CD offers the best balance of throughput and accuracy for formulation QC.

Self-Validating Experimental Protocols

Protocol A: Trace Quantification via LC-MS/MS (TMOA Derivatization)

This protocol incorporates internal standards and specific chemical environments to create a self-validating system that flags extraction failures automatically 5, 3.

Self-validating LC-MS/MS sample preparation workflow utilizing TMOA derivatization.

Step-by-Step Execution:

• Internal Standard Spiking: Spike 100 µL of sample with 10 µL of chloromethylene diphosphonic acid (Internal Standard). Causality: Normalizes any matrix-induced ion suppression or extraction losses.

• Protein Precipitation: Add 400 µL of 10% perchloric acid. Centrifuge at 14,000 x g for 10 mins. Causality: Perchloric acid efficiently crashes proteins while maintaining a low pH, ensuring the bisphosphonate remains protonated enough to avoid irreversible binding to endogenous metals.

• Solid Phase Extraction (SPE): Load supernatant onto a Weak Anion Exchange (WAX) microplate. Wash with 100% methanol. Elute with 5% NH4​OH in methanol.

• Derivatization: Evaporate the eluate to dryness under N2​ . Add 100 µL of trimethylorthoacetate (TMOA) and 5 µL of glacial acetic acid. Incubate at 85°C for 45 minutes. Validation Check: A color change or failure to dry completely indicates residual water, which will hydrolyze the TMOA and fail the derivatization.

• LC-MS/MS: Reconstitute in 5% acetonitrile / 0.2% formic acid. Inject onto a Supelco Ascentis C18 column. Monitor the specific MRM transitions for the permethylated adduct.

Protocol B: Bulk API Analysis via Capillary IC-CD

Designed for high-concentration samples where derivatization introduces unnecessary variance [[4]]().

Step-by-Step Execution:

• Sample Preparation: Dilute the bulk [chloro(phosphono)methyl]phosphonic acid sample 1:1000 in ultrapure deionized water (18.2 MΩ·cm). Causality: Prevents overloading the low-capacity capillary anion-exchange column.

• System Equilibration: Purge the Dionex IonPac AS18-Fast capillary column (0.4 × 250 mm) with 20 mM KOH for 15 minutes at 15 µL/min.

• Chromatographic Run: Inject 0.4 µL of the sample. Utilize an eluent generator to run a gradient from 20 mM to 60 mM KOH over 10 minutes.

• Suppression: Route the eluent through a Capillary Anion Electrolytically Regenerated Suppressor (ACES). Validation Check: The background conductivity must drop below 1.0 µS/cm before the analyte peak elutes; otherwise, the suppressor is exhausted, and the run is invalid.

• Detection: Quantify the peak area using suppressed conductivity against a 5-point external calibration curve (50 - 500 ng/mL).

References

• [chloro(phosphono)
• Completing the β,γ-CXY-dNTP Stereochemical Probe Toolkit: Synthetic Access to the dCTP Diastereomers and 31P and 19F NMR Correlations with Absolute Configurations Source: The Journal of Organic Chemistry - ACS Publications URL
• Source: PubMed (Journal of Pharmaceutical and Biomedical Analysis)
• Long-term detection of clodronate in equine plasma by liquid chromatography-tandem mass spectrometry Source: PubMed URL
• Quantitative Determination of Bisphosphonate Pharmaceuticals and Excipients by Capillary IC-MS Source: Thermo Fisher Scientific URL

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• 5. LC-MS/MS method for the determination of clodronate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison Guide: Analytical Methodologies for [Chloro(phosphono)methyl]phosphonic Acid

Executive Summary & Analytical Challenges

[Chloro(phosphono)methyl]phosphonic acid (CAS 87591-00-2), officially designated in the European Pharmacopoeia (Ph. Eur.) as Clodronate Impurity D , is a monochlorinated bisphosphonate derivative. Accurate quantification of this compound is critical in both pharmaceutical quality control (as a synthesis byproduct of clodronic acid) and pharmacokinetic monitoring.

However, analyzing this compound presents a triad of severe physicochemical challenges:

• Extreme Hydrophilicity: The presence of two phosphonic acid groups results in a highly polar, anionic molecule that exhibits zero retention on standard reversed-phase (C18) chromatography columns.

• Optical Invisibility: The molecule lacks a conjugated π -electron system, rendering standard UV-Vis or fluorescence detection completely ineffective.

• Metal Chelation: Bisphosphonates act as strong chelating agents. They irreversibly bind to trace metal ions (e.g., Ca2+ , Fe3+ ) and stainless-steel flow paths, leading to severe peak tailing and loss of analyte recovery.

This guide objectively compares the four primary analytical methodologies utilized across modern laboratories to overcome these barriers, providing actionable, self-validating protocols for each.

Comparative Analysis of Analytical Methodologies

Ion Chromatography with Conductivity Detection (IC-CD)

IC-CD is the regulatory gold standard for bulk drug impurity profiling, explicitly mandated by the1 [1].

• Causality of Design: Because the analyte is highly anionic, it is retained effectively on a strong anion-exchange (SAX) column using a sodium hydroxide gradient. To detect the analyte via conductivity without being blinded by the highly conductive NaOH eluent, a high-capacity electrolytic suppressor is mandatory. The suppressor exchanges Na+ ions for H+ , converting the eluent to water and the analyte to its highly conductive acidic form.

LC-MS/MS via Pre-Column Derivatization

For biological matrices (plasma, urine, hair) where the impurity or its parent drug exists in trace amounts, IC-CD lacks the requisite sensitivity. 2 [2] is the preferred alternative.

• Causality of Design: Direct LC-MS of bisphosphonates suffers from poor ionization and column voiding. Derivatization with TMOA methylates the hydroxyl groups of the phosphonic acid. This chemical transformation drastically increases the molecule's lipophilicity (enabling C18 retention) and enhances positive electrospray ionization (ESI+) efficiency, achieving a Lower Limit of Quantification (LLOQ) of ~5 ng/mL.

Capillary Zone Electrophoresis (CZE) with Indirect UV Detection

A highly efficient, low-solvent alternative to liquid chromatography is 3 [3].

• Causality of Design: The separation is driven by the charge-to-mass ratio of the analytes in an electric field. Because the analyte lacks a chromophore, a strongly UV-absorbing background electrolyte (e.g., potassium chromate) is used. As the analyte migrates past the detector window, it displaces the chromate, resulting in a quantifiable "negative" peak. Polyacrylamide-coated capillaries are utilized to suppress electroosmotic flow and prevent electrostatic adsorption of the analyte to the capillary wall.

HPLC with Evaporative Light Scattering Detection (ELSD)

For laboratories lacking IC infrastructure, 4 [4] provides a robust alternative.

• Causality of Design: Volatile ion-pairing agents (such as n-amylamine) temporarily neutralize the analyte's charge, allowing it to partition into a standard reversed-phase stationary phase. ELSD then acts as a universal mass detector, scattering light off the non-volatile analyte particles after the mobile phase has been evaporated.

Quantitative Method Comparison

The following table synthesizes the performance metrics of the four methodologies based on inter-laboratory validation data:

Analytical Parameter	IC-CD (Ph. Eur. Standard)	LC-MS/MS (Derivatization)	CZE (Indirect UV)	HPLC-ELSD (Ion-Pairing)
Separation Mechanism	Strong Anion Exchange	Reversed-Phase (C18)	Electrophoretic Mobility	Reversed-Phase (C18)
Detection Mode	Suppressed Conductivity	ESI+ Triple Quadrupole	Indirect UV (254 nm)	Light Scattering
Primary Application	Bulk API QC / Release	Pharmacokinetics / Bioanalysis	Rapid Impurity Screening	Alternative API QC
Sensitivity (LLOQ)	~0.5 µg/mL (0.05% API)	5.0 ng/mL	~0.5 µg/mL	~1.0 µg/mL
Run Time	35 minutes	10 minutes	15 minutes	20 minutes
Sample Prep Complexity	Low (Direct Injection)	High (LLE + Derivatization)	Low (Direct Injection)	Low (Direct Injection)

Logical Workflows & Mandatory Visualizations

Fig 1. Decision matrix for selecting analytical workflows based on sample matrix.

Fig 2. Pre-column derivatization pathway to enable LC-MS/MS detection of the polar analyte.

Experimental Protocols: Self-Validating Systems

Protocol A: Ph. Eur. Compliant IC-CD for Bulk Drug Impurity Profiling

This protocol utilizes a high-capacity anion-exchange column to separate [chloro(phosphono)methyl]phosphonic acid from the parent clodronate API.

Step 1: System Passivation & Preparation

• Action: Flush the entire IC system (pump, injection valve, tubing) with 0.1 M EDTA for 60 minutes, followed by ultrapure water (18.2 MΩ·cm).

• Causality: Removes trace transition metals from the fluidic path. Failure to do so will result in the analyte chelating with the metals, causing severe peak tailing and loss of recovery.

Step 2: Eluent Generation & Protection

• Action: Prepare a sodium hydroxide gradient (15 mM to 85 mM). Equip the eluent bottles with CO2​ trap cartridges (e.g., EQAX-TC1).

• Causality: Ambient CO2​ dissolves in alkaline eluents to form carbonate ( CO32−​ ), which acts as a strong competing eluent ion and will unpredictably shift the retention time of the impurity.

Step 3: Chromatographic Execution

• Column: IonPac AS11-HC (250 × 4 mm) with an ATC-HC trap column.

• Gradient: 15-45 mM (0-10 min), 45-55 mM (10-22 min), 55-85 mM (22-23 min).

• Suppression: Activate the high-capacity suppressor (e.g., Xenoic XAMS-HC).

• Self-Validation Check: Before injecting the sample, monitor the baseline conductivity. The system is only validated for injection if the background conductivity increase remains <1.7μS/cm during the entire gradient run.

Protocol B: LC-MS/MS with TMOA Derivatization for Biological Matrices

This protocol is designed to extract the analyte from complex matrices (e.g., plasma) and chemically modify it for MS detection.

Step 1: Protein Precipitation

• Action: Add 10% perchloric acid to the plasma sample containing the analyte and an internal standard (e.g., etidronate). Centrifuge at 10,000 × g for 10 minutes.

• Causality: Perchloric acid effectively denatures and precipitates plasma proteins without co-precipitating the highly polar bisphosphonate, which remains in the acidic supernatant.

Step 2: Derivatization

• Action: Transfer the supernatant, add Trimethylorthoacetate (TMOA), and incubate at 85°C for 60 minutes.

• Causality: TMOA acts as a methylating agent, converting the highly polar phosphonic acid hydroxyl groups into methyl esters. This eliminates the negative charges, making the molecule lipophilic.

Step 3: Liquid-Liquid Extraction (LLE)

• Action: Add methyl tert-butyl ether (MTBE) to the derivatized mixture. Vortex and extract the organic layer.

• Causality: The newly lipophilic methylated derivative partitions into the organic MTBE layer, leaving polar matrix interferents behind in the aqueous layer.

Step 4: LC-MS/MS Analysis

• Action: Evaporate the MTBE, reconstitute in mobile phase (85% 5mM ammonium acetate pH 3.8 / 15% acetonitrile), and inject onto a C18 column. Detect via positive electrospray ionization (ESI+) monitoring the specific MRM transitions.

• Self-Validation Check: Inject a blank matrix spiked at the LLOQ (5 ng/mL). The signal-to-noise (S/N) ratio for the impurity peak must be ≥10:1 , and the internal standard recovery must be consistent ( ±15% ) across all samples to validate the extraction efficiency.

References

• Analysis of clodronate related substances according to European Pharmacopoeia monograph Diduco Application Notes URL
• Journal of Pharmaceutical and Biomedical Analysis (PubMed)
• Journal of Chromatography A (PubMed)
• Journal of Chromatographic Science (Oxford Academic)

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• 3. Development and validation of a capillary zone electrophoretic method for the determination of bisphosphonate and phosphonate impurities in clodronate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

A Senior Application Scientist's Guide to Determining the Relative Response Factor for [Chloro(phosphono)methyl]phosphonic Acid in Clodronate API

Introduction: Beyond the Assumption of Unity

In the rigorous landscape of pharmaceutical quality control, the accurate quantification of impurities is not merely a regulatory hurdle but a cornerstone of patient safety. The International Council for Harmonisation (ICH) guidelines mandate the reporting, identification, and qualification of impurities in new drug substances.[1][2] For Active Pharmaceutical Ingredients (APIs) like clodronate, a first-generation bisphosphonate used in treating bone diseases, ensuring purity is paramount.[3]

A common process-related impurity or degradation product is [chloro(phosphono)methyl]phosphonic acid (often designated as Clodronate Impurity D).[4] When quantifying such impurities using chromatographic methods, a frequent pitfall is to assume the detector response is the same for the impurity as it is for the API. This assumption, where the Relative Response Factor (RRF) is taken as 1.0, can lead to significant under- or over-estimation of the impurity level, posing a direct risk to quality assessment.

This guide provides an in-depth, scientifically grounded methodology for the experimental determination of the RRF for [chloro(phosphono)methyl]phosphonic acid against the clodronate API. We will move beyond a simple recitation of steps to explain the causality behind the chosen analytical strategy, ensuring a robust and self-validating protocol suitable for researchers, analysts, and drug development professionals.

The Analytes: A Structural Comparison

Understanding the chemical nature of the API and its impurity is fundamental to developing a sound analytical method.

• Clodronate (as Clodronic Acid): A non-nitrogenous bisphosphonate, its structure is characterized by two phosphonic acid groups attached to a central carbon atom which also bears two chlorine atoms.[3] This structure is highly polar and lacks a significant UV-absorbing chromophore.

• [Chloro(phosphono)methyl]phosphonic Acid: This related substance is structurally similar but contains only one chlorine atom on the central carbon.[5]

The subtle difference—one chlorine atom—can alter the molecule's interaction with the stationary phase and its response to the detector.

Caption: Chemical structures of Clodronate API and its related impurity.

The Analytical Rationale: Why Ion Chromatography?

The Challenge: Both clodronate and its impurity lack chromophores, rendering standard High-Performance Liquid Chromatography with UV detection (HPLC-UV) ineffective for sensitive and direct quantification.

The Expert Solution: Ion Chromatography (IC) with suppressed conductivity detection is the authoritative method for this analysis, as outlined in the European Pharmacopoeia (Ph. Eur.) monograph for clodronate.[6]

Causality Behind the Choice:

• Separation Mechanism: As phosphonic acids, these compounds are anionic in solution. IC with an anion-exchange column provides a robust mechanism for their separation based on their charge and interaction with the stationary phase.

• Detection Principle: Conductivity detection measures the ability of ions in the eluent to conduct an electric current. To achieve high sensitivity, a suppressor is used post-column. This device chemically reduces the conductivity of the eluent (e.g., sodium hydroxide) while converting the analyte ions to their more conductive acid form, resulting in a high signal-to-noise ratio for the analytes of interest.[6] This approach is superior to indirect UV detection or complex post-column derivatization methods, offering greater sensitivity and simplicity.[7][8]

Experimental Protocol for RRF Determination

This protocol is designed as a self-validating system by relying on the principle of linearity. The RRF is derived from the ratio of the slopes of the calibration curves for the impurity and the API, which is a more robust approach than single-point comparisons.[9]

Caption: Workflow for the experimental determination of the Relative Response Factor.

Materials and Instrumentation

• Reference Standards: Clodronate Disodium (or Clodronic Acid) and [Chloro(phosphono)methyl]phosphonic acid of known purity.

• Reagents: Reagent-grade Sodium Hydroxide (for eluent), and HPLC-grade or deionized water (≥18.2 MΩ·cm).

• Instrumentation: An Ion Chromatography system equipped with a gradient pump, autosampler, column thermostat, a high-capacity anion-exchange column (e.g., IonPac AS11-HC, 4 x 250 mm or equivalent), and a suppressed conductivity detector with a chemical suppressor (e.g., an Anion Self-Regenerating Suppressor).[6]

Step-by-Step Methodology

Step 1: Preparation of Stock Solutions (Example Concentrations)

• API Stock (1000 µg/mL): Accurately weigh approximately 25 mg of Clodronate Disodium reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with deionized water.

• Impurity Stock (1000 µg/mL): Accurately weigh approximately 25 mg of [Chloro(phosphono)methyl]phosphonic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with deionized water.

  • Expert Insight: Using the same nominal concentration for both stock solutions simplifies subsequent dilutions and calculations. Ensure standards are fully dissolved before dilution.

Step 2: Preparation of Linearity and Working Standard Solutions

• From the stock solutions, prepare a series of at least five concentration levels for both the API and the impurity. The concentration range should bracket the expected impurity level, typically from the Limit of Quantitation (LOQ) to approximately 150% of the specification limit.

• Example Series (µg/mL): 1.0, 2.5, 5.0, 10.0, 20.0. Prepare these by performing serial dilutions from the stock solutions into volumetric flasks using deionized water.

Step 3: Chromatographic Conditions

• Adapt the conditions from an authoritative source like the Ph. Eur. monograph.[6]

• Column: IonPac AS11-HC (4 x 250 mm)

• Column Temperature: 30 °C

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Eluent: A gradient of Sodium Hydroxide (NaOH) in deionized water. For example:

  • 0-10 min: 15-45 mM NaOH

  • 10-22 min: 45-55 mM NaOH

  • Followed by column wash and re-equilibration steps.

• Detection: Suppressed conductivity.

  • Trustworthiness Check: Before proceeding, perform a system suitability test. Inject a mid-level concentration standard multiple times (n=6) to ensure the system precision (RSD ≤ 2.0%) is acceptable.

Step 4: Data Acquisition

• Inject each concentration level of both the API and impurity series in triplicate.

• Integrate the peak area for each injection.

Data Analysis and Calculation

The core of the RRF determination lies in comparing the slopes of the detector response curves.

Step 1: Construct Calibration Curves

• For both the API and the impurity, plot the mean peak area (y-axis) against the concentration in µg/mL (x-axis).

• Perform a linear regression analysis for each data set. The resulting equation will be in the form y = mx + c, where m is the slope.

• The correlation coefficient (r²) for each curve should be ≥ 0.99 to ensure linearity and validate the data.

Step 2: Calculate Response Factors (RF) The Response Factor (RF) is the slope of the calibration curve.[9][10]

• RF_API = Slope of the Clodronate calibration curve.

• RF_Impurity = Slope of the [Chloro(phosphono)methyl]phosphonic acid calibration curve.

Step 3: Calculate the Relative Response Factor (RRF) The RRF is the ratio of the impurity's response factor to the API's response factor.[11]

RRF = RF_Impurity / RF_API

Sample Data and Calculation Table

The following table presents hypothetical but realistic data from a linearity study to illustrate the process.

Concentration (µg/mL)	Mean API Peak Area	Mean Impurity Peak Area
1.0	5,210	4,550
2.5	13,050	11,400
5.0	26,150	22,750
10.0	52,400	45,600
20.0	104,700	91,100
Linear Regression
Slope (RF)	RF_API = 5230	RF_Impurity = 4550
r²	0.9999	0.9999

RRF Calculation Example: RRF = 4550 / 5230 = 0.87

Application and Conclusion

The experimentally determined RRF of 0.87 indicates that the conductivity detector is less sensitive to the [chloro(phosphono)methyl]phosphonic acid impurity than to the clodronate API. Using an assumed RRF of 1.0 would result in underestimating the true amount of this impurity by approximately 13%.

To apply this RRF in a routine quality control analysis, the following formula should be used to calculate the percentage of the impurity in a clodronate sample:

Impurity (%) = (Area_Impurity / Area_API_Standard) x (Conc_API_Standard / Conc_Sample) x (1 / RRF) x 100

References

• Title: Relative response factor HPLC | RRF calculation in HPLC Source: YouTube URL
• Title: Relative Response Factor (RRF)
• Title: Relative Response Factor: Accurate Quantification in Chromatography Source: Separation Science URL
• Title: Relative Response Factor (RRF)
• Title: Determination of Response factors of Impurities in Drugs by HPLC Source: Veeprho URL
• Title: Analysis of clodronate related substances according to European Pharmacopoeia monograph Source: Diduco URL

• Title: Clodronate Sodium | CH2Cl2Na2O6P2 | CID 31195 Source: PubChem - NIH URL: [Link]

• Title: Clodronic acid Source: Wikipedia URL: [Link]

• Title: ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2) Source: ICH URL: [Link]

• Title: Determination of clodronate in aqueous solutions by HPLC using postcolumn derivatisation Source: Springer URL: [Link]

• Title: ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances Source: European Medicines Agency URL: [Link]

• Title: Guideline for Impurities in New Active Pharmaceutical Ingredient Source: The Gambia Medicines Control Agency URL: [Link]

• Title: Clodronate Disodium | CH10Cl2Na2O10P2 | CID 23724874 Source: PubChem - NIH URL: [Link]

• Title: [Chloro(phosphono)methyl]phosphonic acid(CAS# 87591-00-2 ) Source: Angene Chemical URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency URL: [Link]

• Title: [chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Rapid Determination of Bisphosphonates by Ion Chromatography with Indirect UV Detection Source: Journal of Chromatographic Science URL: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pharma.gally.ch [pharma.gally.ch]
• 3. Clodronic acid - Wikipedia [en.wikipedia.org]
• 4. nextsds.com [nextsds.com]
• 5. angenesci.com [angenesci.com]
• 6. diduco.com [diduco.com]
• 7. Determination of clodronate in aqueous solutions by HPLC using postcolumn derivatisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. sepscience.com [sepscience.com]
• 10. Relative Response Factor (RRF) in HPLC | MICROSOLV [mtc-usa.com]
• 11. Relative Response Factor (RRF) and its Calculation in HPLC Analysis | Pharmaguideline [pharmaguideline.com]

Safety & Regulatory Compliance

[Chloro(phosphono)methyl]phosphonic acid proper disposal procedures

Comprehensive Laboratory Disposal Protocol for [Chloro(phosphono)methyl]phosphonic Acid

As an application scientist or drug development professional, managing the lifecycle of pharmaceutical impurities is as critical as their synthesis and characterization. [Chloro(phosphono)methyl]phosphonic acid—widely recognized in pharmacopeial contexts as Clodronate EP Impurity D[1]—presents specific disposal challenges due to its dual functional groups: a halogenated methyl group and two strongly acidic phosphonic acid moieties.

This guide provides a self-validating, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned protocol for the safe handling, neutralization, and disposal of this compound in a professional laboratory setting.

Chemical Profile & Hazard Assessment

Before executing any disposal protocol, it is essential to understand the physicochemical properties that dictate the compound's waste classification. Because this molecule contains both chlorine and phosphorus, its combustion profile requires specialized waste management to mitigate the release of corrosive gases (HCl and phosphorus oxides).

Table 1: Quantitative Data & Waste Classification

Property	Value / Classification	Causality / Impact on Disposal
Chemical Name	[Chloro(phosphono)methyl]phosphonic acid	Defines chemical reactivity.
Common Synonym	Clodronate EP Impurity D[1]	Pharmaceutical tracking and EHS logging.
CAS Number	87591-00-2[2]	Required for all EHS waste manifests.
Molecular Formula	CH5ClO6P2[2]	High heteroatom ratio (Cl, P, O) dictates incineration needs.
Molecular Weight	210.45 g/mol [3]	Used for stoichiometric neutralization calculations.
Waste Classification	Halogenated Organophosphorus Acid	Cannot be mixed with standard non-halogenated organic waste.

Procedural Disposal Workflow

The following step-by-step methodology ensures that the disposal of [chloro(phosphono)methyl]phosphonic acid complies with standard Environmental Health and Safety (EHS) guidelines for halogenated, acidic organophosphorus compounds.

Phase 1: Segregation and PPE Preparation

• Rationale: Phosphonic acids are strong organic acids that can cause severe eye and skin irritation.

• Step 1: Conduct all waste consolidation inside a certified chemical fume hood.

• Step 2: Don appropriate Personal Protective Equipment (PPE), including nitrile gloves (double-gloving recommended if handling concentrated solutions), a chemically resistant lab coat, and splash-proof safety goggles.

Phase 2: Aqueous Waste Neutralization

• Rationale: Direct disposal of highly acidic solutions into general organic waste containers can trigger exothermic acid-base reactions with incompatible amines or basic solvents, potentially leading to container over-pressurization.

• Step 1: If the impurity is dissolved in an aqueous or mixed aqueous-organic solvent, transfer the solution to a dedicated neutralization flask (e.g., a wide-mouth Erlenmeyer flask) equipped with a magnetic stirrer.

• Step 2: Place the flask in an ice bath to control the heat of neutralization.

• Step 3: Slowly add a weak base, such as 1M Sodium Bicarbonate ( NaHCO3​ ) or 1M Sodium Hydroxide ( NaOH ), dropwise while continuously monitoring the pH.

• Step 4: Cease addition when the solution reaches a stable pH of 6.0 to 8.0. The formation of the sodium salt (e.g., clodronate impurity D sodium salt) stabilizes the molecule for safer transport.

Phase 3: Containment and EHS Transfer

• Rationale: Halogenated compounds and organophosphates must be incinerated at specialized facilities equipped with flue-gas desulfurization and scrubbing systems to capture hydrogen chloride ( HCl ) and phosphorus pentoxide ( P4​O10​ ) byproducts.

• Step 1: Transfer the neutralized solution (or the neat solid, if disposing of unused powder) into a chemically compatible, EHS-approved high-density polyethylene (HDPE) waste carboy.

• Step 2: Explicitly label the container as "Halogenated Organophosphorus Waste - Aqueous/Neutralized" or "Halogenated Solid Waste." Do not mix this with standard halogenated solvents (like DCM or Chloroform) unless explicitly approved by your institution's EHS department, as high phosphorus content can foul certain institutional incinerators.

• Step 3: Submit a chemical waste pickup request to your institutional EHS department, citing CAS 87591-00-2[2].

Waste Management Logic Visualization

The following diagram illustrates the logical decision tree for processing this specific impurity, ensuring no incompatible waste streams are mixed.

Caption: Laboratory disposal workflow for [Chloro(phosphono)methyl]phosphonic acid.

References

• [chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information NextSDS. Retrieved from [Link][2]

• Clodronate EP Impurity D | CAS 87591-00-2 Veeprho. Retrieved from [Link][1]

Sources

• 1. veeprho.com [veeprho.com]
• 2. nextsds.com [nextsds.com]
• 3. 87591-00-2|[Chloro(phosphono)methyl]phosphonic acid|BLD Pharm [bldpharm.com]

Personal protective equipment for handling [Chloro(phosphono)methyl]phosphonic acid

As a Senior Application Scientist, I frequently oversee the synthesis and impurity profiling of bisphosphonate active pharmaceutical ingredients (APIs), such as clodronate. [Chloro(phosphono)methyl]phosphonic acid (CAS 87591-00-2) is a critical intermediate and a known impurity (Clodronate Impurity D) in these workflows[1]. Because it contains dual phosphonic acid groups and a chlorinated methyl carbon, it exhibits aggressive acidity and is classified under the Globally Harmonized System (GHS) as Skin Corr. 1B (H314: Causes severe skin burns and eye damage) [1][2].

To ensure laboratory safety and operational continuity, drug development professionals must move beyond basic compliance and understand the causality behind safety protocols. This guide provides a self-validating, step-by-step operational and disposal plan tailored specifically for handling this highly corrosive phosphonic acid derivative.

Physicochemical & Hazard Profile

Summarizing quantitative data is the first step in rigorous risk assessment. Understanding the physical state and molecular weight informs our handling strategy.

Property / Metric	Value / Description
Chemical Name	[Chloro(phosphono)methyl]phosphonic acid
CAS Number	87591-00-2[3]
Molecular Formula	CH5ClO6P2[3]
Molecular Weight	210.45 g/mol [3]
GHS Classification	Skin Corr. 1B (H314), Eye Dam. 1 (H318)[1]
Physical State	Solid / Powder[3]
Primary Hazard	Severe tissue necrosis upon contact; corrosive to metals[2]

Causality-Driven PPE Selection

When handling Skin Corr. 1B phosphonic acids, standard laboratory personal protective equipment (PPE) is insufficient. The selection must account for the nature of the powder (which forms concentrated acid upon contact with sweat or mucous membranes) and its high membrane permeability[4].

PPE Component	Specification	Causality & Scientific Justification
Gloves	Double-layered. Inner: Nitrile (4 mil). Outer: Heavy-duty Neoprene or Butyl rubber (≥14 mil).	Phosphonic acids can permeate thin latex/nitrile over time. Neoprene provides superior resistance to corrosive acids[5]. Double-gloving ensures a self-validating fail-safe if the outer layer breaches.
Eye/Face Protection	Chemical splash goggles (EN 166 / ANSI Z87.1) AND a full-face shield.	Safety glasses with side shields do not protect against aerosolized acid dust or aggressive splashing during dissolution[5].
Body Protection	Acid-resistant apron over a chemically resistant Tyvek® or standard lab coat.	Prevents the capillary action of acid solutions through woven cotton lab coats, which would otherwise trap the corrosive agent against the skin[4].
Respiratory	N95/P100 particulate respirator or handling strictly within a Class II Type B2 Chemical Fume Hood.	The powder is a severe respiratory tract irritant. Inhalation of dust leads to immediate mucosal burns[2].

Operational Workflow: Step-by-Step Handling Protocol

Every protocol must be a self-validating system. This means incorporating verification steps during the procedure to ensure safety boundaries remain intact.

Step 1: Pre-Operation Verification

• Action: Verify fume hood face velocity is between 80-100 feet per minute (fpm).

• Validation: Tape a small piece of tissue to the sash; observe inward directional airflow.

• Action: Inspect heavy-duty neoprene gloves for micro-punctures.

• Validation: Inflate gloves manually and submerge in water or listen for air leaks before donning.

Step 2: Dispensing and Weighing

• Action: Place an anti-static weighing boat on the analytical balance inside the fume hood.

• Action: Use a non-metallic (e.g., PTFE or ceramic) spatula to dispense the [Chloro(phosphono)methyl]phosphonic acid.

• Causality: Phosphonic acids are corrosive to standard stainless steel tools, which can introduce heavy metal impurities into your API workflow and degrade the spatula[2].

Step 3: Dissolution and Reaction

• Action: Slowly add the solid acid to the solvent (e.g., water or buffer) while stirring continuously. Never add water directly to the bulk acid.

• Causality: The heat of dissolution can cause localized boiling and spattering of concentrated acid.

Step 4: Post-Operation Decontamination

• Action: Wipe down the balance and fume hood surface with a damp cloth soaked in a mild alkaline solution (e.g., 5% sodium bicarbonate), followed by DI water.

• Validation: Use pH indicator paper on the wiped surface to confirm a neutral pH (pH 6-8) has been achieved.

Spill Response and Disposal Plan

A robust disposal plan prevents environmental contamination and protects downstream facility workers[4].

Immediate Spill Response (Solid/Dust):

• Isolate: Evacuate personnel from the immediate vicinity and ensure adequate ventilation[5].

• Contain: Cover the spill with a dry, inert absorbent (e.g., diatomaceous earth or dry sand). Do NOT use combustible materials like sawdust.

• Neutralize: Carefully broadcast solid sodium carbonate ( Na2​CO3​ ) or calcium carbonate ( CaCO3​ ) over the spill to neutralize the acid.

• Collect: Sweep using non-sparking, non-metallic tools into a chemically resistant polyethylene hazardous waste container[5].

Routine Waste Disposal:

• Segregation: Do not mix phosphonic acid waste with organic solvents, cyanides, or sulfides (risk of toxic gas generation).

• Labeling: Label clearly as "Corrosive Aqueous Waste - Phosphonic Acid Derivative."

• Storage: Store in secondary containment away from strong bases and oxidizing agents until pickup by certified environmental health and safety (EHS) personnel[2].

Workflow Visualization

Operational workflow for handling and neutralizing [Chloro(phosphono)methyl]phosphonic acid.

References[1] NextSDS. "[chloro(phosphono)methyl]phosphonic acid — Chemical Substance Information." NextSDS. URL: 3]">https://nextsds.com[3] American Elements. "CAS 87591-00-2 | AMERICAN ELEMENTS®." American Elements. URL: 4]">https://www.americanelements.com[4] AK Scientific, Inc. "Clodronate disodium - AK Scientific, Inc." AK Scientific. URL: 5]">https://aksci.com[5] Echemi. "Clodronate SDS, 10596-23-3 Safety Data Sheets." Echemi. URL: 2]">https://www.echemi.com[2] Fisher Scientific. "SAFETY DATA SHEET - Chloromethylphosphonic acid." Fisher Scientific. URL: https://www.fishersci.com

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